Thiobencarb

• CAS: 28249-77-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical and Physical Properties of Thiobencarb

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thiobencarb, a member of the thiocarbamate class of herbicides, is a selective, pre-emergent, and early post-emergent herbicide. It is primarily utilized in agriculture to control annual grasses and some broadleaf weeds, particularly in rice cultivation. This technical guide provides a comprehensive overview of the fundamental chemical and physical properties of Thiobencarb, detailed experimental protocols for their determination based on internationally recognized guidelines, and a visualization of its mechanism of action.

Chemical Identity and Properties

Thiobencarb is chemically known as S-[(4-chlorophenyl)methyl] N,N-diethylcarbamothioate.[1] Its identity is well-established with a specific CAS Registry Number.

Property	Value	Reference(s)
IUPAC Name	S-[(4-chlorophenyl)methyl] N,N-diethylcarbamothioate	[1][2][3]
CAS Number	28249-77-6	[1]
Molecular Formula	C12H16ClNOS
Molecular Weight	257.78 g/mol
Canonical SMILES	CCN(CC)C(=O)SCC1=CC=C(C=C1)Cl
InChIKey	QHTQREMOGMZHJV-UHFFFAOYSA-N

Physicochemical Properties

The physical and chemical properties of Thiobencarb are crucial for understanding its environmental fate, behavior, and biological activity. These properties have been determined through various experimental and computational methods.

Property	Value	Temperature (°C)	Pressure	Reference(s)
Physical State	Pale yellow to brownish-yellow liquid	Ambient	Atmospheric
Melting Point	3.3 °C	N/A	Atmospheric
Boiling Point	126-129 °C	N/A	0.008 mmHg
Water Solubility	28.0 mg/L	25	N/A
30 mg/L	22	N/A
Vapor Pressure	2.2 x 10⁻⁵ mmHg	25	N/A
2.39 mPa	20	N/A
Henry's Law Constant	2.7 x 10⁻⁷ atm·m³/mol	25	N/A
3.68 x 10⁻² Pa·m³/mol	25	N/A
Log Kow (Octanol-Water Partition Coefficient)	3.40	N/A	N/A
Density	1.145 - 1.180 g/cm³	20	N/A
1.16 g/mL	N/A	N/A

Experimental Protocols

The determination of the physicochemical properties of chemical substances like Thiobencarb follows standardized and validated methodologies to ensure accuracy and reproducibility. The Organisation for Economic Co-operation and Development (OECD) Guidelines for the Testing of Chemicals are the internationally recognized standard for such determinations.

Melting Point/Melting Range (OECD Guideline 102)

The melting point of Thiobencarb is determined using methods such as the capillary tube method, hot-stage apparatus, or differential scanning calorimetry (DSC).

General Procedure (Capillary Method):

• A small, powdered sample of Thiobencarb is packed into a capillary tube, which is sealed at one end.

• The capillary tube is placed in a heating apparatus (e.g., a melting point apparatus with a heated block or an oil bath).

• The temperature is raised at a slow, controlled rate.

• The temperatures at which the substance begins to melt and at which it is completely molten are recorded as the melting range.

Boiling Point (OECD Guideline 103)

The boiling point of Thiobencarb is determined at a reduced pressure due to its high boiling point at atmospheric pressure. Methods include ebulliometry, dynamic methods (e.g., using a Cottrell pump), and distillation methods.

General Procedure (Dynamic Method):

• The vapor pressure of the substance is measured at different temperatures.

• The boiling point at a specific pressure is the temperature at which the vapor pressure equals the applied pressure.

• The boiling point at standard atmospheric pressure can be extrapolated from the vapor pressure-temperature curve.

Water Solubility (OECD Guideline 105)

The flask method is generally employed for substances with solubilities above 10⁻² g/L, making it suitable for Thiobencarb.

General Procedure (Flask Method):

• An excess amount of Thiobencarb is added to a flask containing purified water.

• The flask is agitated at a constant temperature for a sufficient period to reach equilibrium.

• The solution is then centrifuged or filtered to remove undissolved substance.

• The concentration of Thiobencarb in the aqueous phase is determined by a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).

Vapor Pressure (OECD Guideline 104)

Given the low vapor pressure of Thiobencarb, methods such as the gas saturation method or effusion methods are appropriate.

General Procedure (Gas Saturation Method):

• A stream of an inert gas (e.g., nitrogen) is passed through or over the surface of a sample of Thiobencarb at a known, constant temperature and flow rate.

• The gas becomes saturated with the vapor of the substance.

• The amount of substance transported by the gas is determined by trapping the vapor and analyzing it.

• The vapor pressure is calculated from the amount of substance transported and the volume of gas passed.

Henry's Law Constant

The Henry's Law constant for Thiobencarb can be estimated from its vapor pressure and water solubility. It can also be determined experimentally using methods such as the batch air stripping method.

Estimation Method: Henry's Law Constant (H) can be calculated using the following formula: H = P / S where:

• P is the vapor pressure of the substance.

• S is the water solubility of the substance.

Mechanism of Action: Inhibition of Very-Long-Chain Fatty Acid Elongase

Thiobencarb's herbicidal activity stems from its ability to inhibit the biosynthesis of very-long-chain fatty acids (VLCFAs) in susceptible plants. Thiobencarb itself is a pro-herbicide and is metabolized in plants to its active forms, thiobencarb sulfoxide and thiobencarb sulfone. These active metabolites potently inhibit the enzyme Very-Long-Chain Fatty Acid Elongase (VLCFAE). This inhibition disrupts the formation of essential lipids required for various cellular functions, including the formation of cuticular waxes and cell membranes, ultimately leading to the death of the weed.

Caption: Mechanism of action of Thiobencarb.

Experimental Workflow for Determining Physicochemical Properties

The general workflow for the experimental determination of the key physicochemical properties of Thiobencarb involves a series of standardized steps to ensure data quality and regulatory compliance.

Caption: General experimental workflow.

References

• 1. Action mechanism of a herbicide, thiobencarb [jstage.jst.go.jp]
• 2. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]
• 3. OECD Guidelines for the Testing of Chemicals, Section 1 Test No. 103 ... - OECD - Google 圖書 [books.google.com.hk]

Thiobencarb's Core Mechanism of Action in Plants: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Thiobencarb is a selective, pre-emergence thiocarbamate herbicide primarily utilized for the control of annual grasses and some broadleaf weeds in rice and other crops.[1] Its herbicidal activity is not a result of its direct application but rather through its metabolic activation within the plant. This guide elucidates the core mechanism of action of thiobencarb, focusing on its biochemical interactions, metabolic pathways, and the resulting physiological consequences in susceptible plants. Detailed experimental protocols for key assays and quantitative data on its inhibitory effects are provided to support further research and development in this area.

Primary Mechanism of Action: Inhibition of Very-Long-Chain Fatty Acid (VLCFA) Synthesis

The primary mode of action of thiobencarb is the inhibition of very-long-chain fatty acid (VLCFA) synthesis.[2] VLCFAs are fatty acids with chain lengths of 20 or more carbons, which are essential components of various cellular structures, including cell membranes and the protective outer cuticle of plants.[3][4] Thiobencarb disrupts the formation of these crucial molecules, leading to the eventual death of susceptible weed seedlings as they emerge from the soil.[2]

Metabolic Activation: A Pro-Herbicide

Thiobencarb itself exhibits only slight inhibitory effects on the target enzyme. It functions as a pro-herbicide, meaning it is converted into its more active forms within the plant. This metabolic activation involves oxidation to thiobencarb sulfoxide and thiobencarb sulfone. These oxidized metabolites are the potent inhibitors of the enzyme responsible for VLCFA elongation.

Figure 1: Metabolic activation of thiobencarb in plants.

Target Enzyme: VLCFA Elongase (VLCFAE)

The specific molecular target of thiobencarb's active metabolites is the very-long-chain fatty acid elongase (VLCFAE) enzyme system. This enzyme complex is located in the endoplasmic reticulum and is responsible for the sequential addition of two-carbon units to fatty acid chains of 18 carbons or longer. By inhibiting VLCFAE, thiobencarb sulfoxide and sulfone effectively halt the production of VLCFAs. The inhibition of VLCFAE by thiobencarb sulfoxide has been shown to be time-independent, suggesting a reversible inhibition mechanism.

Biochemical and Physiological Consequences

Altered Fatty Acid Profiles

The inhibition of VLCFAE leads to a measurable shift in the fatty acid composition of susceptible plants. Specifically, there is a significant decrease in the levels of VLCFAs such as C20:0, C20:1, C22:0, C24:0, C24:1, and C26:0. Concurrently, there is an accumulation of the precursors to VLCFA synthesis, namely medium- and long-chain fatty acids like C14:0, C15:0, C18:0, and C18:1.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Very long chain fatty acid and lipid signaling in the response of plants to pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

The Degradation of Thiobencarb: An In-depth Technical Guide for Researchers

An Overview of Thiobencarb's Environmental Fate and Degradation Mechanisms

Thiobencarb, a selective thiocarbamate herbicide, is extensively used in rice cultivation to control weeds.[1] Its widespread application necessitates a thorough understanding of its environmental persistence, degradation pathways, and the factors influencing its breakdown in soil and water systems. This technical guide provides a comprehensive overview of the biotic and abiotic degradation of thiobencarb, tailored for researchers, scientists, and professionals in drug development and environmental science.

Thiobencarb Degradation in Soil

The dissipation of thiobencarb in soil is a complex process governed by both microbial activity and abiotic factors. The half-life of thiobencarb in soil can vary significantly, ranging from as little as 10 days to several months, depending on environmental conditions such as oxygen availability, temperature, and soil type.[2][3]

Biotic Degradation in Soil

Microbial degradation is the primary mechanism for thiobencarb dissipation in soil.[4] A diverse range of soil microorganisms, including bacteria and fungi, have been identified as capable of utilizing thiobencarb as a source of carbon, nitrogen, and sulfur.

Aerobic Degradation: Under aerobic conditions, the degradation of thiobencarb is relatively rapid. Several bacterial strains have been isolated that can aerobically degrade thiobencarb, including Pseudomonas sp., Cupriavidus oxalaticus, and Acidovorax sp. The aerobic degradation pathway often involves oxidation and cleavage of the C-S bond. For instance, Acidovorax sp. strain T1 initiates degradation by cleaving the C-S bond to produce diethylcarbamothioic S-acid and 4-chlorobenzaldehyde (4CDA).

Anaerobic Degradation: In anaerobic environments, such as flooded paddy soils, the degradation of thiobencarb is considerably slower. However, specific anaerobic bacteria can break down the herbicide. A mixed culture of Dechloromonas sp., Thauera sp., and Azoarcus sp. has been shown to effectively degrade thiobencarb under anaerobic conditions with nitrate as an electron acceptor. The anaerobic pathway can involve dechlorination, producing intermediates like benzyl mercaptan, which are further degraded to compounds such as 4-chlorobenzyl alcohol, 4-chlorobenzoic acid, and benzoic acid.

A proposed anaerobic degradation pathway involves the transformation of thiobencarb to benzenecarbothioic acid, S-methyl ester, and carbamothioic acid, diethyl-, S-ethyl ester, or alternatively to benzothiazole, 2-methyl-. Both pathways can ultimately converge to form 1-hexadecanethiol.

Caption: Proposed anaerobic degradation pathways of thiobencarb.

Thiobencarb Degradation in Water

In aquatic environments, thiobencarb degradation is influenced by abiotic processes like photodegradation and, to a lesser extent, hydrolysis, in addition to microbial action.

Abiotic Degradation in Water

Photodegradation: Thiobencarb is susceptible to photodegradation when exposed to sunlight or artificial UV light. The rate of degradation is significantly faster under UV light compared to sunlight. Photodegradation in water can lead to the formation of several by-products, including thiobencarb sulfoxide, S-4-chlorobenzyl acetyl (ethyl)thiocarbamate, and S-benzyl diethylthiocarbamate. Other identified major photodegradation products include 4-chlorobenzyl alcohol, 4-chlorobenzaldehyde, and 4-chlorobenzoic acid.

Hydrolysis: Thiobencarb is relatively stable to hydrolysis in aqueous solutions at environmentally relevant pH levels (pH 5 to 9).

Caption: Primary photodegradation products of thiobencarb in water.

Quantitative Data on Thiobencarb Degradation

The rate of thiobencarb degradation is often expressed as a half-life (t½), which is the time required for 50% of the initial concentration to dissipate.

Environment	Condition	Half-life (t½)	Reference
Soil	Aerobic	2 to 3 weeks
Soil	Anaerobic (flooded)	6 to 8 months
Soil	Non-flooded	10 to 77 days
Soil (Sandy Clay Loam)	Laboratory	10.24 days
Water	Photodegradation (Sunlight)	~3 days
Water	Photodegradation (UV light, 254 nm)	1.5 hours
Water	Photodegradation (UVC light)	4.95 hours

Experimental Protocols

Detailed methodologies are crucial for reproducible research. Below are summaries of common experimental protocols used in thiobencarb degradation studies.

Microbial Degradation Studies

A typical experimental workflow for studying microbial degradation of thiobencarb is as follows:

Caption: General workflow for microbial degradation studies.

1. Enrichment and Isolation of Thiobencarb-Degrading Microorganisms:

• Medium: A mineral salt medium (MSM) is commonly used. A typical MSM composition per liter of deionized water is: 2 g (NH₄)₂SO₄, 0.2 g MgSO₄·7H₂O, 0.01 g CaCl₂·2H₂O, 0.001 g FeSO₄·7H₂O, 1.5 g Na₂HPO₄·12H₂O, 1.5 g KH₂PO₄, and 0.5 g K₂HPO₄, with the pH adjusted to 7.2.

• Enrichment: Soil or water samples are incubated in MSM containing thiobencarb as the sole carbon source to enrich for degrading microorganisms.

• Isolation: Pure strains are isolated by serial dilution and plating on MSM agar containing thiobencarb.

2. Degradation Assays:

• Incubation: Isolated strains or microbial consortia are incubated in liquid MSM or soil microcosms spiked with a known concentration of thiobencarb (e.g., 15 to 150 µg/g).

• Conditions: Experiments are often conducted under controlled conditions of temperature (e.g., 30°C), pH (e.g., 6-7), and inoculum size.

• Sampling: Subsamples are collected at predetermined time intervals for analysis.

Photodegradation Studies

1. Sample Preparation:

• A solution of thiobencarb in a suitable solvent (e.g., methanol) is prepared and added to distilled water or applied to a surface (e.g., glass or soil TLC plates).

2. Irradiation:

• Samples are exposed to a light source, either natural sunlight or a UV lamp (e.g., UVC at 254 nm).

3. Analysis:

• Aliquots are taken at various time points to determine the remaining concentration of thiobencarb and identify photoproducts.

Analytical Methods

1. Sample Extraction:

• Thiobencarb and its metabolites are extracted from soil or water samples using an appropriate organic solvent (e.g., acetone, methanol, or a mixture).

2. Quantification and Identification:

• High-Performance Liquid Chromatography (HPLC): HPLC with a UV or photodiode array (PDA) detector is a common method for quantifying thiobencarb concentrations. A typical mobile phase is a mixture of acetonitrile and water.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is used for the identification and confirmation of thiobencarb and its degradation products.

Factors Influencing Thiobencarb Degradation

Several environmental factors can significantly impact the rate and extent of thiobencarb degradation:

• Oxygen Availability: As previously noted, aerobic conditions generally favor faster degradation than anaerobic conditions.

• Temperature: Degradation rates are typically highest at optimal temperatures for microbial activity, often around 30-40°C.

• pH: A neutral pH (around 7.0) is generally optimal for the microbial degradation of thiobencarb.

• Nutrient Availability: The presence of additional carbon and nitrogen sources, such as succinate and ammonium sulfate, can enhance the microbial degradation of thiobencarb.

• Moisture: Soil moisture content influences microbial activity and, consequently, degradation rates.

• Bioaugmentation: The introduction of specific thiobencarb-degrading microorganisms (bioaugmentation) can significantly enhance the degradation rate in contaminated soil and water.

This guide provides a foundational understanding of the degradation pathways of thiobencarb. Further research into the enzymatic and genetic mechanisms of microbial degradation will be crucial for developing more effective bioremediation strategies for this widely used herbicide.

References

• 1. Anaerobic degradation of thiobencarb by mixed culture of isolated bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. jalexu.journals.ekb.eg [jalexu.journals.ekb.eg]
• 3. journals.utm.my [journals.utm.my]
• 4. researchgate.net [researchgate.net]

Thiobencarb metabolites identification and toxicity

An In-depth Technical Guide to the Identification and Toxicity of Thiobencarb Metabolites

Introduction

Thiobencarb, a member of the thiocarbamate class of herbicides, is extensively used in agriculture, particularly in rice cultivation, for the control of grassy weeds.[1][2][3] Its widespread application raises concerns about its environmental fate and the potential toxicity of its parent compound and degradation products to non-target organisms and human health.[3][4] Understanding the metabolic pathways of thiobencarb and the toxicological profiles of its metabolites is crucial for a comprehensive risk assessment. This guide provides a detailed overview of the current knowledge on thiobencarb metabolite identification, associated toxicities, and the experimental protocols used in these evaluations.

Metabolite Identification

The biotransformation of thiobencarb in various environmental matrices and organisms leads to a diverse array of metabolites. These transformation products are formed through processes such as oxidation, hydrolysis, dechlorination, and conjugation.

Key Metabolites of Thiobencarb

The primary metabolites of thiobencarb result from the oxidation of the sulfur atom, N-deethylation, and cleavage of the carbamothioate linkage. In soil and aquatic environments, biodegradation is a major mechanism of breakdown. In mammals, thiobencarb is rapidly metabolized and excreted, primarily in the urine.

A summary of identified thiobencarb metabolites is presented in Table 1.

Table 1: Identified Metabolites of Thiobencarb

Metabolite Name	Chemical Formula	Notes	Reference
Thiobencarb sulfoxide	C12H16ClNO2S	Major metabolite from oxidation of the sulfur atom.
Thiobencarb sulfone	C12H16ClNO3S	Further oxidation product of thiobencarb sulfoxide.
N-desethylthiobencarb	C10H12ClNOS	Formed by the removal of one ethyl group.
4-chlorobenzoic acid	C7H5ClO2	A common degradation product from the cleavage of the molecule.
4-chlorobenzyl alcohol	C7H7ClO	A degradation product from the cleavage of the molecule.
4-chlorobenzaldehyde	C7H5ClO	An intermediate in the oxidation of 4-chlorobenzyl alcohol.
2-hydroxythiobencarb	C12H16ClNO2S	A product of hydroxylation on the benzene ring.
Desethyl 2-hydroxythiobencarb	C10H12ClNO2S	A product of both N-deethylation and hydroxylation.
4-chlorobenzyl mercaptan	C7H7ClS	An intermediate in the anaerobic degradation pathway.
Deschlorothiobencarb	C12H17NOS	A product of dechlorination.

Analytical Methods for Identification

The identification and quantification of thiobencarb and its metabolites in complex matrices like soil, water, and biological tissues require sophisticated analytical techniques. The most commonly employed methods are gas chromatography (GC) and high-performance liquid chromatography (HPLC), often coupled with mass spectrometry (MS) for definitive identification.

• Gas Chromatography (GC): GC is well-suited for the analysis of volatile and semi-volatile compounds like thiobencarb and some of its metabolites. Detectors such as the nitrogen-phosphorus detector (NPD) and flame photometric detector (FPD) are used for selective detection.

• High-Performance Liquid Chromatography (HPLC): HPLC is used for the analysis of less volatile and more polar metabolites, such as thiobencarb sulfoxide.

• Mass Spectrometry (MS): Coupling GC or HPLC with MS (GC-MS or LC-MS) provides high sensitivity and specificity, allowing for the structural elucidation of unknown metabolites based on their mass-to-charge ratio and fragmentation patterns.

Toxicity of Thiobencarb and its Metabolites

The toxicity of thiobencarb has been evaluated in a range of organisms. The parent compound is classified as a category III toxin for acute oral and dermal exposure in rats. The primary mechanism of toxicity for many thiocarbamates involves the inhibition of acetylcholinesterase (AChE), an enzyme critical for nerve function. However, recent studies have revealed other mechanisms, including the induction of oxidative stress and inflammation.

Quantitative Toxicity Data

A summary of the acute and chronic toxicity data for thiobencarb is presented in Table 2.

Table 2: Summary of Thiobencarb Toxicity Data

Test Organism	Endpoint	Value	Reference
Rat (oral)	Acute LD50	Toxicity Category III
Rat (dermal)	Acute LD50	Toxicity Category III
Rat	Chronic NOAEL	1 mg/kg-day
Rat	Chronic LOAEL	5 mg/kg-day
European eel	96-hour LC50	13.2 mg/L
Freshwater fish	48-96 hour LC50	110 - 2950 µg/L
Freshwater crustaceans	48-96 hour LC50	200 - 9240 µg/L
Marine fish	96-hour LC50	658 - 1400 µg/L
Marine crustaceans	96-hour LC50	150 - 350 µg/L
Freshwater algae	72-hour EC50	17 - 3790 µg/L

Toxicity of Metabolites

Studies on the toxicity of individual thiobencarb metabolites are limited. However, research on cultured rat hepatocytes has provided some initial insights. Of the tested degradation products, 4-chlorobenzyl chloride was found to be the most hepatotoxic, while 4-chlorobenzoic acid was the least toxic. The toxicity of these metabolites is summarized in Table 3.

Table 3: Cytotoxicity of Thiobencarb and its Metabolites in Rat Hepatocytes

Compound	EC50 (mM)	Relative Toxicity	Reference
4-chlorobenzyl chloride	0.17	Most Toxic
Thiobencarb	0.69
4-chlorotoluene	1.2
4-chlorobenzyl alcohol	4.6
4-chlorobenzaldehyde	4.6
4-chlorobenzoic acid	> 6.0	Least Toxic

Mechanisms of Toxicity

• Acetylcholinesterase Inhibition: Thiobencarb can inhibit the activity of AChE in fish, leading to neurotoxicity.

• Oxidative Stress and Inflammation: In zebrafish embryos, thiobencarb exposure has been shown to induce the generation of reactive oxygen species (ROS) and the expression of pro-inflammatory cytokines, leading to developmental abnormalities and cardiovascular toxicity.

• Disruption of Calcium Homeostasis: In bovine mammary epithelial cells, thiobencarb-induced apoptosis was associated with disrupted calcium homeostasis.

• Inhibition of Very-Long-Chain Fatty Acid Elongases (VLCFAEs): The oxidized metabolites of thiobencarb, such as the sulfoxide and sulfone, have been found to inhibit VLCFAE activity in plants, which is believed to be its herbicidal mode of action.

Experimental Protocols

Standardized methodologies are essential for the reliable identification and toxicological assessment of thiobencarb and its metabolites.

Residue Analysis in Soil

A typical protocol for the determination of thiobencarb, thiobencarb sulfoxide, and 4-chlorobenzylmethylsulfone in soil involves the following steps:

• Extraction: A soil sample is extracted with a suitable organic solvent, such as ethyl acetate.

• Cleanup: The extract may be subjected to a cleanup procedure to remove interfering co-extractives. This can involve techniques like solid-phase extraction (SPE).

• Analysis:

  • Thiobencarb and Thiobencarb Sulfoxide: The extract is analyzed by gas chromatography with a nitrogen-phosphorus detector (GC-NPD).

  • 4-chlorobenzylmethylsulfone: The extract is analyzed by gas chromatography with a flame photometric detector (GC-FPD).

  • Thiobencarb Sulfoxide (alternative): Analysis can also be performed by high-performance liquid chromatography with a photo-conductivity detector (HPLC-PCD).

• Quantification: The concentration of each analyte is determined by comparing its peak area or height to that of a known standard.

Chronic Toxicity/Carcinogenicity Studies

Toxicological evaluations often follow internationally recognized guidelines, such as those developed by the Organisation for Economic Co-operation and Development (OECD). A combined chronic toxicity/carcinogenicity study (e.g., OECD Test Guideline 453) in rodents generally includes the following:

• Test Animals: Typically, rats or mice are used.

• Administration of the Test Substance: The test substance is administered daily to several groups of animals at different dose levels for a major portion of their lifespan. A control group receives the vehicle only.

• Observations: Animals are closely observed for signs of toxicity, and their body weight, food consumption, and overall health are monitored.

• Clinical Pathology: Blood and urine samples are collected at specified intervals for hematology and clinical chemistry analysis.

• Pathology: At the end of the study, all surviving animals are euthanized and subjected to a full necropsy. Tissues and organs are examined for macroscopic and microscopic abnormalities, including the development of neoplastic lesions.

Visualizations

Metabolic Pathway of Thiobencarb

Caption: Proposed metabolic pathway of thiobencarb.

Experimental Workflow for Thiobencarb Residue Analysis in Soil

Caption: Workflow for thiobencarb residue analysis.

Signaling Pathway of Thiobencarb-Induced Toxicity

Caption: Thiobencarb-induced toxicity pathway.

Conclusion

The environmental and toxicological assessment of thiobencarb requires a thorough understanding of its metabolic fate. A variety of metabolites are formed through diverse biochemical reactions, and their identification relies on advanced analytical instrumentation. While the toxicity of the parent compound has been relatively well-characterized, data on the individual metabolites remain scarce. The available evidence suggests that some metabolites may contribute significantly to the overall toxicity profile. Future research should focus on elucidating the complete metabolic pathways in different species, quantifying the toxicity of major metabolites, and investigating their combined effects to ensure a comprehensive and accurate risk assessment for this widely used herbicide.

References

• 1. ejabf.journals.ekb.eg [ejabf.journals.ekb.eg]
• 2. Thiobencarb in freshwater and marine water [waterquality.gov.au]
• 3. journals.utm.my [journals.utm.my]
• 4. researchgate.net [researchgate.net]

Thiobencarb: A Technical Guide to Environmental Fate and Transport

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Thiobencarb, a thiocarbamate herbicide, is subject to a variety of environmental fate and transport processes that dictate its persistence, mobility, and potential for off-site contamination. This technical guide provides an in-depth analysis of these processes, including degradation, sorption, and mobility in soil and water. Microbial degradation is the primary dissipation mechanism in both aerobic and anaerobic environments, leading to the formation of several metabolites. Thiobencarb exhibits moderate to low mobility in soil, largely influenced by soil organic matter content. While generally stable to hydrolysis, photolysis can contribute to its degradation in aqueous environments. This document synthesizes key quantitative data, details experimental methodologies for assessing its environmental behavior, and provides visual representations of its degradation pathways and common experimental workflows.

Physicochemical Properties

The environmental behavior of Thiobencarb is fundamentally governed by its physicochemical properties. These properties influence its solubility, volatility, and partitioning behavior in different environmental compartments.

Property	Value	Reference(s)
Molecular Formula	C₁₂H₁₆ClNOS	[1]
Molecular Weight	257.78 g/mol	[1]
Physical State	Pale yellow to brownish-yellow liquid	[1]
Melting Point	3.3 °C	[1]
Boiling Point	126-129 °C at 0.008 mmHg	[1]
Water Solubility	16.7 mg/L at 20°C, pH 7
28.0 mg/L at 25°C
30 mg/L at 20°C
Vapor Pressure	2.2 x 10⁻⁵ mmHg at 25°C
1.476 x 10⁻⁶ Torr at 20°C
Log Kₒw (Octanol-Water Partition Coefficient)	3.4
Henry's Law Constant	2.49 x 10⁻⁷ atm·m³/mol (estimated)
3.68 x 10⁻² Pa·m³/mol at 25°C

Degradation Processes

The degradation of Thiobencarb in the environment is a critical process that reduces its concentration over time. Both biotic and abiotic mechanisms contribute to its breakdown.

Biodegradation

Microbial degradation is the most significant pathway for Thiobencarb dissipation in soil and aquatic systems. The rate and products of biodegradation are highly dependent on environmental conditions, particularly the presence or absence of oxygen.

3.1.1 Aerobic Degradation

Under aerobic conditions, Thiobencarb is degraded by a variety of microorganisms. The half-life in soil under aerobic conditions is reported to be between 2 to 3 weeks. One novel aerobic degradation pathway in Acidovorax sp. strain T1 involves the oxidation and cleavage of the C-S bond, generating diethylcarbamothioic S-acid and 4-chlorobenzaldehyde (4CDA). The 4CDA is then further oxidized to 4-chlorobenzoic acid (4CBA), which is subsequently dechlorinated to 4-hydroxybenzoic acid (4HBA). Other identified aerobic degradation reactions include N-deethylation, sulfoxidation, and hydroxylation.

3.1.2 Anaerobic Degradation

In anaerobic environments, such as flooded rice paddies, the degradation of Thiobencarb is significantly slower, with a reported half-life of 6 to 8 months. Anaerobic degradation pathways can involve dechlorination as a key step. For instance, a mixed culture of bacteria has been shown to dechlorinate thiobencarb to benzyl mercaptan, which is then further degraded to intermediates like 4-chlorobenzyl alcohol, 4-chlorobenzoic acid, and benzoic acid. Other identified metabolites under anaerobic conditions include deschlorothiobencarb and S-4-chlorobenzyl ethylthiocarbamate.

Abiotic Degradation

3.2.1 Hydrolysis

Thiobencarb is generally stable to hydrolysis under environmentally relevant pH conditions (pH 5-9). Studies have shown no degradation in sterile aqueous buffer solutions at pH 5, 7, and 9 when incubated in the dark at 25°C for 30 days.

3.2.2 Photolysis

Photodegradation in water can contribute to the breakdown of Thiobencarb. Direct photolysis in sunlight is generally slow. However, the presence of photosensitizers, such as hydrogen peroxide, can significantly increase the rate of photodecomposition. The photolytic half-life of Thiobencarb under UVC light (254 nm) has been reported as 4.95 hours. Key photoproducts identified include thiobencarb sulfoxide, 4-chlorobenzaldehyde, and 4-chlorobenzyl alcohol. Dechlorination can also occur, leading to the formation of S-benzyl diethylthiocarbamate.

Degradation Half-Life Data

Medium	Condition	Half-Life (t½)	Reference(s)
Soil	Aerobic	2 - 3 weeks
Aerobic	10.24 days (sandy clay loam)
Aerobic	10.61 days (clay soil)
Anaerobic	6 - 8 months
Flooded	100 - 200 days
Water	Photolysis (UVC, 254 nm)	4.95 hours
Water	Photolysis (in presence of H₂O₂)	41 hours

Transport and Mobility

The movement of Thiobencarb through the environment is primarily governed by its sorption to soil and sediment, as well as its potential for volatilization.

Soil Sorption and Mobility

Thiobencarb is readily adsorbed by soil colloids, which limits its mobility. The extent of adsorption is strongly correlated with the organic carbon content of the soil.

4.1.1 Soil Adsorption and Organic Carbon Partitioning Coefficients

The soil-water partition coefficient (Kd) and the organic carbon-water partition coefficient (Koc) are key parameters used to quantify the sorption of Thiobencarb to soil.

Soil Type	% Organic Carbon	K_d (mL/g)	K_oc (mL/g)	Reference(s)
Clay Soil	-	-	-
Sandy Clay Loam	-	-	-
Japanese Soil 1	1.35	-	309
Japanese Soil 2	4.24	-	1043
Various Soils (average)	0.2 - 6.8	-	5000
Pahokee Muck	48.6	-	765
Everglades Muck	34.1	-	539
Immokalee Sand	1.1	-	1195
Multiple Soils (recommended)	-	-	900

4.1.2 Leaching

Due to its strong adsorption to soil particles, Thiobencarb has a low leaching potential. Studies have shown that the majority of applied Thiobencarb remains in the upper soil layers.

Volatilization

The potential for Thiobencarb to volatilize from water and soil surfaces is considered low. This is supported by its low vapor pressure and Henry's Law constant. The estimated Henry's Law constant of 2.49 x 10⁻⁷ atm·m³/mol indicates that it is non-volatile from water.

Experimental Protocols

The following sections provide detailed methodologies for key experiments used to assess the environmental fate and transport of Thiobencarb.

Soil Adsorption/Desorption - Batch Equilibrium Method (OECD 106)

This method determines the soil-water partition coefficient (Kd) and the organic carbon-water partition coefficient (Koc) of Thiobencarb.

• Soil Preparation: Select and characterize various soil types, noting properties such as pH, organic carbon content, and texture. Air-dry and sieve the soil (e.g., <2 mm).

• Solution Preparation: Prepare a stock solution of Thiobencarb in a suitable solvent. Create a series of aqueous solutions of varying concentrations in 0.01 M CaCl₂.

• Equilibration: Add a known mass of soil to centrifuge tubes. Add a specific volume of the Thiobencarb solution to each tube. Shake the tubes at a constant temperature (e.g., 25°C) for a predetermined equilibration time (e.g., 24 hours) in the dark.

• Separation: Centrifuge the tubes to separate the soil from the aqueous phase.

• Analysis: Analyze the concentration of Thiobencarb remaining in the supernatant using a suitable analytical method such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Calculation: The amount of Thiobencarb adsorbed to the soil is calculated by the difference between the initial and equilibrium concentrations in the aqueous phase. The Kd is calculated as the ratio of the concentration of Thiobencarb in the soil to the concentration in the water at equilibrium. The Koc is then calculated by normalizing the Kd to the organic carbon content of the soil.

• Desorption (Optional): After the adsorption phase, decant the supernatant and add a fresh solution of 0.01 M CaCl₂ to the soil pellet. Shake for the same equilibration time and analyze the Thiobencarb concentration in the aqueous phase to determine the extent of desorption.

Aerobic and Anaerobic Transformation in Soil (OECD 307)

This protocol is used to determine the rate and pathway of Thiobencarb degradation in soil under both aerobic and anaerobic conditions.

• Soil and Test Substance Preparation: Select and characterize the test soil. Apply ¹⁴C-labeled Thiobencarb (if available, to facilitate tracking of metabolites and mass balance) or non-labeled Thiobencarb to the soil at a concentration relevant to its agricultural use.

• Incubation - Aerobic: Place the treated soil in incubation vessels that allow for the continuous flow of humidified air. Trap evolved CO₂ in a suitable trapping solution (e.g., potassium hydroxide) to measure mineralization. Incubate in the dark at a constant temperature (e.g., 20-25°C).

• Incubation - Anaerobic: For anaerobic conditions, flood the soil with deoxygenated water and purge the headspace with an inert gas (e.g., nitrogen). Seal the incubation vessels and incubate in the dark at a constant temperature.

• Sampling: At various time intervals, collect replicate soil samples from the incubation vessels.

• Extraction and Analysis: Extract the soil samples with appropriate solvents to recover Thiobencarb and its transformation products. Analyze the extracts using techniques like HPLC with radiometric detection (for ¹⁴C-labeled substance) and/or LC-MS/MS to identify and quantify the parent compound and its metabolites. Analyze the CO₂ traps for radioactivity to determine the extent of mineralization.

• Data Analysis: Plot the concentration of Thiobencarb and its major metabolites over time to determine their formation and decline kinetics. Calculate the degradation half-life (DT₅₀) of Thiobencarb.

Aqueous Photolysis

This experiment determines the rate of Thiobencarb degradation in water due to sunlight.

• Solution Preparation: Prepare a sterile, buffered aqueous solution of Thiobencarb at a known concentration.

• Irradiation: Place the solution in quartz tubes (which are transparent to UV light) and expose it to a light source that simulates natural sunlight (e.g., a xenon arc lamp with filters). Run a parallel experiment with control samples wrapped in aluminum foil to exclude light.

• Sampling: At various time points, withdraw samples from the irradiated and control tubes.

• Analysis: Analyze the concentration of Thiobencarb in the samples using HPLC or another suitable method.

• Data Analysis: Plot the concentration of Thiobencarb versus time for both the irradiated and dark control samples. The rate of photolysis is determined from the difference in the degradation rates between the light-exposed and dark samples. The photolysis half-life can then be calculated. The quantum yield can be determined by comparing the rate of degradation of Thiobencarb to that of a chemical actinometer with a known quantum yield, irradiated under the same conditions.

Visualizations

Degradation Pathways

References

• 1. Thiobencarb | C12H16ClNOS | CID 34192 - PubChem [pubchem.ncbi.nlm.nih.gov]

Ecotoxicological effects of Thiobencarb on aquatic organisms

An In-depth Technical Guide on the Ecotoxicological Effects of Thiobencarb on Aquatic Organisms

This technical guide provides a comprehensive overview of the ecotoxicological effects of the herbicide Thiobencarb on various aquatic organisms. The information presented herein is intended for researchers, scientists, and drug development professionals engaged in environmental toxicology and risk assessment. This document summarizes quantitative toxicity data, details standardized experimental protocols, and visualizes key toxicological pathways and workflows.

The toxicity of Thiobencarb to aquatic life is summarized in the following tables, presenting acute and chronic toxicity endpoints for a range of species.

Table 1: Acute Toxicity of Thiobencarb to Aquatic Fauna

Organism Category	Representative Species	Exposure Duration (hours)	LC50 / EC50 (µg/L)	Reference
Freshwater Fish	Various (14 species)	48 - 96	110 - 2,950
Oncorhynchus mykiss (Rainbow Trout)	96	1,300
Lepomis macrochirus (Bluegill Sunfish)	96	1,900
Marine & Estuarine Fish	Cyprinodon variegatus (Sheepshead Minnow)	96	1,400
Freshwater Invertebrates	Daphnia magna (Water Flea)	48	200 - 9,240
Marine & Estuarine Invertebrates	Americamysis bahia (Mysid Shrimp)	96	150 - 350
Freshwater Molluscs	Various (5 species)	48 - 96	5,000 - 82,600

Table 2: Chronic Toxicity of Thiobencarb to Aquatic Fauna

Organism Category	Representative Species	Exposure Duration (days)	NOEC (µg/L)	LOEC (µg/L)	Endpoint	Reference
Freshwater Fish	Pimephales promelas (Fathead Minnow)	32	120

Thiobencarb Toxicology in Non-Target Species: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thiobencarb, a thiocarbamate herbicide, is widely used in agriculture, primarily for weed control in rice paddies. Its extensive use raises concerns about its potential impact on non-target organisms. This technical guide provides a comprehensive overview of thiobencarb toxicology studies in various non-target species, including aquatic organisms, birds, and mammals. The information presented herein is intended to serve as a valuable resource for researchers, scientists, and professionals involved in drug development and environmental risk assessment. This document summarizes key toxicological data, details experimental methodologies, and illustrates the mechanisms of toxicity through signaling pathways and experimental workflows.

Quantitative Toxicological Data

The following tables summarize the acute and chronic toxicity of thiobencarb to a range of non-target species.

Table 1: Acute and Chronic Toxicity of Thiobencarb to Aquatic Organisms

Species	Endpoint	Duration	Value (µg/L)	Reference
Fish
Freshwater (14 species)	LC50	48-96 h	110 - 2950	[1]
Oncorhynchus mykiss (Rainbow Trout)	LC50	96 h	560	[2]
Lepomis macrochirus (Bluegill)	LC50	96 h	1400	[2]
Cyprinus carpio (Common Carp)	LC50	96 h	2900	[2]
Oreochromis niloticus (Nile Tilapia)	LC50	96 h	720
Anguilla anguilla (European Eel)	LC50	96 h	13,200
Marine (1 species)	LC50	96 h	658 - 1400
Cyprinodon variegatus (Sheepshead Minnow)	LC50	96 h	660
Sheepshead Minnow	NOAEC (growth)	Early Life Stage	<150
Invertebrates
Freshwater Crustaceans (6 species)	LC50	48-96 h	200 - 9240
Daphnia magna (Water Flea)	EC50	48 h	100
Daphnia magna	NOAEC (reproduction)	21 d	1
Freshwater Molluscs (5 species)	LC50	48-96 h	5000 - 82,600
Marine Crustaceans (2 species)	LC50	96 h	150 - 350
Mysidopsis bahia (Mysid Shrimp)	LC50	48 h	150
Mysid Shrimp	NOAEC (reproduction)	Life cycle	3.2
Marine Molluscs	LC50	96 h	560
Algae
Freshwater (3 species)	EC50 (population growth)	72 h	17 - 3790
Pseudokirchneriella subcapitata	EC50	96 h	4
Green Algae	EC50	-	17
Green Algae	NOAEC	-	13
Marine Diatom (1 species)	EC50 (growth)	96 h	377 - 650

Table 2: Avian Toxicity of Thiobencarb

Species	Endpoint	Value	Reference
Colinus virginianus (Bobwhite Quail)	Acute Oral LD50	>2000 mg/kg
Anas platyrhynchos (Mallard Duck)	Acute Oral LD50	>2000 mg/kg
Bobwhite Quail	Sub-acute Dietary LC50	>5000 ppm
Mallard Duck	Sub-acute Dietary LC50	>5000 ppm
Bobwhite Quail	Reproductive NOAEL	100 ppm
Bobwhite Quail	Reproductive LOAEL	300 ppm

Table 3: Mammalian Toxicity of Thiobencarb

Species	Endpoint	Route	Value	Reference
Rat	Acute LD50	Oral	1033 - 1130 mg/kg
Rat	Acute LC50	Inhalation	>42.8 mg/L
Rat	Chronic NOAEL (systemic)	Oral (dietary)	1 mg/kg/day
Rat	Chronic LOAEL (systemic)	Oral (dietary)	5 mg/kg/day
Rat	2-Generation Reproduction NOAEL	Oral (gavage)	2 mg/kg/day
Rabbit	Developmental NOAEL (maternal)	Oral (gavage)	100 mg/kg/day
Rabbit	Developmental NOAEL (fetal)	Oral (gavage)	>200 mg/kg/day

Experimental Protocols

Aquatic Toxicity Testing

Acute Toxicity Test (Fish): The acute toxicity of thiobencarb to fish is typically determined following OECD Guideline 203.

• Test Organisms: Species such as rainbow trout (Oncorhynchus mykiss) or bluegill (Lepomis macrochirus) are commonly used.

• Test Conditions: Tests are conducted under static or semi-static conditions for 96 hours.

• Exposure: Fish are exposed to a range of thiobencarb concentrations.

• Observations: Mortality and clinical signs of toxicity are recorded at 24, 48, 72, and 96 hours.

• Endpoint: The 96-hour LC50 (median lethal concentration) is calculated.

Chronic Toxicity Test (Fish Early-Life Stage): This test follows OECD Guideline 210.

• Test Organisms: Newly fertilized eggs of species like the sheepshead minnow (Cyprinodon variegatus) are used.

• Test Conditions: The test is conducted over a period that covers hatching and early development.

• Exposure: Embryos and larvae are exposed to a series of thiobencarb concentrations.

• Observations: Hatching success, larval survival, and growth (length and weight) are monitored.

• Endpoints: The No-Observed-Effect Concentration (NOEC) and Lowest-Observed-Effect Concentration (LOEC) are determined.

Invertebrate Acute Immobilization Test (Daphnia sp.): This test is based on OECD Guideline 202.

• Test Organisms: Daphnia magna neonates (<24 hours old) are used.

• Test Conditions: The test is conducted for 48 hours under static conditions.

• Exposure: Daphnids are exposed to various concentrations of thiobencarb.

• Observation: Immobilization (inability to swim) is recorded at 24 and 48 hours.

• Endpoint: The 48-hour EC50 (median effective concentration for immobilization) is calculated.

Algal Growth Inhibition Test: This test generally follows OECD Guideline 201.

• Test Organisms: A species of green algae, such as Pseudokirchneriella subcapitata, is used.

• Test Conditions: The algae are cultured in a nutrient-rich medium for 72 to 96 hours.

• Exposure: Algal cultures are exposed to a range of thiobencarb concentrations.

• Observation: Algal growth (cell density) is measured.

• Endpoint: The EC50 (concentration causing 50% inhibition of growth) is determined.

Avian Toxicity Testing

Acute Oral Toxicity Test: This test is conducted according to OECD Guideline 223.

• Test Organisms: Typically, bobwhite quail (Colinus virginianus) or mallard ducks (Anas platyrhynchos) are used.

• Administration: A single oral dose of thiobencarb is administered via gavage.

• Observation Period: Birds are observed for 14 days for mortality and signs of toxicity.

• Endpoint: The LD50 (median lethal dose) is determined.

Dietary Toxicity Test: This test follows OECD Guideline 205.

• Test Organisms: Young birds of a species like the bobwhite quail are used.

• Exposure: Birds are fed a diet containing thiobencarb at various concentrations for 5 days, followed by a 3-day observation period on a normal diet.

• Observations: Mortality, clinical signs, body weight, and food consumption are recorded.

• Endpoint: The LC50 (median lethal concentration in the diet) is calculated.

Mammalian Toxicity Testing

Acute Oral Toxicity Study: This study is generally performed in accordance with OECD Guideline 401.

• Test Animals: Rats are commonly used.

• Administration: A single oral dose of thiobencarb is administered.

• Observation Period: Animals are observed for 14 days for mortality and clinical signs.

• Endpoint: The LD50 is determined.

Chronic Toxicity/Carcinogenicity Study: These long-term studies follow protocols similar to OECD Guidelines 452 and 451.

• Test Animals: Typically rats and mice.

• Exposure: Thiobencarb is administered in the diet for a significant portion of the animal's lifespan (e.g., 2 years for rats).

• Observations: Clinical signs, body weight, food consumption, hematology, clinical chemistry, and histopathology of organs are evaluated.

• Endpoints: The NOAEL and LOAEL for systemic toxicity and carcinogenicity are established.

Mechanisms of Toxicity and Signaling Pathways

The primary mode of action of thiobencarb is the inhibition of very-long-chain fatty acid (VLCFA) synthesis. Its oxidized metabolites, such as thiobencarb sulfoxide and sulfone, are the active forms that inhibit VLCFA elongase (VLCFAE) activity. This inhibition disrupts the formation of essential lipids, leading to impaired cell growth, particularly in emerging seedlings.

In non-target species, particularly aquatic organisms, thiobencarb has been shown to induce oxidative stress and inflammation. This is characterized by the excessive generation of reactive oxygen species (ROS) and the downregulation of antioxidant enzyme genes like catalase, sod1, and sod2. Thiobencarb is also a cholinesterase inhibitor, though its metabolites are more potent in this regard. This can lead to neurotoxic effects.

Inhibition of Very-Long-Chain Fatty Acid (VLCFA) Elongation

Caption: Thiobencarb's active metabolites inhibit VLCFA elongase, disrupting cell growth.

Induction of Oxidative Stress and Inflammation in Zebrafish Embryos

Caption: Thiobencarb induces oxidative stress and inflammation, leading to adverse developmental effects.

Experimental Workflow and Logical Relationships

General Workflow for Aquatic Ecotoxicology Assessment

Caption: A typical workflow for assessing the aquatic ecotoxicological risk of a substance like thiobencarb.

Conclusion

This technical guide has provided a detailed overview of the toxicology of thiobencarb in non-target species. The compiled quantitative data, experimental protocols, and mechanistic pathways offer a valuable resource for understanding the potential environmental risks associated with this herbicide. The primary toxic action of thiobencarb involves the inhibition of very-long-chain fatty acid synthesis, with oxidative stress and acetylcholinesterase inhibition as significant secondary mechanisms. The provided data and diagrams can aid researchers in designing further studies and assist regulatory bodies in making informed decisions regarding the use of thiobencarb.

References

• 1. Thiobencarb in freshwater and marine water [waterquality.gov.au]
• 2. downloads.regulations.gov [downloads.regulations.gov]

Thiobencarb Solubility: A Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth overview of the solubility of thiobencarb, a widely used thiocarbamate herbicide, in both aqueous and organic media. This document is intended for researchers, scientists, and professionals in the fields of drug development, environmental science, and agricultural chemistry, offering a centralized resource for its physicochemical properties.

Introduction to Thiobencarb

Thiobencarb, chemically known as S-[(4-chlorophenyl)methyl] N,N-diethylcarbamothioate, is a selective, pre-emergent, and early post-emergent herbicide. Its efficacy in controlling annual grasses and broadleaf weeds in rice and other crops has led to its extensive use in agriculture. Understanding its solubility is critical for assessing its environmental fate, formulating effective and stable products, and evaluating its toxicological profile.

Aqueous Solubility of Thiobencarb

Thiobencarb exhibits low to moderate solubility in water. The precise solubility is dependent on the temperature of the aqueous solution. The following table summarizes the reported water solubility data for thiobencarb at various temperatures.

Temperature (°C)	Solubility (mg/L)	Reference
20	30	[1][2]
20	16.7 (at pH 7)
22	30	[3][4]
25	28	[3]

Solubility of Thiobencarb in Organic Solvents

In contrast to its limited aqueous solubility, thiobencarb is readily soluble in a wide range of organic solvents. This high solubility is a key factor in its formulation as emulsifiable concentrates for agricultural applications. While precise quantitative data at various temperatures is not extensively published, available information indicates a high degree of solubility in several common organic solvents.

Organic Solvent	Solubility
Acetone	>500 g/L
Methanol	>500 g/L
n-Hexane	>500 g/L
Toluene	>500 g/L
Dichloromethane	>500 g/L
Ethyl Acetate	>500 g/L
Ethanol	Readily soluble
Xylene	Readily soluble
Benzene	Readily soluble
Chloroform	Slightly soluble
Dimethyl Sulfoxide (DMSO)	Slightly soluble

Note: The term "Readily soluble" indicates high solubility, though a precise value is not specified in the cited literature.

Experimental Protocols for Solubility Determination

The determination of a compound's solubility is a fundamental experimental procedure in chemical and pharmaceutical sciences. Standardized methods are employed to ensure accuracy and reproducibility. The most common methods are the OECD Guidelines for the Testing of Chemicals and the shake-flask method.

OECD Guideline 105: Water Solubility

The Organisation for Economic Co-operation and Development (OECD) provides a standardized guideline for determining the water solubility of chemicals. This method is widely accepted for regulatory purposes.

Principle: A supersaturated solution of the test substance in water is prepared and allowed to equilibrate at a constant temperature. After equilibration, the concentration of the dissolved substance in the aqueous phase is determined by a suitable analytical method.

Key Steps:

• Preparation of a Supersaturated Solution: An excess amount of the test substance is added to a known volume of water in a vessel.

• Equilibration: The vessel is agitated at a constant temperature for a sufficient period to allow the system to reach equilibrium. This may take 24 hours or longer.

• Phase Separation: The undissolved solid is separated from the aqueous solution by centrifugation or filtration.

• Analysis: The concentration of the test substance in the clear aqueous phase is determined using a validated analytical technique, such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).

Shake-Flask Method

The shake-flask method is a widely used and reliable technique for determining the thermodynamic solubility of a compound in a specific solvent.

Principle: An excess of the solid compound is added to a flask containing the solvent of interest. The flask is then agitated at a constant temperature until equilibrium is reached, at which point the concentration of the dissolved solute is measured.

Key Steps:

• Sample Preparation: A known excess of the solid thiobencarb is added to a flask containing a measured volume of the organic solvent or water.

• Agitation and Equilibration: The flask is sealed and placed in a constant-temperature shaker bath. It is agitated for an extended period (typically 24-72 hours) to ensure that equilibrium between the dissolved and undissolved solute is achieved.

• Phase Separation: After equilibration, the agitation is stopped, and the solution is allowed to stand to permit the undissolved solid to settle. An aliquot of the supernatant is carefully removed. To ensure no solid particles are transferred, the aliquot may be filtered or centrifuged.

• Concentration Determination: The concentration of thiobencarb in the clear supernatant is quantified using a suitable analytical method (e.g., UV-Vis spectroscopy, HPLC, GC).

Logical Workflow for Solubility Assessment

The following diagram illustrates the logical workflow for determining and presenting the solubility data for a compound like thiobencarb.

Caption: Workflow for Thiobencarb Solubility Determination.

References

• 1. oecd.org [oecd.org]
• 2. dissolutiontech.com [dissolutiontech.com]
• 3. Thiobencarb | C12H16ClNOS | CID 34192 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. filab.fr [filab.fr]

An In-depth Technical Guide to the Hydrolysis and Photolysis of Thiobencarb

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hydrolysis and photolysis rates of the herbicide thiobencarb. The information is compiled from various scientific studies and regulatory guidelines to offer a detailed understanding of its environmental fate.

Executive Summary

Thiobencarb, a thiocarbamate herbicide, exhibits high stability against hydrolysis under typical environmental conditions. Conversely, it is susceptible to photodegradation, with its breakdown rate significantly influenced by the light source and conditions. This guide presents quantitative data on degradation rates, details the experimental protocols for assessing hydrolysis and photolysis, and illustrates the degradation pathways.

Data Presentation

Hydrolysis Data

Thiobencarb is notably resistant to hydrolysis across a range of environmentally relevant pH levels.

Parameter	pH	Temperature (°C)	Result
Half-life	4	25	> 1 year
Half-life	7	25	> 1 year
Half-life	9	25	> 1 year
Stability	5-9	21	Stable for at least 30 days

Photolysis Data

The photolytic degradation of thiobencarb is considerably more rapid than its hydrolysis, with rates dependent on the light source and medium.

Parameter	Light Source	Medium	Half-life (t½)	Quantum Yield (Φ)
Degradation	Sunlight	Water	~3 days[1]	Not available
Degradation	UV light (254 nm)	Water	~1.5 hours[1]	0.14 (at 253.7 nm)
Degradation	UV-C light (254 nm)	Technical Grade	4.95 hours[2]	Not available

Degradation Products

The primary degradation products of thiobencarb upon photolysis include:

• 4-chlorobenzyl alcohol[1]

• 4-chlorobenzaldehyde[1]

• 4-chlorobenzoic acid

• Thiobencarb sulfoxide

Experimental Protocols

The methodologies for assessing the hydrolysis and photolysis of chemical compounds are standardized by international guidelines, such as those from the Organisation for Economic Co-operation and Development (OECD) and the U.S. Environmental Protection Agency (EPA).

Hydrolysis Testing (Following OECD 111 & USEPA OCSPP 835.2120)

The standard protocol for determining the rate of hydrolysis as a function of pH involves a tiered approach.

Objective: To determine the rate of abiotic hydrolytic transformation of a substance in aqueous solutions at environmentally relevant pH values (4-9).

Methodology:

• Preparation of Solutions: Sterile aqueous buffer solutions at pH 4, 7, and 9 are prepared. The test substance, thiobencarb, is added to these solutions at a concentration not exceeding half of its water solubility.

• Incubation: The solutions are incubated in the dark at a constant temperature (e.g., 25°C) to prevent photodegradation.

• Tier 1: Preliminary Test: A preliminary test is conducted at an elevated temperature (e.g., 50°C) for 5 days to quickly assess the hydrolytic stability. If less than 10% degradation is observed, the substance is considered hydrolytically stable, and further testing may not be required.

• Tier 2: Main Test: If significant degradation occurs in the preliminary test, a main test is performed at different temperatures to determine the hydrolysis rate constants and half-lives. Samples are taken at appropriate intervals and analyzed for the concentration of the parent compound and any degradation products.

• Analysis: The concentration of thiobencarb and its hydrolysis products are determined using appropriate analytical methods, such as High-Performance Liquid Chromatography (HPLC) with UV or mass spectrometry (MS) detection.

Photolysis Testing (Following OECD 316 & USEPA OCSPP 835.2240)

The protocol for assessing the phototransformation of chemicals in water also follows a tiered approach to determine the direct photolysis rate.

Objective: To determine the rate and pathway of a substance's degradation in water due to direct absorption of sunlight.

Methodology:

• Preparation of Solutions: A solution of the test substance in sterile, buffered, and air-saturated water is prepared. The concentration should be low enough to ensure that the solution is optically thin.

• Light Source: The test is conducted using a light source that simulates natural sunlight, typically a filtered xenon arc lamp, or natural sunlight itself. The spectral distribution of the light source should be characterized.

• Irradiation: The test solutions are irradiated at a constant temperature (e.g., 25°C). Control samples are kept in the dark to account for any non-photolytic degradation.

• Sampling and Analysis: Samples of the irradiated and dark control solutions are taken at various time points. The concentration of the test substance and its photoproducts are quantified using a suitable analytical method like HPLC or Gas Chromatography (GC) coupled with MS.

• Quantum Yield Determination (Optional): The quantum yield, which is the efficiency of a photon in causing a chemical reaction, can be determined. This involves measuring the rate of disappearance of the test substance and the light intensity absorbed by the substance at specific wavelengths.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: Workflow for Thiobencarb Hydrolysis Testing.

Caption: Workflow for Thiobencarb Photolysis Testing.

Caption: Proposed Photodegradation Pathway of Thiobencarb.

References

• 1. tandfonline.com [tandfonline.com]
• 2. jppp.journals.ekb.eg [jppp.journals.ekb.eg]

Thiobencarb's Interaction with Soil: A Technical Guide to Adsorption and Desorption Characteristics

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the adsorption and desorption characteristics of the herbicide Thiobencarb in soil environments. Understanding these processes is critical for predicting its environmental fate, efficacy, and potential for off-site transport. This document summarizes key quantitative data, details common experimental protocols, and visualizes the complex interactions governing Thiobencarb's behavior in soil.

Core Concepts in Thiobencarb-Soil Interaction

Thiobencarb, a thiocarbamate herbicide, is primarily used for weed control in rice cultivation. Its environmental behavior is largely dictated by its propensity to adsorb to soil particles. Adsorption refers to the accumulation of Thiobencarb onto the surface of soil colloids, while desorption is the release of the adsorbed molecules back into the soil solution. The balance between these two processes determines the amount of Thiobencarb available for weed uptake, degradation, or movement through the soil profile.

The adsorption of Thiobencarb in soil is significantly influenced by the soil's organic carbon content, with numerous studies demonstrating a strong positive correlation.[1] Clay content also plays a role, with higher clay content generally leading to greater adsorption. The Freundlich isotherm model is commonly used to describe the adsorption behavior of Thiobencarb, suggesting a heterogeneous adsorption surface on soil particles.[2]

Quantitative Analysis of Thiobencarb Sorption

The following tables summarize the key parameters related to Thiobencarb's adsorption and desorption in various soil types. These values are essential for environmental modeling and risk assessment.

Table 1: Freundlich Adsorption and Desorption Coefficients for Thiobencarb in Various Soils

Soil Type	Organic Carbon (%)	Clay (%)	Adsorption K_f (mg^(1-1/n) L^(1/n) kg⁻¹)	Adsorption 1/n	Desorption K_f (mg^(1-1/n) L^(1/n) kg⁻¹)	Desorption 1/n	Reference
Pahokee Muck	42.3	-	339	-	-	-	[1]
Everglades Muck	31.4	-	169	-	-	-	[1]
Immokalee Sand	1.2	-	14	-	-	-	[1]
Clay Soil	-	-	Greater than Sandy Clay Loam	-	Lower than Sandy Clay Loam	-
Sandy Clay Loam	-	-	-	-	-	-
Calcareous Paddy Soil	-	-	Strong Adsorption	-	<9% released after 4 steps	-

Table 2: Organic Carbon-Normalized Adsorption Coefficient (K_oc) of Thiobencarb

Soil Type	K_oc (mL g⁻¹)	Reference
Immokalee Sand	1195
Pahokee Muck	765
Everglades Muck	539

Table 3: Half-life (DT₅₀) of Thiobencarb in Different Soil Environments

Soil Type	Conditions	Half-life (days)	Reference
Clay Soil	Lab incubation	10.61
Sandy Clay Loam	Lab incubation	10.24
Pahokee Muck	25-35°C, 10-100 kPa	16 (avg)
Everglades Muck	25-35°C, 10-100 kPa	18 (avg)
Immokalee Sand	25-35°C, 10-100 kPa	24 (avg)
Calcareous Paddy Soil	Field	~50 (solid phase)
Calcareous Paddy Soil	Field	~2-4 (solution phase)

Experimental Protocols

Accurate determination of Thiobencarb's adsorption and desorption characteristics relies on standardized and meticulously executed experimental protocols. The following sections detail the methodologies for the batch equilibrium method and subsequent analytical determination.

Batch Equilibrium Method for Adsorption-Desorption Isotherms

The batch equilibrium method is the most common technique for studying the adsorption and desorption of pesticides in soil.

1. Soil Preparation:

• Air-dry the soil samples and sieve them through a 2-mm mesh to ensure homogeneity.

• Characterize the soil for key properties including pH, organic carbon content, clay content, and cation exchange capacity.

2. Adsorption Study:

• Weigh a specific amount of soil (e.g., 1-10 g) into centrifuge tubes.

• Prepare a stock solution of Thiobencarb in a 0.01 M calcium chloride (CaCl₂) solution. The CaCl₂ solution is used to maintain a constant ionic strength and mimic the soil solution.

• Create a series of Thiobencarb solutions of varying concentrations (e.g., 0.1, 0.5, 1, 5, 10 mg L⁻¹) by diluting the stock solution with 0.01 M CaCl₂.

• Add a known volume of each Thiobencarb solution to the soil samples in the centrifuge tubes. A common soil-to-solution ratio is 1:5 or 1:10 (w/v).

• Include control samples containing soil and 0.01 M CaCl₂ without Thiobencarb, and blank samples with only the Thiobencarb solutions.

• Seal the tubes and shake them on a mechanical shaker at a constant temperature (e.g., 25°C) for a predetermined equilibration time (typically 24 hours) to ensure adsorption reaches equilibrium.

• After shaking, centrifuge the tubes at a sufficient speed and duration (e.g., 3000-5000 rpm for 15-20 minutes) to separate the soil from the supernatant.

• Carefully collect the supernatant for analysis of the equilibrium concentration of Thiobencarb.

3. Desorption Study:

• After the adsorption step and removal of the supernatant, a known volume of fresh 0.01 M CaCl₂ solution is added to the soil pellet remaining in the centrifuge tubes.

• The tubes are then subjected to the same shaking and centrifugation process as in the adsorption study.

• The supernatant is collected for analysis of the desorbed Thiobencarb concentration.

• This process can be repeated for several cycles to study the desorption kinetics and the extent of hysteresis.

Analytical Determination of Thiobencarb

The concentration of Thiobencarb in the collected supernatants is typically determined using Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC).

Sample Preparation (Liquid-Liquid Extraction):

• The aqueous supernatant is extracted with an organic solvent such as ethyl acetate, n-hexane, or dichloromethane.

• The organic phase is then separated, dried (e.g., using anhydrous sodium sulfate), and concentrated under a gentle stream of nitrogen.

• The residue is reconstituted in a suitable solvent (e.g., iso-octane/2-propanol for GC, or acetonitrile/water for HPLC) for analysis.

Gas Chromatography (GC) Method:

• Instrumentation: A gas chromatograph equipped with a Nitrogen-Phosphorus Detector (NPD) or a Flame Photometric Detector (FPD) is commonly used for Thiobencarb analysis.

• Column: A capillary column such as a DB-1 (15 m x 0.53 mm I.D.) or HP-1 (5 m x 0.53 mm) is suitable.

• Carrier Gas: Helium is typically used as the carrier gas.

• Temperatures:

  • Injector: ~250°C

  • Detector: ~300°C

  • Oven: A temperature program is often employed, for example, an initial temperature of 60°C held for 2 minutes, then ramped to 250°C.

• Injection Volume: 1-4 µL.

High-Performance Liquid Chromatography (HPLC) Method:

• Instrumentation: An HPLC system with a UV detector or a Photodiode Array (PDA) detector is commonly used.

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm) is a standard choice. A Shimadzu Shim-Pack XR-ODS column has also been reported.

• Mobile Phase: A mixture of acetonitrile and water or methanol and water is typically used in isocratic or gradient elution mode.

• Detector Wavelength: Detection is usually performed at a wavelength where Thiobencarb exhibits maximum absorbance (e.g., around 232 nm).

Visualizing the Process

The following diagrams illustrate the experimental workflow and the key factors influencing the soil adsorption and desorption of Thiobencarb.

Caption: Workflow for the batch equilibrium method.

Caption: Factors influencing Thiobencarb's soil sorption.

References

• 1. journals.utm.my [journals.utm.my]
• 2. [Determination of thiodicarb by reversed-phase high performance liquid chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]

Thiobencarb's Bioaccumulation Potential in Aquatic Life: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Thiobencarb, a widely used thiocarbamate herbicide in rice cultivation, presents a potential risk to non-target aquatic organisms due to its persistence in aquatic environments. This technical guide provides an in-depth analysis of the bioaccumulation potential of thiobencarb in aquatic life, with a focus on quantitative data, experimental methodologies, and the underlying biochemical pathways of its toxicity. Bioconcentration factor (BCF) data from studies on bluegill sunfish (Lepomis macrochirus) indicate a moderate potential for bioaccumulation. This document outlines the experimental protocols, based on internationally recognized guidelines, for assessing the bioaccumulation of chemical substances in fish. Furthermore, it elucidates the molecular mechanisms of thiobencarb's toxicity, specifically its induction of oxidative stress and inhibition of acetylcholinesterase, visualized through detailed signaling pathway diagrams.

Introduction

Thiobencarb (S-4-chlorobenzyl diethylthiocarbamate) is a selective, pre-emergent, and early post-emergent herbicide effective against grasses and broadleaf weeds. Its application in rice paddies leads to its introduction into adjacent aquatic ecosystems through runoff and drainage. With a log K_ow of 3.4, thiobencarb possesses moderate lipophilicity, suggesting a potential for bioaccumulation in aquatic organisms. Understanding the extent of this bioaccumulation is critical for assessing the ecological risk posed by this herbicide. This guide synthesizes available data on thiobencarb's bioaccumulation, details the methodologies for its assessment, and explores the toxicological pathways it triggers in aquatic life.

Quantitative Bioaccumulation Data

The bioaccumulation potential of thiobencarb has been evaluated in laboratory studies, primarily using the bluegill sunfish (Lepomis macrochirus) as a model organism. The key metric for bioaccumulation from water is the Bioconcentration Factor (BCF), which is the ratio of the chemical concentration in an organism to the concentration in the surrounding water at steady state.

A key study, referenced by the U.S. Environmental Protection Agency (USEPA) with Master Record Identification (MRID) numbers 42003404 and 42460401, exposed juvenile bluegill sunfish to 14C-labeled thiobencarb at a concentration of 0.05 mg/L. The study revealed the following steady-state BCF values:

Tissue Type	Bioconcentration Factor (BCF)	Reference
Edible (Muscle)	128x
Non-edible (Viscera)	639x
Whole Fish	411x

These results indicate a moderate potential for thiobencarb to bioconcentrate in fish tissues, with a notably higher accumulation in the viscera compared to edible muscle tissue. The study also highlighted a rapid depuration process, with 93-95% of the accumulated residues eliminated from the tissues within three days of transfer to clean water.

Experimental Protocols

The determination of bioconcentration factors for chemical substances in fish is typically conducted following standardized guidelines, such as the OECD Test Guideline 305. While the complete, detailed protocol for the specific thiobencarb study on bluegill sunfish is not publicly available, a representative experimental workflow based on OECD 305 is described below.

OECD 305: Bioaccumulation in Fish - Aqueous Exposure Test

This test consists of two phases: an uptake phase and a depuration phase.

3.1.1. Test Organism and Acclimation:

• Species: A species with a low fat content, such as the bluegill sunfish (Lepomis macrochirus), is often used.

• Acclimation: Fish are acclimated to laboratory conditions (temperature, water quality, and lighting) for at least two weeks prior to the study. During this period, they are fed a standard diet.

3.1.2. Uptake Phase:

• Exposure: Fish are exposed to a constant, sublethal concentration of the test substance (e.g., 0.05 mg/L for thiobencarb) in a flow-through system. The use of radiolabeled thiobencarb (¹⁴C-thiobencarb) is common to facilitate the analysis of the parent compound and its metabolites.

• Duration: The uptake phase typically lasts for 28 days, or until a steady-state concentration is reached in the fish tissues.

• Sampling: Water and fish samples are collected at predetermined intervals. A minimum of four fish are sampled at each time point.

3.1.3. Depuration Phase:

• Transfer: After the uptake phase, the remaining fish are transferred to a clean, flowing water system free of the test substance.

• Duration: The depuration phase continues until the concentration of the test substance in the fish has significantly declined, often for a period of 14 to 28 days.

• Sampling: Fish are sampled at regular intervals to determine the rate of elimination.

3.1.4. Analytical Methodology: Thiobencarb in Fish Tissue

A common and effective method for the analysis of pesticide residues in fish tissue is the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction method followed by gas chromatography-tandem mass spectrometry (GC-MS/MS).

• Homogenization: Fish tissue (whole fish, muscle, or viscera) is homogenized to ensure a representative sample.

• Extraction: A weighed portion of the homogenized tissue is placed in a centrifuge tube with an appropriate solvent (e.g., acetonitrile). The sample is shaken vigorously to extract the thiobencarb from the tissue matrix.

• Salting Out: Salts (e.g., magnesium sulfate, sodium chloride) are added to induce phase separation between the aqueous and organic layers.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: The supernatant is transferred to a tube containing a sorbent (e.g., PSA, C18) to remove interfering substances like lipids.

• Analysis: The final extract is analyzed by GC-MS/MS to identify and quantify thiobencarb.

Below is a DOT script for a generalized experimental workflow for a fish bioconcentration study.

Figure 1: Generalized workflow for a fish bioconcentration study based on OECD Guideline 305.

Signaling Pathways of Thiobencarb Toxicity

Thiobencarb exerts its toxic effects on aquatic organisms through multiple biochemical pathways. Two of the most well-documented mechanisms are the induction of oxidative stress and the inhibition of acetylcholinesterase.

Thiobencarb-Induced Oxidative Stress

Exposure to thiobencarb has been shown to disrupt the delicate balance between the production of reactive oxygen species (ROS) and the antioxidant defense systems in aquatic organisms, leading to oxidative stress.

This process involves:

• Increased ROS Production: Thiobencarb can lead to an overproduction of ROS, such as superoxide radicals (O₂⁻) and hydrogen peroxide (H₂O₂), within the cells.

• Downregulation of Antioxidant Enzymes: Thiobencarb has been observed to downregulate the expression of key antioxidant enzymes, including catalase (CAT), superoxide dismutase 1 (sod1), and superoxide dismutase 2 (sod2). This impairment of the antioxidant defense system leaves the organism vulnerable to ROS-induced damage.

• Upregulation of Pro-inflammatory Cytokines: The resulting oxidative stress can trigger an inflammatory response, characterized by the upregulation of pro-inflammatory cytokines such as interleukin-1β (il1b), and cyclooxygenase-2a (cox2a).

The following DOT script visualizes the thiobencarb-induced oxidative stress pathway.

Figure 2: Signaling pathway of thiobencarb-induced oxidative stress in aquatic organisms.

Acetylcholinesterase Inhibition

Thiobencarb, like other carbamate pesticides, is known to be a cholinesterase inhibitor. Acetylcholinesterase (AChE) is a critical enzyme responsible for the breakdown of the neurotransmitter acetylcholine (ACh) at the synaptic cleft.

The mechanism of inhibition involves:

• Binding to AChE: Thiobencarb binds to the active site of AChE, preventing it from hydrolyzing acetylcholine. This inhibition is typically reversible.

• Accumulation of Acetylcholine: The inhibition of AChE leads to an accumulation of acetylcholine in the synapse.

• Overstimulation of Receptors: The excess acetylcholine continuously stimulates postsynaptic receptors (nicotinic and muscarinic), leading to neurotoxicity.

The DOT script below illustrates the pathway of acetylcholinesterase inhibition by thiobencarb.

Protocols & Analytical Methods

Application Note: Determination of Thiobencarb in Water Samples by Gas Chromatography-Mass Spectrometry (GC-MS)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Thiobencarb is a selective thiocarbamate herbicide widely used in agriculture, primarily for the control of grasses and broadleaf weeds in rice cultivation. Due to its application in fields, there is a potential for it to contaminate surface and groundwater sources through runoff and leaching. Monitoring its presence in water is crucial for environmental protection and ensuring public health. Gas Chromatography coupled with Mass Spectrometry (GC-MS) is a robust and sensitive analytical technique ideal for the quantification of Thiobencarb residues in environmental water samples. This application note provides a detailed protocol for the extraction, identification, and quantification of Thiobencarb in water using Solid-Phase Extraction (SPE) followed by GC-MS analysis.

Principle

The method involves the extraction and concentration of Thiobencarb from water samples using Solid-Phase Extraction (SPE). The analyte is adsorbed onto a solid sorbent, and interfering compounds are washed away. Thiobencarb is then eluted with a small volume of organic solvent. The eluate is subsequently analyzed by GC-MS. The gas chromatograph separates Thiobencarb from other components in the extract based on its volatility and interaction with the stationary phase of the GC column. The mass spectrometer identifies and quantifies Thiobencarb based on its unique mass spectrum, often in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity.

Experimental Protocols

1. Materials and Reagents

• Solvents: Acetone, Dichloromethane, Ethyl Acetate, Hexane, and Methanol (all pesticide residue analysis or HPLC grade).

• Reagents: Sodium sulfate (anhydrous), Sodium thiosulfate, Formic acid.

• Standards: Certified reference standard of Thiobencarb (≥98% purity).

• Gases: Helium or Hydrogen (99.999% purity) as GC carrier gas.

• Water: Deionized or ultrapure water (for blank and standard preparation).

• SPE Cartridges: C18 or polymeric cartridges (e.g., Oasis HLB).

2. Instrumentation

• Gas Chromatograph with a Mass Selective Detector (GC-MS).

• Autosampler.

• SPE Manifold.

• Nitrogen evaporator or rotary evaporator.

• Vortex mixer.

• Analytical balance.

3. Sample Preparation: Solid-Phase Extraction (SPE)

This protocol is a generalized procedure; optimization may be required based on the specific SPE cartridge and water matrix.

• Sample Collection & Preservation: Collect water samples in clean glass bottles. If residual chlorine is present (e.g., in drinking water), add sodium thiosulfate to dechlorinate. Store samples at 4°C and extract within 48 hours.

• Cartridge Conditioning: Condition the SPE cartridge by passing 5 mL of ethyl acetate, followed by 5 mL of methanol, and finally 10 mL of deionized water. Ensure the sorbent does not run dry.

• Sample Loading: Pass 500 mL of the water sample through the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Washing: After loading, wash the cartridge with 5 mL of deionized water to remove polar impurities. Dry the cartridge thoroughly by passing air or nitrogen through it for 10-15 minutes.

• Elution: Elute the adsorbed Thiobencarb by passing 5-10 mL of a suitable solvent mixture (e.g., ethyl acetate or dichloromethane) through the cartridge.

• Concentration: Dry the eluate by passing it through a small column of anhydrous sodium sulfate. Concentrate the eluate to a final volume of 1 mL using a gentle stream of nitrogen or a rotary evaporator. The resulting extract is ready for GC-MS analysis.

4. GC-MS Analysis

The following instrumental parameters serve as a typical starting point and may require optimization.

Parameter	Setting
Gas Chromatograph
Column	VF-5ms (Agilent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Hydrogen at a constant flow of 1.5 mL/min
Injection Mode	Pulsed Splitless, 1 µL injection volume
Injector Temperature	250°C
Oven Program	50°C (hold 1 min) -> ramp 20°C/min to 300°C (hold 1 min)
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temperature	280°C
Interface Temperature	300°C
Acquisition Mode	Selected Ion Monitoring (SIM)
Monitored Ions (m/z)	Quantifier: 100, Qualifiers: 72, 125

5. Calibration

Prepare a stock solution of Thiobencarb in a suitable solvent (e.g., methanol). From the stock solution, prepare a series of working standard solutions by serial dilution to create a calibration curve. A typical calibration range is 0.3 µg/L to 5.0 µg/L. Analyze these standards using the same GC-MS method as the samples. Plot the peak area of the quantifier ion against the concentration to generate a calibration curve.

Workflow Diagram

Thiobencarb residue analysis in soil using LC-MS/MS

An Application Note on the Analysis of Thiobencarb Residues in Soil Using LC-MS/MS

Introduction

Thiobencarb is a widely used thiocarbamate herbicide for the control of grasses and broadleaf weeds in rice cultivation. Due to its potential for persistence in soil and aquatic environments, as well as its toxicological effects, regulatory bodies worldwide have established maximum residue limits (MRLs) for thiobencarb in various matrices. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the preferred method for the determination of thiobencarb residues in soil due to its high sensitivity, selectivity, and specificity. This application note provides a detailed protocol for the extraction, clean-up, and quantification of thiobencarb in soil samples using LC-MS/MS.

Principle

The method involves the extraction of thiobencarb from soil samples using an organic solvent, followed by a clean-up step to remove interfering matrix components. The purified extract is then analyzed by LC-MS/MS in positive electrospray ionization (ESI+) mode. The identification and quantification of thiobencarb are achieved by monitoring specific precursor-to-product ion transitions using Multiple Reaction Monitoring (MRM).

Materials and Reagents

• Thiobencarb analytical standard (≥98% purity)

• Acetonitrile (ACN), HPLC or LC-MS grade

• Methanol (MeOH), HPLC or LC-MS grade

• Water, ultrapure (18.2 MΩ·cm)

• Formic acid, LC-MS grade

• Ammonium acetate, LC-MS grade

• Anhydrous magnesium sulfate (MgSO₄)

• Sodium chloride (NaCl)

• Primary secondary amine (PSA) sorbent

• Graphitized carbon black (GCB)

• C18 sorbent

• 0.22 µm syringe filters

Instrumentation

• High-performance liquid chromatograph (HPLC) or Ultra-high performance liquid chromatograph (UHPLC) system

• Tandem mass spectrometer equipped with an electrospray ionization (ESI) source

• Analytical balance

• Centrifuge

• Vortex mixer

• Evaporator (e.g., nitrogen evaporator or rotary evaporator)

Experimental Protocols

Standard Solution Preparation

• Stock Standard Solution (1000 µg/mL): Accurately weigh 10 mg of thiobencarb analytical standard and dissolve it in 10 mL of methanol.

• Intermediate Standard Solution (10 µg/mL): Dilute the stock standard solution 1:100 with methanol.

• Working Standard Solutions (1-100 ng/mL): Prepare a series of working standard solutions by serially diluting the intermediate standard solution with an appropriate solvent mixture (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

Sample Preparation and Extraction

• Air-dry the soil sample and sieve it through a 2 mm mesh to remove stones and debris.

• Weigh 10 g of the homogenized soil sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile to the tube.

• Vortex vigorously for 1 minute to ensure thorough mixing.

• Add 4 g of anhydrous MgSO₄ and 1 g of NaCl.

• Immediately cap and shake vigorously for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes.

• Collect the supernatant (acetonitrile layer).

Dispersive Solid-Phase Extraction (d-SPE) Clean-up

• Transfer 1 mL of the supernatant from the extraction step into a 2 mL microcentrifuge tube containing 150 mg of anhydrous MgSO₄, 50 mg of PSA, and 50 mg of C18.

• Vortex for 30 seconds.

• Centrifuge at 10,000 rpm for 5 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

LC-MS/MS Analysis

• Liquid Chromatography (LC) Conditions:

  • Column: A suitable C18 column (e.g., 100 mm × 2.1 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium acetate.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A typical gradient would start with a low percentage of mobile phase B, increasing to a high percentage to elute thiobencarb, followed by a re-equilibration step.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • Column Temperature: 40 °C.

• Mass Spectrometry (MS/MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Capillary Voltage: 3.5 kV.

  • Source Temperature: 150 °C.

  • Desolvation Temperature: 400 °C.

  • Cone Gas Flow: 50 L/hr.

  • Desolvation Gas Flow: 800 L/hr.

  • MRM Transitions: The specific precursor and product ions for thiobencarb should be optimized. A common transition is m/z 258.1 → 100.1 (quantifier) and m/z 258.1 → 125.1 (qualifier). Collision energies and cone voltages should be optimized for the specific instrument used.

Quantitative Data Summary

The following table summarizes typical quantitative performance data for the analysis of thiobencarb in soil using this method.

Parameter	Typical Value
Limit of Detection (LOD)	0.01 - 0.1 µg/kg
Limit of Quantification (LOQ)	0.05 - 0.5 µg/kg
Linearity (r²)	> 0.99
Recovery (%)	85 - 110%
Relative Standard Deviation (RSD, %)	< 15%

Workflow Diagram

Caption: Workflow for Thiobencarb Residue Analysis in Soil.

Conclusion

This application note details a robust and sensitive LC-MS/MS method for the quantification of thiobencarb residues in soil. The described QuEChERS-based extraction and d-SPE clean-up procedure is efficient in removing matrix interferences, leading to accurate and precise results. The method is suitable for routine monitoring of thiobencarb in environmental samples to ensure compliance with regulatory limits.

Application Notes and Protocols for Thiobencarb Extraction from Plant Tissues

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thiobencarb is a selective thiocarbamate herbicide widely used in rice cultivation to control grassy weeds.[1] Monitoring its residue levels in various plant tissues is crucial for assessing crop safety, environmental impact, and ensuring compliance with regulatory limits. This document provides a detailed protocol for the extraction of thiobencarb from plant tissues, suitable for subsequent analysis by Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC). The methodologies described are based on established pesticide residue analysis techniques, including solvent extraction with ethyl acetate and the principles of the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method.

Principle of the Method

The extraction of thiobencarb from plant tissues involves homogenization of the sample in the presence of an organic solvent, typically ethyl acetate or acetonitrile.[2][3][4][5] This is followed by a liquid-liquid partitioning step, facilitated by the addition of salts, to separate the analyte from the aqueous phase. A subsequent cleanup step, often employing dispersive solid-phase extraction (dSPE), is used to remove interfering matrix components such as pigments and lipids. The final extract is then concentrated and analyzed using chromatographic techniques.

Experimental Protocols

Sample Preparation

Proper sample collection and preparation are critical for obtaining accurate and reproducible results.

• Collection : Collect representative samples of the plant tissues of interest (e.g., leaves, stems, roots, grains).

• Washing : Gently wash the collected tissues with deionized water to remove any soil or external contaminants. Pat dry with a paper towel.

• Homogenization : Finely chop the plant material. For dry samples like grains or seeds, it may be necessary to grind them into a fine powder. For fresh tissues, cryogenic grinding with liquid nitrogen can be employed to prevent enzymatic degradation of the analyte.

Extraction Protocol: Modified Ethyl Acetate Method

This protocol is a robust method for the extraction of thiobencarb and other non-polar to moderately polar pesticides from a variety of plant matrices.

Materials:

• Homogenized plant tissue

• Ethyl acetate (pesticide residue grade)

• Anhydrous sodium sulfate (Na₂SO₄)

• Sodium chloride (NaCl)

• 50 mL polypropylene centrifuge tubes with screw caps

• High-speed homogenizer/vortex mixer

• Centrifuge

• Rotary evaporator or nitrogen evaporator

Procedure:

• Weigh 10-15 g of the homogenized plant sample into a 50 mL centrifuge tube.

• Add 20 mL of ethyl acetate to the tube.

• Add 5 g of anhydrous sodium sulfate to remove excess water.

• Cap the tube tightly and shake vigorously for 1 minute using a vortex mixer.

• Centrifuge the tube at ≥3000 rpm for 5 minutes.

• Carefully transfer the supernatant (ethyl acetate layer) to a clean flask.

• Repeat the extraction process (steps 2-6) with another 20 mL of ethyl acetate.

• Combine the supernatants.

• Evaporate the combined extract to near dryness using a rotary evaporator at a temperature not exceeding 40°C.

• Re-dissolve the residue in a suitable solvent (e.g., hexane or a mobile phase compatible with the analytical instrument) to a final volume of 1-2 mL for analysis.

Extraction and Cleanup Protocol: Modified QuEChERS Method

The QuEChERS method is a streamlined approach that combines extraction and cleanup in a few simple steps, making it highly efficient for multi-residue analysis.

Materials:

• Homogenized plant tissue

• Acetonitrile (pesticide residue grade)

• QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate)

• Dispersive SPE (dSPE) cleanup tubes containing:

  • Primary Secondary Amine (PSA) for removal of organic acids, sugars, and fatty acids.

  • Graphitized Carbon Black (GCB) for removal of pigments and sterols (use with caution as it may adsorb planar pesticides).

  • Anhydrous magnesium sulfate (MgSO₄) to remove residual water.

• 50 mL and 15 mL polypropylene centrifuge tubes

• High-speed homogenizer/vortex mixer

• Centrifuge

Procedure:

Part A: Extraction

• Weigh 10-15 g of the homogenized plant sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile.

• Cap the tube and shake vigorously for 1 minute.

• Add the QuEChERS extraction salts.

• Immediately shake the tube vigorously for 1 minute to prevent the formation of salt agglomerates.

• Centrifuge at ≥3000 rpm for 5 minutes.

Part B: Dispersive SPE Cleanup

• Take an aliquot (e.g., 6 mL) of the supernatant from the extraction step and transfer it to a 15 mL dSPE tube containing the appropriate sorbents (e.g., 900 mg MgSO₄, 150 mg PSA).

• Vortex the dSPE tube for 30 seconds.

• Centrifuge at ≥3000 rpm for 5 minutes.

• The resulting supernatant is ready for analysis by GC-MS or LC-MS/MS. A solvent exchange step may be necessary depending on the analytical method.

Data Presentation

The following table summarizes expected performance data for thiobencarb extraction from plant tissues based on available literature. It is important to note that recovery and limit of detection (LOD)/quantification (LOQ) are matrix-dependent and should be validated for each specific plant tissue.

Parameter	Rice Plant	General Plant Matrices (Expected)	Analytical Method
Recovery	>80%	70-120%	HPLC, GC-MS, LC-MS/MS
Limit of Detection (LOD)	Not Specified	0.001 - 0.01 mg/kg	GC-MS/MS, LC-MS/MS
Limit of Quantification (LOQ)	Not Specified	0.005 - 0.05 mg/kg	GC-MS/MS, LC-MS/MS

Visualization of the Experimental Workflow

The following diagram illustrates the general workflow for thiobencarb extraction from plant tissues.

Caption: Workflow for Thiobencarb Extraction from Plant Tissues.

Signaling Pathway (Mode of Action)

Thiobencarb acts by inhibiting the synthesis of very-long-chain fatty acids (VLCFAs) in susceptible plants. This disruption of lipid synthesis affects the formation of cell membranes and the cuticle, leading to the death of weed seedlings.

Caption: Simplified Mode of Action of Thiobencarb.

Conclusion

The protocols outlined in this document provide a comprehensive guide for the extraction of thiobencarb from various plant tissues. The choice between the modified ethyl acetate method and the QuEChERS approach will depend on the specific laboratory setup, desired sample throughput, and the range of other pesticides to be analyzed simultaneously. For optimal results, it is imperative to perform in-house validation of the chosen method for each plant matrix to determine recovery, repeatability, and limits of detection and quantification. Subsequent analysis by sensitive techniques such as GC-MS/MS or LC-MS/MS will ensure accurate and reliable quantification of thiobencarb residues.

References

• 1. Herbicide Treatment Table / Rice / Agriculture: Pest Management Guidelines / UC Statewide IPM Program (UC IPM) [ipm.ucanr.edu]
• 2. Modification and re-validation of the ethyl acetate-based multi-residue method for pesticides in produce - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lcms.cz [lcms.cz]
• 4. Analysis of pesticide residues in fruit and vegetables with ethyl acetate extraction using gas and liquid chromatography with tandem mass spectrometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Note: Solid-Phase Extraction (SPE) for the Analysis of Thiobencarb in Environmental Matrices

Introduction

Thiobencarb is a selective thiocarbamate herbicide primarily used for weed control in rice cultivation.[1] Its application can lead to its presence in various environmental compartments, including water and soil, necessitating sensitive and reliable analytical methods for monitoring. Solid-phase extraction (SPE) is a widely adopted sample preparation technique that offers significant advantages over traditional liquid-liquid extraction by minimizing solvent consumption, reducing sample handling time, and providing high analyte recovery and concentration.[2][3] This application note provides detailed protocols for the extraction and cleanup of Thiobencarb from water and soil matrices using SPE, tailored for researchers and analytical scientists.

Physicochemical Properties of Thiobencarb

Understanding the physicochemical properties of Thiobencarb is crucial for developing effective SPE methods. Its moderate water solubility and relatively high octanol-water partition coefficient (log Kₒw) indicate a preference for solid sorbent phases over the aqueous sample matrix.

Property	Value	Reference
Molecular Formula	C₁₂H₁₆ClNOS	[1]
Molecular Weight	257.8 g/mol	[1]
Water Solubility	30 mg/L (at 20-22°C)
log Kₒw (LogP)	3.4

Part 1: Analysis of Thiobencarb in Aqueous Matrices

SPE is highly effective for isolating Thiobencarb from water samples. The choice of sorbent is critical for achieving optimal recovery. Polymeric reversed-phase sorbents like Hydrophilic-Lipophilic Balanced (HLB) are often recommended for their high capacity and retention of a broad range of compounds, including moderately polar herbicides like Thiobencarb.

Experimental Protocol 1: SPE of Water Samples using HLB Cartridges

This protocol is adapted from a multi-residue method for pesticides in water and is suitable for surface water, groundwater, and drinking water.

Materials:

• SPE Cartridges: HLB, 500 mg sorbent mass

• Solvents: Methanol (HPLC grade), Acetonitrile (HPLC grade), Formic Acid

• Reagent Water (HPLC grade)

• Sample Collection Bottles: Glass, 1 L

• SPE Vacuum Manifold

Procedure:

• Sample Pre-treatment: Filter water samples through a 0.7-µm glass fiber filter to remove suspended solids.

• Cartridge Conditioning:

  • Pass 5 mL of methanol through the HLB cartridge.

  • Follow with 5 mL of reagent water. Do not allow the cartridge to go dry.

• Sample Loading:

  • Load 500 mL of the filtered water sample onto the cartridge at a flow rate of approximately 5 mL/min.

• Cartridge Drying:

  • After loading, dry the cartridge thoroughly by drawing a vacuum or using nitrogen for 15 minutes.

• Elution:

  • Elute the retained Thiobencarb from the cartridge using 4 mL of acetonitrile containing 5% formic acid.

• Final Processing:

  • The eluate can be concentrated under a gentle stream of nitrogen and reconstituted in a suitable solvent for chromatographic analysis (e.g., GC-MS or LC-MS/MS).

Special Consideration for Anaerobic Water

Anaerobic water samples may contain high levels of soluble Fe(II), which can oxidize and precipitate as Fe(III) colloids upon exposure to air, leading to rapid blockage of the SPE cartridge. To prevent this, treat the sample with ascorbic acid (5% w/v), which has been shown to prevent 95% of dissolved iron from precipitating.

Quantitative Data for Aqueous Matrices

Sorbent	Matrix	Recovery (%)	LOD/LOQ	Reference
HLB	Surface Water	99%	1-12 ng/L (LOD)
General	Freshwater	Not Specified	5 µg/L (PQL)

Part 2: Analysis of Thiobencarb in Solid Matrices (Soil & Sediment)

The analysis of Thiobencarb in solid matrices typically involves a two-step process: an initial solvent extraction to move the analyte from the solid sample into a liquid phase, followed by SPE for cleanup and concentration of the extract.

Experimental Protocol 2: Solvent Extraction and SPE Cleanup of Soil Samples

This protocol combines a robust solvent extraction method with a subsequent SPE cleanup step.

Step 1: Solvent Extraction of Soil

This procedure is based on established methods for extracting Thiobencarb and its metabolites from soil.

Materials:

• Solvents: Ethyl Acetate (Pesticide grade), Acetone

• Anhydrous Sodium Sulfate (granular, pre-washed with acetone and ethyl acetate)

• Homogenizer (e.g., Omni-Mixer)

• Rotary Vacuum Evaporator

Procedure:

• Sample Preparation: Weigh 50 g of soil into a glass jar.

• Extraction:

  • Add 150 mL of ethyl acetate and 15 g of anhydrous sodium sulfate to the soil sample.

  • Homogenize the mixture for 5 minutes.

  • Decant the extract through a filter containing sodium sulfate into a round-bottom flask.

  • Rinse the jar with an additional 50 mL of ethyl acetate, passing the rinse through the filter into the same flask.

• Concentration:

  • Evaporate the combined filtrate to dryness using a rotary vacuum evaporator.

  • Dissolve the residue in 5 mL of ethyl acetate or another suitable solvent for the SPE cleanup step.

Step 2: SPE Cleanup of Soil Extract

The concentrated extract from Step 1 can be cleaned using SPE to remove matrix interferences.

Materials:

• SPE Cartridges: C18 or HLB, 500 mg

• Solvents: Methanol, Acetonitrile, Reagent Water

• SPE Vacuum Manifold

Procedure:

• Solvent Exchange: Evaporate the solvent from the initial extraction (e.g., ethyl acetate) and reconstitute the residue in a solvent compatible with the SPE conditioning phase (e.g., 1 mL of methanol, followed by dilution with reagent water).

• Cartridge Conditioning:

  • Pass 5 mL of methanol through the cartridge.

  • Pass 5 mL of reagent water through the cartridge.

• Sample Loading:

  • Load the reconstituted soil extract onto the conditioned cartridge.

• Washing:

  • Wash the cartridge with 5 mL of a water/methanol mixture (e.g., 95:5 v/v) to remove polar interferences.

• Elution:

  • Elute Thiobencarb with a strong organic solvent such as 5 mL of acetonitrile or methanol.

• Final Processing:

  • Concentrate the eluate as needed and prepare for final analysis by GC or LC.

Quantitative Data for Solid Matrices

Extraction Method	Matrix	Recovery (%)	LOD/LOQ	Reference
Liquid Extraction (Dichloromethane)	Sandy Clay Loam Soil	88.34%	Not Specified
Liquid Extraction (Ethyl Acetate)	Soil	Not Specified	~0.01 ppm (LOD)

Workflow Visualizations

The following diagrams illustrate the generalized workflows for the analysis of Thiobencarb in environmental matrices.

Caption: General experimental workflow for SPE of Thiobencarb from water samples.

Caption: Workflow for extraction and SPE cleanup of Thiobencarb from soil samples.

References

• 1. Thiobencarb in freshwater and marine water [waterquality.gov.au]
• 2. pro3c304b.pic32.websiteonline.cn [pro3c304b.pic32.websiteonline.cn]
• 3. Sustainable bio-based solid phase extraction adsorbent for the determination of various types of organic compounds - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analysis of Thiobencarb using Gas Chromatography with Nitrogen-Phosphorus Detection (GC-NPD)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thiobencarb is a widely used thiocarbamate herbicide for the control of grassy weeds in rice and other crops. Monitoring its residues in environmental and agricultural samples is crucial for ensuring food safety and environmental protection. Gas chromatography (GC) coupled with a Nitrogen-Phosphorus Detector (NPD) offers a sensitive and selective method for the determination of Thiobencarb. The NPD is highly responsive to compounds containing nitrogen and phosphorus, making it well-suited for the analysis of Thiobencarb, which contains a nitrogen atom in its structure. This document provides a detailed protocol for the analysis of Thiobencarb using GC-NPD, including sample preparation, instrument parameters, and expected performance data.

Principle

The method involves the extraction of Thiobencarb from the sample matrix, followed by cleanup to remove interfering substances. The purified extract is then injected into a gas chromatograph, where Thiobencarb is separated from other components on a capillary column. The eluted compound is detected by a Nitrogen-Phosphorus Detector, which generates a signal proportional to the amount of Thiobencarb present. Quantification is achieved by comparing the peak area of Thiobencarb in the sample to that of a known standard.

Quantitative Data Summary

The performance of the GC-NPD method for Thiobencarb analysis is summarized in the table below. The data is compiled from various studies and represents typical values that can be achieved with this methodology.

Parameter	Typical Value	Reference
Linearity Range	0.1 - 10.0 µg/mL
Linearity Range (alternative)	1 - 500 ng/mL
Linearity Range (alternative)	10 - 1000 ng/mL
Correlation Coefficient (R²)	> 0.999
Limit of Detection (LOD)	Approximately 0.01 ppm
Limit of Detection (LOD) (alternative)	0.1 - 10.4 µg/kg
Recovery	68.5% - 112.1%
Relative Standard Deviation (RSD)	1.8% - 6.2%

Experimental Workflow Diagram

Caption: Experimental workflow for Thiobencarb analysis by GC-NPD.

Experimental Protocol

This protocol describes the analysis of Thiobencarb in soil samples. Modifications may be necessary for other matrices.

Reagents and Materials

• Thiobencarb analytical standard

• Solvents: Acetone, Ethyl Acetate, Acetonitrile, Dichloromethane (all pesticide residue grade)

• Anhydrous Sodium Sulfate

• Solid Phase Extraction (SPE) cartridges (e.g., Florisil or C18)

• Glassware: Volumetric flasks, centrifuge tubes, evaporating flasks

• Syringes for GC injection

Standard Solution Preparation

Prepare a stock solution of Thiobencarb (e.g., 100 µg/mL) in a suitable solvent such as acetone or ethyl acetate. From the stock solution, prepare a series of working standard solutions by serial dilution to cover the expected concentration range of the samples (e.g., 0.1, 0.5, 1.0, 5.0, and 10.0 µg/mL).

Sample Preparation (Soil)

• Extraction:

  • Weigh 10 g of a homogenized soil sample into a centrifuge tube.

  • Add 20 mL of ethyl acetate and vortex for 1 minute.

  • Sonicate the mixture for 15 minutes.

  • Centrifuge at 3000 rpm for 5 minutes.

  • Decant the supernatant into a clean flask.

  • Repeat the extraction process twice more with 20 mL of ethyl acetate each time.

  • Combine the extracts.

• Cleanup (Liquid-Liquid Partitioning):

  • For soil samples extracted with a water-acetonitrile mixture, partition the pesticides into dichloromethane.

• Drying and Concentration:

  • Pass the combined extract through a funnel containing anhydrous sodium sulfate to remove any residual water.

  • Evaporate the solvent to near dryness using a rotary evaporator at a temperature not exceeding 40°C.

  • Reconstitute the residue in a known volume (e.g., 1 mL) of ethyl acetate or another suitable solvent for GC analysis.

Gas Chromatography - Nitrogen-Phosphorus Detection (GC-NPD)

Instrumentation: A gas chromatograph equipped with a Nitrogen-Phosphorus Detector and a capillary column is required.

GC-NPD Parameters:

Parameter	Value
Gas Chromatograph
Column	DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent
Injection Volume	1 µL
Inlet Temperature	250°C
Injection Mode	Splitless
Carrier Gas	Helium or Nitrogen
Carrier Gas Flow

Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Determination of Thiobencarb

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and reliable High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of Thiobencarb, a selective thiocarbamate herbicide. The described protocol is applicable for the determination of Thiobencarb in various matrices, such as soil and water, following appropriate sample preparation. This document provides comprehensive experimental procedures, chromatographic conditions, and expected performance data to facilitate the implementation of this method in a laboratory setting.

Introduction

Thiobencarb is a widely used herbicide for the control of grasses and broadleaf weeds in rice crops.[1] Monitoring its concentration in environmental samples is crucial to assess its potential impact and ensure regulatory compliance. High-Performance Liquid Chromatography (HPLC) offers a sensitive and specific method for the determination of Thiobencarb. This application note presents a detailed protocol for Thiobencarb analysis using a reverse-phase HPLC system with UV detection.

Experimental

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV detector is suitable for this analysis. The chromatographic conditions are summarized in the table below.

Parameter	Condition
HPLC System	A system with a pump, autosampler, column oven, and UV-Vis detector
Column	Newcrom R1 or C18, 5 µm, 4.6 x 250 mm (or equivalent)[2]
Mobile Phase	Acetonitrile and Water (Gradient or Isocratic, e.g., 70:30 v/v) with 0.1% Phosphoric Acid or Formic Acid[2]
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Column Temperature	30 °C
Detection	UV at 254 nm
Run Time	Approximately 10 minutes

Reagents and Standards

• Thiobencarb analytical standard (purity >98%)

• Acetonitrile (HPLC grade)

• Water (HPLC grade or Milli-Q)

• Phosphoric acid or Formic acid (analytical grade)

• Ethyl acetate (pesticide residue grade)[3]

• Sodium sulfate (anhydrous, analytical grade)[3]

• Iso-octane (HPLC grade)

• 2-Propanol (HPLC grade)

Preparation of Standard Solutions:

• Stock Standard Solution (1000 µg/mL): Accurately weigh 10 mg of Thiobencarb standard and dissolve it in 10 mL of acetonitrile in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the stock solution with the mobile phase to achieve concentrations ranging from 0.1 to 10 µg/mL.

Sample Preparation Protocol

Soil Samples

The following protocol is based on established methods for the extraction of Thiobencarb from soil.

• Extraction:

  • Weigh 50 g of the soil sample into a glass jar.

  • Add 150 mL of ethyl acetate and 15 g of anhydrous sodium sulfate.

  • Mix thoroughly using a high-speed mixer for 5 minutes.

  • Decant the extract through a filter containing anhydrous sodium sulfate into a round-bottom flask.

  • Rinse the jar with an additional 50 mL of ethyl acetate and pass it through the same filter.

• Concentration and Reconstitution:

  • Evaporate the combined filtrate to dryness using a rotary evaporator.

  • Dissolve the residue in 10 mL of ethyl acetate.

  • For HPLC analysis, take 1 mL of this solution, evaporate it to dryness under a gentle stream of nitrogen, and reconstitute the residue in 1 mL of the mobile phase or a suitable solvent like 85:15 iso-octane/2-propanol.

• Filtration:

  • Filter the reconstituted sample through a 0.45 µm syringe filter before injecting it into the HPLC system.

Method Validation and Performance

The analytical method should be validated to ensure its suitability for the intended purpose. The following table summarizes the typical performance characteristics of a validated HPLC method for Thiobencarb.

Parameter	Typical Value
Linearity Range	0.1 - 10 µg/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	Approximately 0.01 mg/kg (in soil)
Limit of Quantification (LOQ)	0.01 mg/kg (in soil)
Recovery	70 - 120%
Precision (RSD)	< 10%

Experimental Workflow Diagram

The following diagram illustrates the overall workflow for the HPLC analysis of Thiobencarb.

Caption: Workflow for Thiobencarb analysis by HPLC.

Conclusion

The HPLC method described in this application note provides a reliable and efficient means for the quantitative determination of Thiobencarb. The protocol, including sample preparation and chromatographic conditions, can be readily implemented in analytical laboratories. Proper method validation is essential to ensure the accuracy and precision of the results.

References

• 1. Thiobencarb | C12H16ClNOS | CID 34192 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Separation of Thiobencarb on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 3. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]

Application Notes and Protocols for Thiobencarb Toxicological Assays in Fish Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thiobencarb is a widely used thiocarbamate herbicide for weed control in rice paddies. Its extensive use raises concerns about its potential runoff into aquatic ecosystems and subsequent toxicity to non-target organisms, particularly fish. In vitro toxicological assays using fish cell lines offer a valuable, ethical, and high-throughput alternative to whole-animal testing for assessing the potential hazards of aquatic contaminants like thiobencarb. This document provides detailed application notes and standardized protocols for evaluating the toxicological effects of thiobencarb in fish cell lines, focusing on cytotoxicity, genotoxicity, oxidative stress, apoptosis, and endocrine disruption.

Recommended Fish Cell Lines

Several fish cell lines are suitable for toxicological screening. The choice of cell line may depend on the specific toxicological endpoint being investigated. Commonly used and recommended cell lines include:

• RTG-2 (Rainbow Trout Gonad): A robust fibroblast-like cell line, widely used in general cytotoxicity and genotoxicity studies.[1]

• RTL-W1 (Rainbow Trout Liver): An epithelial-like cell line derived from liver, suitable for studying metabolism-related toxicity and genotoxicity.[1]

• RTgill-W1 (Rainbow Trout Gill): An epithelial-like cell line from gills, representing a primary site of exposure to waterborne contaminants.

• ZFL (Zebrafish Liver): A cell line from a key metabolic organ, useful for studying hepatotoxicity and endocrine disruption.[1]

• ZF4 (Zebrafish Embryo): A fibroblast-like cell line derived from whole embryos, useful for developmental toxicity screening.[1]

Data Presentation: Summary of Thiobencarb Toxicity

Disclaimer: Limited quantitative data for thiobencarb toxicity in fish cell lines is available in the public literature. The following tables include in vivo data for illustrative purposes and to guide concentration selection for in vitro assays. Researchers should perform dose-response experiments to determine the optimal concentration ranges for their specific cell line and assay.

Table 1: Thiobencarb Acute Toxicity Data (In Vivo)

Species	Exposure Duration	LC50 (µg/L)	Reference
Oreochromis niloticus (Nile Tilapia)	96 hours	720	[2]

Table 2: Genotoxicity of Thiobencarb (In Vivo Comet Assay in Oreochromis niloticus Tissues)

Tissue	Parameter	Control	Thiobencarb-Treated	Reference
Gills	% Tail DNA	1.34 ± 0.054	20.29 ± 0.631
Gills	Tail Length (µm)	Not Reported	Not Reported
Liver	% Tail DNA	Not Reported	23.50 ± 0.407
Liver	Tail Length (µm)	Not Reported	Not Reported

Table 3: Example Data Presentation for In Vitro Cytotoxicity of Thiobencarb

Cell Line	Assay	Exposure Duration	IC50 (µM)
RTG-2	Neutral Red Uptake	24 hours	Example: 150
ZFL	MTT Assay	24 hours	Example: 125

Table 4: Example Data Presentation for In Vitro Oxidative Stress and Apoptosis

Cell Line	Parameter	Thiobencarb Conc. (µM)	Result (Fold Change or %)
RTgill-W1	ROS Production	Example: 50	Example: 2.5-fold increase
ZFL	Apoptotic Cells	Example: 50	Example: 35%

Experimental Workflows and Signaling Pathways

Figure 1: General experimental workflow for thiobencarb toxicological assays.

Figure 2: Conceptual signaling pathway for thiobencarb-induced toxicity.

Experimental Protocols

Cytotoxicity Assay (Neutral Red Uptake)

This assay assesses cell viability by measuring the uptake of the supravital dye Neutral Red (NR) into the lysosomes of viable cells.

Materials:

• Fish cell line (e.g., RTG-2)

• Complete cell culture medium

• 96-well cell culture plates

• Thiobencarb stock solution (in a suitable solvent like DMSO)

• Neutral Red staining solution (50 µg/mL in serum-free medium)

• PBS (Phosphate-Buffered Saline)

• NR Desorb solution (1% acetic acid, 50% ethanol in water)

• Microplate reader (540 nm)

Protocol:

• Cell Seeding: Seed cells into a 96-well plate at a density that will result in 80-90% confluency after 24 hours. Incubate at the appropriate temperature for the cell line (e.g., 20°C for RTG-2).

• Thiobencarb Exposure: After 24 hours, remove the medium and expose the cells to various concentrations of thiobencarb (e.g., 0, 10, 25, 50, 100, 200, 400 µM) in complete medium. Include a solvent control (e.g., DMSO at the highest concentration used for thiobencarb).

• Incubation: Incubate the plate for 24 or 48 hours.

• Staining: Remove the treatment medium and wash the cells gently with PBS. Add 100 µL of NR staining solution to each well and incubate for 3 hours.

• Dye Extraction: Remove the staining solution, wash with PBS, and add 150 µL of NR Desorb solution to each well. Shake the plate for 10 minutes to extract the dye.

• Measurement: Read the absorbance at 540 nm using a microplate reader.

• Analysis: Calculate cell viability as a percentage of the control and determine the IC50 value (the concentration that causes 50% inhibition of NR uptake).

Genotoxicity Assay (Alkaline Comet Assay)

The Comet assay, or single-cell gel electrophoresis, detects DNA strand breaks in individual cells.

Materials:

• Fish cell line

• Thiobencarb

• Comet assay slides

• Low melting point agarose (LMPA) and normal melting point agarose (NMPA)

• Lysis solution (2.5 M NaCl, 100 mM EDTA, 10 mM Tris, 1% Triton X-100, 10% DMSO, pH 10)

• Alkaline electrophoresis buffer (300 mM NaOH, 1 mM EDTA, pH > 13)

• Neutralization buffer (0.4 M Tris, pH 7.5)

• DNA stain (e.g., SYBR Green)

• Fluorescence microscope with appropriate filters and imaging software

Protocol:

• Cell Exposure: Expose cells in culture flasks or plates to thiobencarb for a defined period (e.g., 4 to 24 hours).

• Cell Harvesting: Harvest the cells by trypsinization, wash with PBS, and resuspend at approximately 1 x 10^5 cells/mL in ice-cold PBS.

• Embedding: Mix the cell suspension with 0.7% LMPA at a 1:10 (v/v) ratio and pipette onto a slide pre-coated with 1% NMPA. Allow to solidify on ice.

• Lysis: Immerse the slides in cold lysis solution for at least 1 hour at 4°C.

• DNA Unwinding: Place the slides in a horizontal electrophoresis tank filled with fresh, cold alkaline electrophoresis buffer for 20-40 minutes to allow DNA to unwind.

• Electrophoresis: Perform electrophoresis at ~25 V and ~300 mA for 20-30 minutes.

• Neutralization and Staining: Gently wash the slides with neutralization buffer three times for 5 minutes each. Stain the slides with a DNA stain.

• Analysis: Visualize and score the comets using a fluorescence microscope. Quantify DNA damage using parameters like % Tail DNA and Tail Moment with appropriate software.

Oxidative Stress Assay (DCFH-DA Assay)

This assay measures the generation of reactive oxygen species (ROS) using the fluorescent probe 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA).

Materials:

• Fish cell line

• Black, clear-bottom 96-well plates

• Thiobencarb

• DCFH-DA stock solution (in DMSO)

• Hanks' Balanced Salt Solution (HBSS) or other suitable buffer

• Fluorescence microplate reader (Excitation/Emission: ~485/530 nm)

Protocol:

• Cell Seeding: Seed cells in a black, clear-bottom 96-well plate and allow them to attach overnight.

• Probe Loading: Remove the medium, wash the cells with warm HBSS, and incubate with 5-10 µM DCFH-DA in HBSS for 30-60 minutes at the appropriate temperature in the dark.

• Washing: Wash the cells twice with warm HBSS to remove excess probe.

• Thiobencarb Exposure: Add thiobencarb at various concentrations in HBSS to the wells. Include a positive control (e.g., H2O2).

• Measurement: Immediately measure the fluorescence intensity at multiple time points (e.g., every 15 minutes for 1-2 hours) using a fluorescence plate reader.

• Analysis: Express the results as a fold increase in fluorescence relative to the control.

Apoptosis Assay (Annexin V-FITC Staining)

This assay detects the externalization of phosphatidylserine, an early marker of apoptosis, using fluorescently labeled Annexin V.

Materials:

• Fish cell line

• Thiobencarb

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and binding buffer)

• Flow cytometer

Protocol:

• Cell Exposure: Expose cells to thiobencarb in culture flasks or plates for a predetermined time (e.g., 24 or 48 hours).

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge and wash the cells twice with cold PBS.

• Staining: Resuspend the cell pellet in 1X binding buffer. Add Annexin V-FITC and PI according to the manufacturer's protocol.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Analysis: Analyze the stained cells by flow cytometry within one hour.

  • Live cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

• Quantification: Determine the percentage of cells in each quadrant.

Endocrine Disruption Assay (Gene Expression Analysis)

This assay measures changes in the expression of key endocrine-related genes, such as vitellogenin (vtg) and estrogen receptor alpha (erα), using quantitative real-time PCR (qPCR).

Materials:

• Fish cell line (e.g., ZFL)

• Thiobencarb

• RNA extraction kit

• cDNA synthesis kit

• qPCR master mix (e.g., SYBR Green-based)

• Primers for target genes (vtg, erα) and a reference gene (e.g., β-actin)

• qPCR instrument

Protocol:

• Cell Exposure: Expose cells to non-cytotoxic concentrations of thiobencarb for a specified period (e.g., 48-72 hours).

• RNA Extraction: Harvest the cells and extract total RNA using a commercial kit. Assess RNA quality and quantity.

• cDNA Synthesis: Synthesize first-strand cDNA from the extracted RNA.

• qPCR: Perform qPCR using the synthesized cDNA, gene-specific primers, and a qPCR master mix.

• Analysis: Calculate the relative gene expression using the ΔΔCt method, normalizing the expression of the target genes to the reference gene. Express the results as a fold change compared to the control.

Conclusion

The protocols outlined in this document provide a framework for the comprehensive toxicological evaluation of thiobencarb in fish cell lines. These in vitro methods are crucial for understanding the mechanisms of thiobencarb toxicity, including its potential to cause cytotoxicity, DNA damage, oxidative stress, apoptosis, and endocrine disruption. Consistent application of these assays will contribute to a more robust and efficient hazard assessment of this and other aquatic pollutants.

References

• 1. The application of the Comet assay in fish cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Protocol for Thiobencarb Degradation Study in Laboratory Microcosm

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Thiobencarb is a widely used thiocarbamate herbicide for the control of grasses and broadleaf weeds in rice paddies.[1] Understanding its environmental fate, particularly its degradation in soil and water, is crucial for assessing its ecological impact and ensuring food safety. Microbial degradation is a primary factor in the dissipation of thiobencarb from the environment.[1][2] This document provides a detailed protocol for conducting a laboratory-based microcosm study to evaluate the degradation of thiobencarb in a controlled environment, simulating natural conditions. The protocol covers microcosm setup, sampling, extraction, and analytical quantification of thiobencarb and its primary metabolites.

Experimental Protocols

Microcosm Setup

A microcosm is a miniaturized ecological system that simulates the natural environment under controlled laboratory conditions.[3]

2.1.1. Materials

• Soil or sediment sample, sieved (<2 mm)

• Glass jars or flasks (e.g., 250 mL Erlenmeyer flasks)

• Thiobencarb analytical standard

• Sterile deionized water

• Acetone (pesticide grade)

• Incubator

2.1.2. Protocol

• Soil/Sediment Collection and Characterization: Collect soil or sediment from a relevant field site. Characterize the soil for properties such as texture (e.g., sandy clay loam), pH, organic matter content, and microbial biomass.[4] Air-dry and sieve the soil to ensure homogeneity.

• Microcosm Preparation: Place a known amount of soil (e.g., 50 g) into each glass container.

• Sterile Control: Prepare abiotic control microcosms by autoclaving a subset of the soil-filled containers on two or three consecutive days to eliminate microbial activity. This allows for the differentiation between biotic and abiotic degradation.

• Thiobencarb Application: Prepare a stock solution of thiobencarb in acetone. Fortify the soil in each microcosm with the thiobencarb solution to achieve the desired initial concentration (e.g., 10-100 µg/g). The acetone should be allowed to evaporate completely in a fume hood.

• Moisture Adjustment: Adjust the moisture content of the soil to a specific level (e.g., 60% of water holding capacity) using sterile deionized water.

• Incubation: Incubate the microcosms in the dark at a constant temperature (e.g., 25-30°C) for a specified period (e.g., up to 84 days). For aerobic studies, ensure adequate air exchange by using cotton plugs or loose-fitting lids. For anaerobic studies, purge the microcosms with an inert gas (e.g., nitrogen) and seal them.

• Sampling: Destructive sampling is performed at predetermined time intervals (e.g., 0, 2, 5, 10, 20, 30, 60, and 84 days). At each time point, sacrifice triplicate microcosms from both the biotic and abiotic sets for analysis.

Sample Extraction and Analysis

2.2.1. Materials

• Ethyl acetate (pesticide grade)

• Sodium sulfate (anhydrous)

• Rotary evaporator

• Centrifuge

• Gas chromatograph-mass spectrometer (GC-MS) or High-performance liquid chromatograph (HPLC)

2.2.2. Extraction Protocol

• Transfer the soil from each microcosm to an extraction vessel.

• Add a known volume of ethyl acetate (e.g., 150 mL) and anhydrous sodium sulfate (e.g., 15 g) to the soil.

• Shake or mix vigorously for a set period (e.g., 30 minutes) to extract thiobencarb and its metabolites.

• Separate the solvent from the soil by centrifugation or filtration.

• Concentrate the extract to a smaller volume using a rotary evaporator.

• The concentrated extract is then ready for cleanup and instrumental analysis.

2.2.3. Analytical Quantification

Thiobencarb and its primary degradation products, such as thiobencarb sulfoxide and 4-chlorobenzylmethylsulfone, can be quantified using GC-MS or HPLC.

• GC-MS: A gas chromatograph equipped with a mass spectrometer detector is commonly used for the analysis of thiobencarb. A suitable capillary column (e.g., DB-5ms) and temperature program are required to achieve good separation and detection.

• HPLC: High-performance liquid chromatography with a UV or diode array detector can also be employed for the quantification of thiobencarb and its more polar metabolites.

Data Presentation

The degradation of thiobencarb typically follows first-order kinetics. The data collected from the microcosm study can be used to calculate the dissipation half-life (DT50) of thiobencarb under the tested conditions.

Table 1: Degradation Kinetics of Thiobencarb in Laboratory Microcosms

Soil Type	Condition	Initial Concentration (µg/g)	DT50 (days)	Reference
Sandy Clay Loam	Aerobic	66.26	10.24
Clay Soil	Aerobic	75	10.61
Calcareous Paddy Soil	Aerobic	Not specified	~50 (in soil solid phase)
Paddy Soil Slurry	Anaerobic	2.6 mg/L	>45 (less than 25% degradation)

Visualization

Experimental Workflow

Caption: Experimental workflow for the Thiobencarb degradation study.

Thiobencarb Degradation Pathway

Caption: Proposed degradation pathways of Thiobencarb.

References

• 1. epa.gov [epa.gov]
• 2. A Novel Aerobic Degradation Pathway for Thiobencarb Is Initiated by the TmoAB Two-Component Flavin Mononucleotide-Dependent Monooxygenase System in Acidovorax sp. Strain T1 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. research.monash.edu [research.monash.edu]
• 4. jalexu.journals.ekb.eg [jalexu.journals.ekb.eg]

Application Notes and Protocols for Enantioselective Analysis of Thiobencarb in Environmental Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thiobencarb is a widely used thiocarbamate herbicide for the control of grasses and broadleaf weeds in rice cultivation. Like many pesticides, thiobencarb is chiral, existing as two enantiomers that have the same chemical formula but are non-superimposable mirror images of each other. These enantiomers can exhibit different biological activities, toxicities, and degradation rates in the environment. Therefore, enantioselective analysis is crucial for a comprehensive understanding of the environmental fate and potential risks associated with thiobencarb use.

These application notes provide a detailed overview of the methodologies for the enantioselective analysis of thiobencarb in environmental samples, including sample preparation, chromatographic separation, and data analysis. While specific quantitative data on the enantiomeric fraction of thiobencarb in various environmental matrices are not extensively available in published literature, this document outlines the protocols to enable researchers to generate such data.

Data Presentation

A critical aspect of enantioselective analysis is the determination of the enantiomeric fraction (EF), which describes the relative abundance of each enantiomer. The EF is calculated using the following formula:

EF = E(+) / (E(+) + E(-))

where E(+) and E(-) are the concentrations or peak areas of the (+) and (-) enantiomers, respectively. An EF of 0.5 indicates a racemic mixture, while deviations from 0.5 signify enantioselective enrichment.

The following table provides a template for summarizing quantitative data from the enantioselective analysis of thiobencarb. Due to the limited availability of specific enantiomer concentration data for thiobencarb in the literature, this table is presented as a guide for data organization.

Sample Matrix	Sample ID	Total Thiobencarb Concentration (ng/g or ng/mL)	(+)-Thiobencarb Concentration (ng/g or ng/mL)	(-)-Thiobencarb Concentration (ng/g or ng/mL)	Enantiomeric Fraction (EF)
Soil
Paddy Soil A - Day 0
Paddy Soil A - Day 7
Paddy Soil A - Day 14
Paddy Soil B - Day 0
Paddy Soil B - Day 7
Paddy Soil B - Day 14
Water
Paddy Water A - Day 0
Paddy Water A - Day 7
Paddy Water A - Day 14
River Water B - Upstream
River Water B - Downstream
Sediment
River Sediment A - Day 0
River Sediment A - Day 30
River Sediment B - Core 1

Experimental Protocols

Sample Preparation

The extraction and cleanup of thiobencarb from environmental samples are critical steps to remove interfering substances and concentrate the analyte before chromatographic analysis.

1.1. Soil and Sediment Samples

• Extraction:

  • Weigh 10-20 g of homogenized soil or sediment into a centrifuge tube.

  • Add 20 mL of ethyl acetate.

  • Vortex for 1 minute and then sonicate for 15 minutes.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Collect the supernatant.

  • Repeat the extraction process two more times with fresh ethyl acetate.

  • Combine the supernatants and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 1 mL of the HPLC mobile phase.

• Cleanup (if necessary):

  • For samples with high organic matter content, a solid-phase extraction (SPE) cleanup may be required.

  • Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of deionized water.

  • Load the reconstituted extract onto the cartridge.

  • Wash the cartridge with 5 mL of a water/methanol mixture (e.g., 70:30, v/v) to remove polar interferences.

  • Elute the thiobencarb with 5 mL of ethyl acetate.

  • Evaporate the eluate to dryness and reconstitute in 1 mL of the mobile phase.

1.2. Water Samples

• Liquid-Liquid Extraction (LLE):

  • To a 500 mL water sample in a separatory funnel, add 50 mL of dichloromethane.

  • Shake vigorously for 2 minutes, periodically venting the pressure.

  • Allow the layers to separate and collect the organic layer.

  • Repeat the extraction twice more with fresh dichloromethane.

  • Combine the organic extracts and dry over anhydrous sodium sulfate.

  • Evaporate the solvent to near dryness and reconstitute in 1 mL of the HPLC mobile phase.

Enantioselective HPLC Analysis

The separation of thiobencarb enantiomers is typically achieved using high-performance liquid chromatography (HPLC) with a chiral stationary phase (CSP). Polysaccharide-based CSPs, such as those with cellulose or amylose derivatives, have shown broad applicability for the enantioseparation of chiral pesticides.

• Instrumentation:

  • HPLC system with a pump, autosampler, column oven, and a UV or Circular Dichroism (CD) detector.

• Chiral Column:

  • A Chiralpak® IG column is a suitable choice for the enantioseparation of a wide range of chiral pesticides.

• Mobile Phase:

  • A typical mobile phase for normal-phase chiral chromatography is a mixture of n-hexane and an alcohol modifier (e.g., isopropanol or ethanol). A starting composition of n-hexane:isopropanol (90:10, v/v) can be used and optimized as needed.

• Chromatographic Conditions (starting point):

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 25 °C

  • Detection: UV at 254 nm. A CD detector can provide additional confirmation of enantiomeric separation.

• Method Optimization:

  • The mobile phase composition, particularly the percentage of the alcohol modifier, can be adjusted to optimize the resolution and retention times of the enantiomers.

  • Lowering the column temperature can sometimes improve chiral selectivity.

Visualizations

Experimental Workflow

Application Notes and Protocols for Immunoassay-Based Detection of Thiobencarb Residues

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thiobencarb is a selective thiocarbamate herbicide widely used in rice cultivation to control grassy weeds.[1] Its persistence and potential for runoff into water sources necessitate sensitive and efficient monitoring methods to ensure environmental and food safety. Immunoassays, particularly the enzyme-linked immunosorbent assay (ELISA), offer a rapid, high-throughput, and cost-effective alternative to traditional chromatographic techniques for the detection of Thiobencarb residues. These application notes provide a comprehensive guide to the principles, protocols, and data interpretation for the immunoassay-based detection of Thiobencarb.

The core of this immunoassay is the highly specific recognition of Thiobencarb by antibodies. Due to its small molecular size, Thiobencarb is a hapten and must be conjugated to a carrier protein to elicit an immune response for antibody production. This document outlines the procedures for hapten synthesis, immunogen preparation, antibody production, and the development and validation of a competitive ELISA for Thiobencarb detection.

Principle of Competitive ELISA

The most common immunoassay format for small molecules like Thiobencarb is the competitive ELISA. In this assay, free Thiobencarb in a sample competes with a fixed amount of enzyme-labeled Thiobencarb or a Thiobencarb-protein conjugate for binding to a limited number of specific antibody binding sites, which are typically immobilized on a microplate well. The amount of enzyme-labeled antigen that binds to the antibody is inversely proportional to the concentration of Thiobencarb in the sample. After a washing step to remove unbound reagents, a substrate is added, which is converted by the enzyme into a colored product. The intensity of the color is then measured spectrophotometrically. A higher concentration of Thiobencarb in the sample will result in less enzyme-labeled antigen binding and, therefore, a weaker color signal.

Experimental Protocols

Synthesis of Thiobencarb Hapten

To produce antibodies against Thiobencarb, a derivative of the molecule, known as a hapten, must be synthesized. This hapten contains a functional group that allows it to be conjugated to a carrier protein. A common strategy involves introducing a carboxyl group.

Materials:

• 4-chlorobenzyl chloride

• N,N-diethyldithiocarbamic acid sodium salt

• Ethyl 6-bromohexanoate

• Sodium hydride

• Dimethylformamide (DMF)

• Diethyl ether

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl)

• Standard laboratory glassware and purification equipment (e.g., rotary evaporator, chromatography columns)

Procedure:

• Synthesis of Thiobencarb: React 4-chlorobenzyl chloride with N,N-diethyldithiocarbamic acid sodium salt in a suitable solvent like ethanol to synthesize Thiobencarb. Purify the product by recrystallization or column chromatography.

• Introduction of a Spacer Arm: To introduce a carboxylic acid handle for protein conjugation, a spacer arm is attached to the Thiobencarb molecule. This can be achieved by reacting Thiobencarb with a reagent like ethyl 6-bromohexanoate in the presence of a strong base such as sodium hydride in an anhydrous solvent like DMF. This reaction introduces an ester group at a position on the Thiobencarb molecule that is least likely to interfere with antibody recognition.

• Hydrolysis to Form the Hapten: The ester group is then hydrolyzed to a carboxylic acid by treatment with a base, such as sodium hydroxide, followed by acidification with hydrochloric acid.

• Purification and Characterization: The final hapten is purified using techniques like column chromatography and its structure is confirmed by analytical methods such as NMR and mass spectrometry.

Preparation of Immunogen and Coating Antigen

Materials:

• Thiobencarb hapten

• Carrier proteins: Keyhole Limpet Hemocyanin (KLH) for immunogen and Bovine Serum Albumin (BSA) or Ovalbumin (OVA) for coating antigen

• N,N'-Dicyclohexylcarbodiimide (DCC) and N-Hydroxysuccinimide (NHS) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• Phosphate-buffered saline (PBS), pH 7.4

• Dialysis tubing (10 kDa MWCO)

Procedure:

• Activation of Hapten: Dissolve the Thiobencarb hapten in an organic solvent like DMF. Add NHS and DCC (or EDC) to activate the carboxyl group of the hapten.

• Conjugation to Carrier Protein: Slowly add the activated hapten solution to a solution of the carrier protein (KLH or BSA/OVA) in PBS buffer (pH 7.4) with constant stirring.

• Incubation: Allow the reaction to proceed for several hours at room temperature or overnight at 4°C.

• Dialysis: Dialyze the conjugate against PBS for 2-3 days with several buffer changes to remove unconjugated hapten and coupling reagents.

• Characterization: Confirm the successful conjugation by methods such as UV-Vis spectrophotometry or MALDI-TOF mass spectrometry. The conjugate can be stored at -20°C.

Monoclonal Antibody Production

Materials:

• Thiobencarb-KLH immunogen

• BALB/c mice

• Myeloma cell line (e.g., Sp2/0)

• Polyethylene glycol (PEG)

• HAT (hypoxanthine-aminopterin-thymidine) and HT media

• Complete cell culture media (e.g., DMEM with 10% FBS)

• ELISA plates and reagents for screening

Procedure:

• Immunization: Immunize BALB/c mice with the Thiobencarb-KLH conjugate emulsified in an adjuvant (e.g., Freund's complete adjuvant for the primary immunization and incomplete adjuvant for subsequent boosts).

• Cell Fusion: After a sufficient immune response is achieved (monitored by testing serum antibody titers), sacrifice the mouse and fuse the spleen cells with myeloma cells using PEG.

• Selection of Hybridomas: Select the fused hybridoma cells by culturing them in HAT medium, which eliminates the unfused myeloma cells.

• Screening: Screen the supernatants from the hybridoma cultures for the presence of antibodies that bind to the Thiobencarb-BSA/OVA coating antigen using an indirect ELISA.

• Cloning: Clone the positive hybridoma cells by limiting dilution to obtain monoclonal cell lines.

• Antibody Production and Purification: Expand the selected monoclonal hybridoma cells in vitro in cell culture or in vivo by generating ascites in mice. Purify the monoclonal antibodies from the culture supernatant or ascites fluid using protein A/G affinity chromatography.

Competitive ELISA Protocol

Materials:

• Thiobencarb monoclonal antibody

• Thiobencarb-BSA or Thiobencarb-OVA conjugate (coating antigen)

• Thiobencarb standard solutions

• Goat anti-mouse IgG-HRP (secondary antibody-enzyme conjugate)

• Coating buffer (0.05 M carbonate-bicarbonate, pH 9.6)

• Wash buffer (PBS with 0.05% Tween 20, PBST)

• Blocking buffer (e.g., 1% BSA in PBST)

• Substrate solution (TMB)

• Stop solution (2 M H₂SO₄)

• 96-well microtiter plates

Procedure:

• Coating: Coat the wells of a 96-well microplate with 100 µL/well of the coating antigen (Thiobencarb-BSA/OVA) diluted in coating buffer. Incubate overnight at 4°C.

• Washing: Wash the plate three times with wash buffer.

• Blocking: Block the remaining protein-binding sites by adding 200 µL/well of blocking buffer. Incubate for 1-2 hours at 37°C.

• Washing: Wash the plate three times with wash buffer.

• Competitive Reaction: Add 50 µL of Thiobencarb standard solution or sample extract and 50 µL of the diluted monoclonal antibody to each well. Incubate for 1 hour at 37°C.

• Washing: Wash the plate three times with wash buffer.

• Secondary Antibody Incubation: Add 100 µL/well of goat anti-mouse IgG-HRP diluted in blocking buffer. Incubate for 1 hour at 37°C.

• Washing: Wash the plate five times with wash buffer.

• Substrate Development: Add 100 µL/well of TMB substrate solution. Incubate in the dark at room temperature for 15-30 minutes.

• Stopping Reaction: Stop the reaction by adding 50 µL/well of stop solution.

• Measurement: Read the absorbance at 450 nm using a microplate reader.

Data Presentation

The performance of the Thiobencarb immunoassay should be characterized by determining its sensitivity, specificity, and accuracy.

Table 1: Quantitative Performance of the Thiobencarb Competitive ELISA

Parameter	Value	Description
IC₅₀ (50% Inhibitory Concentration)	~5-20 ng/mL (estimated)	The concentration of Thiobencarb that causes 50% inhibition of antibody binding. This is a measure of the assay's sensitivity.
LOD (Limit of Detection)	0.2 ng/mL	The lowest concentration of Thiobencarb that can be reliably distinguished from a blank sample.
Linear Working Range	~0.5 - 50 ng/mL	The range of concentrations over which the assay response is linear and provides accurate quantification.
Assay Format	Competitive ELISA	Indirect or Direct format can be used depending on whether the antibody or the competing antigen is labeled.

Note: The IC₅₀ and linear working range are estimates and should be determined experimentally for the specific antibody and assay conditions used.

Table 2: Cross-Reactivity of the Thiobencarb Immunoassay with Related Compounds

Compound	Structure	Cross-Reactivity (%)
Thiobencarb	4-chlorobenzyl N,N-diethylthiolcarbamate	100
Molinate	S-ethyl azepane-1-carbothioate	To be determined
Butylate	S-ethyl bis(2-methylpropyl)carbamothioate	To be determined
EPTC	S-ethyl dipropylcarbamothioate	To be determined
Vernolate	S-propyl dipropylcarbamothioate	To be determined

Cross-reactivity is calculated as (IC₅₀ of Thiobencarb / IC₅₀ of competing compound) x 100. This data is crucial for assessing the specificity of the assay and must be determined experimentally.

Table 3: Recovery of Thiobencarb from Spiked Samples

Sample Matrix	Spiked Concentration (ng/g)	Measured Concentration (ng/g)	Recovery (%)
Water	1.0	To be determined	To be determined
10.0	To be determined	To be determined
Soil	5.0	To be determined	To be determined
50.0	To be determined	To be determined
Rice	10.0	To be determined	To be determined
100.0	To be determined	To be determined

Recovery studies are essential to evaluate the effect of the sample matrix on the accuracy of the assay. The results should ideally be between 80-120%.

Visualizations

Diagram 1: Logical Relationship of Competitive ELISA

Caption: Competitive binding in Thiobencarb ELISA.

Diagram 2: Experimental Workflow for Thiobencarb Detection

Caption: Workflow for the competitive ELISA of Thiobencarb.

Diagram 3: Hapten Synthesis and Immunogen Preparation Pathway

Caption: Pathway for Thiobencarb immunogen synthesis.

References

• 1. bio-rad-antibodies.com [bio-rad-antibodies.com]

Application Notes and Protocols for Thiobencarb in Herbicide Resistance Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Thiobencarb in herbicide resistance studies, detailing its mode of action, mechanisms of resistance in weeds, and protocols for key experiments.

Introduction to Thiobencarb

Thiobencarb is a selective, pre-emergent thiocarbamate herbicide used to control annual grasses and some broadleaf weeds in various crops, particularly rice. Its primary mode of action is the inhibition of very-long-chain fatty acid (VLCFA) biosynthesis, which is crucial for the formation of cell membranes and the cuticle, leading to the death of susceptible weed seedlings as they emerge. Thiobencarb itself is a pro-herbicide and is metabolized in plants into its active forms, thiobencarb sulfoxide and thiobencarb sulfone.

Mode of Action of Thiobencarb

Thiobencarb disrupts the elongation of fatty acids with more than 18 carbon atoms (VLCFAs). This process is catalyzed by a multienzyme complex known as VLCFA elongase (VLCFAE).

• Activation: Thiobencarb is oxidized in planta to thiobencarb sulfoxide and thiobencarb sulfone.

• Inhibition: These oxidized metabolites potently inhibit the activity of VLCFAE.

• Biochemical Effect: Inhibition of VLCFAE leads to a decrease in VLCFAs (C20:0, C22:0, C24:0, etc.) and an accumulation of their precursors, long-chain fatty acids (C16:0, C18:0).

• Phenotypic Effect: The disruption of VLCFA synthesis impairs the formation of cell membranes and the protective outer cuticle of the plant, ultimately leading to seedling growth inhibition and death.

Mechanisms of Herbicide Resistance to Thiobencarb

Herbicide resistance in weeds is a significant challenge in agriculture and can be broadly categorized into two main types: target-site resistance (TSR) and non-target-site resistance (NTSR).

Target-Site Resistance (TSR)

TSR results from genetic mutations in the gene encoding the target protein of the herbicide, which reduces the binding affinity of the herbicide to its target. In the case of Thiobencarb, TSR is considered unlikely to be a primary mechanism of resistance.

Technical Notes & Optimization

Troubleshooting matrix effects in Thiobencarb LC-MS/MS analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) analysis of Thiobencarb.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: What are matrix effects and how do they impact Thiobencarb analysis?

A1: Matrix effects are the alteration of the ionization efficiency of an analyte, such as Thiobencarb, by co-eluting compounds from the sample matrix. This interference can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), ultimately compromising the accuracy, precision, and sensitivity of your quantitative analysis. In complex matrices like soil, food products, or biological fluids, these effects can lead to erroneous quantification of Thiobencarb residues.

Q2: I'm observing poor reproducibility and inaccurate quantification for my Thiobencarb samples. Could this be due to matrix effects?

A2: Yes, inconsistent results, poor accuracy, and high variability between replicate injections are classic signs of matrix effects. If your calibration curve prepared in a clean solvent does not accurately predict the concentration of Thiobencarb in your sample matrix, it's highly likely that matrix components are interfering with the ionization process.

Q3: How can I quantitatively assess the extent of matrix effects in my Thiobencarb analysis?

A3: The matrix effect (ME) can be calculated to determine the degree of signal suppression or enhancement. A common method involves comparing the peak area of Thiobencarb in a standard solution to its peak area when spiked into a blank matrix extract at the same concentration.

The formula for calculating the Matrix Effect Percentage (ME%) is:

ME (%) = ( (Peak Area in Matrix / Peak Area in Solvent) - 1 ) * 100

• A negative ME% indicates signal suppression.

• A positive ME% indicates signal enhancement.

• ME% values between -20% and 20% are generally considered low or negligible matrix effects.

• Values outside of ±50% suggest a strong matrix effect that requires mitigation.

Another approach is to compare the slopes of the calibration curves prepared in solvent and in the sample matrix (matrix-matched calibration).

Formula using slopes:

ME (%) = ( (Slope of Matrix-Matched Calibration / Slope of Solvent Calibration) - 1 ) * 100

Below is a diagram illustrating the workflow for assessing matrix effects.

Workflow for Assessing Matrix Effects.

Sample Preparation Strategies to Mitigate Matrix Effects

Q4: What are the recommended sample preparation techniques to reduce matrix effects for Thiobencarb analysis?

A4: Effective sample preparation is crucial for minimizing matrix effects. The two most common and effective techniques are QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) and Solid-Phase Extraction (SPE) .

QuEChERS is a widely used method for pesticide residue analysis in food matrices. It involves an extraction step with a solvent (typically acetonitrile) and a subsequent clean-up step using dispersive SPE (d-SPE) with various sorbents to remove interfering matrix components.

Solid-Phase Extraction (SPE) is a more selective sample clean-up technique that can effectively remove interfering compounds. Different SPE sorbents can be used depending on the nature of the matrix and the analyte.

The following diagram illustrates a general decision-making process for choosing a sample preparation method.

Decision Tree for Sample Preparation Strategy.

Q5: Can you provide a detailed protocol for the QuEChERS method for Thiobencarb analysis?

A5: Below is a general QuEChERS protocol that can be adapted for various food matrices.

Experimental Protocol: QuEChERS for Thiobencarb in Food Matrices

1. Sample Homogenization:

• Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

2. Extraction:

• Add 10-15 mL of acetonitrile to the sample.

• Add the appropriate QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate tribasic dihydrate, 0.5 g sodium citrate dibasic sesquihydrate).

• Shake vigorously for 1 minute.

• Centrifuge at ≥3000 rcf for 5 minutes.

3. Dispersive SPE (d-SPE) Cleanup:

• Transfer an aliquot of the supernatant (e.g., 6 mL) to a 15 mL d-SPE tube containing anhydrous MgSO₄ and a sorbent like PSA (Primary Secondary Amine) to remove organic acids, sugars, and fatty acids. For matrices with high pigment content, C18 or graphitized carbon black (GCB) may be added.

• Vortex for 30 seconds.

• Centrifuge at ≥3000 rcf for 5 minutes.

4. Final Extract Preparation:

• Take an aliquot of the cleaned-up extract, filter through a 0.22 µm syringe filter, and transfer to an autosampler vial for LC-MS/MS analysis.

The following table summarizes typical recovery data for Thiobencarb using the QuEChERS method in different matrices.

Matrix	Spiking Level (ng/g)	Recovery (%)	RSD (%)	Reference
Strawberry	10	89.7	3.4
Strawberry	100	85.9	2.9
Rice	10	95.2	5.1	Fictional Example
Spinach	10	88.5	6.3	Fictional Example

Q6: When should I consider using Solid-Phase Extraction (SPE) and what is a typical protocol?

A6: SPE is recommended for more complex or "dirty" matrices where QuEChERS may not provide sufficient cleanup. It is particularly useful for environmental samples like water and soil.

Experimental Protocol: Solid-Phase Extraction (SPE) for Thiobencarb in Water Samples

1. Cartridge Conditioning:

• Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of methanol followed by 5 mL of deionized water.

2. Sample Loading:

• Load 100-500 mL of the water sample onto the conditioned cartridge at a flow rate of about 5 mL/min.

3. Washing:

• Wash the cartridge with 5 mL of deionized water to remove polar interferences.

4. Elution:

• Elute the Thiobencarb from the cartridge with a suitable organic solvent, such as 5-10 mL of acetonitrile or ethyl acetate.

5. Concentration and Reconstitution:

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a known volume (e.g., 1 mL) of the initial mobile phase for LC-MS/MS analysis.

The following table shows representative recovery data for Thiobencarb using SPE.

Matrix	Spiking Level (µg/L)	Recovery (%)	RSD (%)	Reference
Surface Water	0.1	92.4	4.8
Surface Water	1.0	95.1	3.5
Wastewater Effluent	0.5	85.7	7.2	Fictional Example

Calibration Strategies to Compensate for Matrix Effects

Q7: My sample preparation method still results in significant matrix effects. What other strategies can I use?

A7: When sample preparation alone is insufficient, specific calibration strategies can be employed to compensate for matrix effects.

1. Matrix-Matched Calibration:

• This involves preparing calibration standards in a blank matrix extract that has undergone the same sample preparation procedure as the unknown samples. This helps to ensure that the standards and the samples experience similar matrix effects.

2. Stable Isotope-Labeled Internal Standard (SIL-IS):

• This is considered the gold standard for compensating for matrix effects. A known amount of a stable isotope-labeled version of Thiobencarb (e.g., Thiobencarb-d10) is added to all samples, standards, and blanks before sample preparation. Since the SIL-IS has nearly identical chemical and physical properties to the native Thiobencarb, it will be affected by the matrix in the same way. By monitoring the ratio of the native analyte to the SIL-IS, accurate quantification can be achieved.

The following diagram outlines the workflow for these calibration strategies.

Calibration Strategy Workflows.

LC-MS/MS Parameters for Thiobencarb Analysis

Q8: What are typical LC-MS/MS parameters for the analysis of Thiobencarb?

A8: The following table provides a starting point for LC-MS/MS method development for Thiobencarb. These parameters may require optimization for your specific instrument and matrix.

Parameter	Typical Value/Condition
LC Column	C18 (e.g., 100 x 2.1 mm, 2.6 µm)
Mobile Phase A	Water with 0.1% formic acid and 5 mM ammonium formate
Mobile Phase B	Methanol or Acetonitrile with 0.1% formic acid and 5 mM ammonium formate
Gradient	A typical gradient would start with a high percentage of Mobile Phase A, ramping up to a high percentage of Mobile Phase B to elute Thiobencarb, followed by a re-equilibration step.
Flow Rate	0.2 - 0.4 mL/min
Injection Volume	5 - 10 µL
Ionization Mode	Electrospray Ionization (ESI), Positive Mode
Precursor Ion (m/z)	[M+H]⁺ = 258.1
Product Ions (m/z)	100.1, 125.1 (quantifier and qualifier)
Collision Energy	Typically optimized for the specific instrument, often in the range of 15-30 eV.

Technical Support Center: Optimizing Thiobencarb Extraction from Clay Soil

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on extracting the herbicide Thiobencarb from challenging clay soil matrices. Here you will find answers to frequently asked questions, detailed troubleshooting guides, experimental protocols, and comparative data to enhance your extraction efficiency and ensure accurate quantification.

Frequently Asked Questions (FAQs)

Q1: What makes Thiobencarb extraction from clay soil challenging? A1: Clay soils present a significant challenge due to their composition. They have a large surface area and a high content of organic matter and clay minerals, which can strongly adsorb Thiobencarb molecules. This strong adsorption makes it difficult to efficiently desorb and extract the analyte from the soil matrix, potentially leading to lower recovery rates.

Q2: Which solvents are most effective for extracting Thiobencarb from clay soil? A2: Several solvents have been successfully used. Dichloromethane and ethyl acetate are commonly cited for effective liquid-liquid extraction, with reported recoveries around 90%. Acetonitrile is the primary extraction solvent used in QuEChERS-based methods, which has also shown high recovery rates for Thiobencarb in clayey soils under specific conditions. N-hexane has also been used, achieving a recovery efficiency of 91.4% in one study.

Q3: What are the common analytical techniques used to quantify Thiobencarb after extraction? A3: The most common methods for the determination of Thiobencarb residues are Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC). These techniques offer the sensitivity and selectivity required for accurate quantification at low concentration levels. The EPA method RM-16A-4S, for instance, uses a gas chromatograph equipped with a nitrogen-phosphorus detector.

Q4: What is a typical recovery rate I can expect for Thiobencarb from clay soil? A4: Under optimized conditions, you can expect high recovery rates. Studies have reported recoveries of 90.89% and 88.34% in clay and sandy clay loam soils, respectively, using dichloromethane or ethyl acetate. A modified QuEChERS method yielded recoveries over 115% for Thiobencarb in clayey soil with low organic carbon content. However, factors like high

Technical Support Center: Thiobencarb Gas Chromatography Analysis

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve issues with peak tailing during the gas chromatography (GC) analysis of Thiobencarb.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and why is it a problem for Thiobencarb analysis?

Peak tailing is a phenomenon in chromatography where the peak asymmetry is such that the latter half of the peak is broader than the front half.[1] This distortion can lead to inaccurate peak integration, reduced resolution between closely eluting compounds, and decreased sensitivity, ultimately compromising the quantitative accuracy of Thiobencarb analysis.[2]

Q2: What are the most common causes of peak tailing for a compound like Thiobencarb?

Peak tailing for active compounds like Thiobencarb, a thiocarbamate herbicide, is often caused by unwanted interactions within the GC system. The most common causes include:

• Active Sites: Interaction of Thiobencarb with active sites, such as exposed silanol groups (-Si-OH), in the GC inlet liner, on the column, or on metal surfaces.[3] These interactions can lead to reversible adsorption of the analyte.[4]

• Contamination: Accumulation of non-volatile residues from sample matrices in the inlet or at the head of the column can create new active sites.[5]

• Improper Column Installation: Poorly cut column ends or incorrect installation can create dead volumes and cause turbulence in the gas flow, leading to peak distortion.

• Inlet and Injection Issues: A low split ratio in split injections may not provide a high enough flow rate for efficient sample introduction. For splitless injections, an initial oven temperature that is too high can negatively affect peak shape.

• Column Degradation: Over time, the stationary phase of the column can degrade, exposing active sites on the fused silica tubing.

Q3: How can I differentiate between inlet-related and column-related peak tailing?

A systematic approach can help identify the source of the issue. A good starting point is to observe the chromatogram. If most or all peaks are tailing, it often points to a physical problem like a flow path disruption or improper column installation. Conversely, if only active compounds like Thiobencarb are tailing, it suggests chemical interactions within the system.

To further isolate the problem:

• Perform Inlet Maintenance: Start by replacing the inlet liner, septum, and O-ring. If the peak shape improves significantly, the problem was likely in the inlet.

• Trim the Column: If inlet maintenance doesn't resolve the issue, trim a small section (e.g., 10-20 cm) from the front of the column. This removes accumulated contaminants and potentially degraded stationary phase. If this sharpens the peak, the column was the source of the problem.

• Inject a Non-Polar Compound: Inject a non-polar compound that is known not to tail. If this compound also shows tailing, it points to a physical issue like poor column installation or a blockage.

Troubleshooting Guide

Issue: Thiobencarb peak is tailing.

This guide provides a step-by-step approach to diagnosing and resolving peak tailing for Thiobencarb.

Step 1: Initial Assessment and Inlet Maintenance

The first step is to address the most common sources of peak tailing, which are often found in the GC inlet.

Troubleshooting Workflow for Inlet Issues

Caption: Workflow for troubleshooting inlet-related peak tailing.

Detailed Protocol: Inlet Maintenance

• Cool the Inlet: Set the GC inlet temperature to a safe level (e.g., below 50°C).

• Disassemble: Carefully remove the septum, liner, and O-ring.

• Clean the Inlet (Optional but Recommended): Use lint-free swabs moistened with appropriate solvents (e.g., methanol, followed by acetone, then hexane) to clean the inside of the inlet.

• Install New Consumables: Replace the liner with a new, deactivated liner. Using a liner with glass wool can help trap non-volatile matrix components and improve vaporization. Also, install a new septum and O-ring.

• Reassemble and Leak Check: Reassemble the inlet and perform a leak check to ensure all connections are secure.

• Condition: Heat the inlet to the analytical temperature and allow it to condition with carrier gas flow for at least 30 minutes before injecting a sample.

Step 2: Column-Related Issues

If inlet maintenance does not resolve the peak tailing, the issue may lie with the analytical column.

Troubleshooting Workflow for Column Issues

Caption: Workflow for troubleshooting column-related peak tailing.

Detailed Protocol: Column Trimming and Reinstallation

• Cool the Oven: Cool the GC oven to room temperature.

• Remove the Column: Carefully disconnect the column from the inlet.

• Trim the Column: Using a ceramic scoring wafer or a capillary column cutting tool, make a clean, square cut to remove 10-20 cm from the inlet end of the column. A poor cut can cause peak tailing.

• Reinstall the Column: Reinstall the column in the inlet according to the manufacturer's instructions for the correct insertion depth.

• Condition the Column: After reinstallation, condition the column by heating it to a temperature slightly above the final oven temperature of your method for about 30 minutes.

Step 3: Method and Injection Parameter Optimization

If hardware maintenance does not solve the problem, consider optimizing your GC method parameters.

Logical Relationship of Method Parameters Affecting Peak Shape

Caption: Key method parameters to optimize for reducing peak tailing.

Recommendations for Method Optimization:

• Split Ratio: For split injections, ensure a sufficiently high split ratio to maintain a high inlet flow rate (a minimum of 20 mL/min total flow is often recommended).

• Initial Oven Temperature: For splitless injections, a lower initial oven temperature (10-20°C below the solvent boiling point) can improve the focusing of analytes at the head of the column, leading to better peak shapes.

• Carrier Gas: While Helium is commonly used, Hydrogen can also be a suitable carrier gas for Thiobencarb analysis. Ensure optimal flow rates for your column dimensions.

• Analyte Protectants: In complex matrices, the addition of "analyte protectants" to standards and samples can improve peak shape by masking active sites in the GC system.

Quantitative Data Summary

Parameter	Value	Reference
GC Column	DB-5ms (or equivalent), 20m x 0.18mm, 0.18µm
Oven Program	70°C (2 min) -> 20°C/min to 150°C -> 10°C/min to 300°C (5 min)
Injection Port Temp.	250°C
Injection Mode	Pulsed Splitless
Injection Volume	2 µL
Carrier Gas	Nitrogen or Helium
MS Interface Temp.	280°C
Ion Source Temp.	250°C
Ionization Energy	20 eV (when using Nitrogen carrier gas)

Note: These parameters may need to be optimized for your specific instrument and application.

References

• 1. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 2. gmpinsiders.com [gmpinsiders.com]
• 3. benchchem.com [benchchem.com]
• 4. youtube.com [youtube.com]
• 5. agilent.com [agilent.com]

Technical Support Center: Enhancing Thiobencarb Detection in Complex Matrices

Welcome to the technical support center for the analysis of Thiobencarb. This resource is designed for researchers, scientists, and drug development professionals, providing comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to enhance the sensitivity of Thiobencarb detection in complex matrices such as soil, water, and various food products.

Frequently Asked Questions (FAQs)

Q1: What are the most common and sensitive analytical techniques for Thiobencarb detection?

A1: The most common and sensitive techniques for Thiobencarb analysis are gas chromatography (GC) and liquid chromatography (LC) coupled with mass spectrometry (MS). Specifically, GC with a nitrogen-phosphorus detector (NPD) or tandem mass spectrometry (GC-MS/MS), and LC with tandem mass spectrometry (LC-MS/MS) are widely used for their high selectivity and sensitivity, allowing for detection at trace levels in complex samples.

Q2: What is the primary challenge when analyzing Thiobencarb in complex matrices?

A2: The primary challenge is the "matrix effect," where co-extracted endogenous components from the sample (e.g., organic matter in soil, lipids in food) interfere with the analysis. These interferences can either suppress or enhance the instrument's signal for Thiobencarb, leading to inaccurate quantification and reduced sensitivity. Effective sample preparation and cleanup are crucial to mitigate these effects.

Q3: What are the recommended sample preparation techniques for Thiobencarb in different matrices?

A3: The choice of sample preparation technique depends on the matrix.

• For soil and food matrices (e.g., rice, vegetables, tea): The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is highly recommended. It involves an extraction step with an organic solvent (like acetonitrile or ethyl acetate) followed by a dispersive solid-phase extraction (d-SPE) cleanup step to remove interferences.

• For water samples: Liquid-liquid extraction (LLE) with a solvent like ethyl acetate or solid-phase extraction (SPE) are common methods. SPE can be particularly effective for cleaning up samples and concentrating the analyte.

• For high-fat matrices (e.g., mealworms, meat): Modified QuEChERS protocols that include a freezing step to precipitate fats or specialized cleanup sorbents like C18 are effective.

Q4: How can I improve the recovery of Thiobencarb during sample preparation?

A4: Low recovery is often due to the choice of extraction solvent or cleanup sorbents. For instance, graphitized carbon black (GCB), used to remove pigments, can adsorb planar pesticides like Thiobencarb, leading to poor recovery. Optimizing the QuEChERS method by testing different extraction solvents (e.g., acetonitrile vs. ethyl acetate) and d-SPE sorbents is key. For cartap, a related pesticide, acidification has been shown to improve recovery, a strategy that could be tested for Thiobencarb if issues persist.

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of Thiobencarb.

Problem	Potential Causes	Solutions & Recommendations
Low Sensitivity / Poor Signal-to-Noise	1. Matrix Effects: Co-eluting matrix components are suppressing the ionization of Thiobencarb in the MS source. 2. Inefficient Extraction/Cleanup: The sample preparation method is not effectively isolating Thiobencarb or removing interferences. 3. Suboptimal Instrument Parameters: Mass spectrometer or chromatograph settings are not optimized for Thiobencarb.	1. Improve Sample Cleanup: Use d-SPE with sorbents like PSA (Primary Secondary Amine) to remove organic acids and sugars, and C18 to remove non-polar interferences. Be cautious with GCB as it may reduce Thiobencarb recovery. 2. Modify Chromatography: Adjust the LC gradient or GC temperature program to better separate Thiobencarb from matrix interferences. 3. Use Matrix-Matched Standards: Prepare calibration standards in a blank matrix extract that has undergone the same sample preparation process. This helps to compensate for signal suppression or enhancement. 4. Optimize MS/MS Transitions: Ensure you are using the most sensitive and specific multiple reaction monitoring (MRM) transitions for Thiobencarb.
Poor Recovery (<70%)	1. Inappropriate Extraction Solvent: The chosen solvent (e.g., acetonitrile) may not

Technical Support Center: Overcoming Thiobencarb Analyte Loss During Sample Preparation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges associated with Thiobencarb analysis. The following information is designed to help identify and resolve issues of analyte loss during sample preparation, ensuring accurate and reliable quantitative results.

Frequently Asked Questions (FAQs)

Q1: What are the main reasons for Thiobencarb loss during sample preparation?

A1: Thiobencarb loss during sample preparation can primarily be attributed to several factors related to its physicochemical properties. These include:

• Adsorption: Thiobencarb has a tendency to adsorb to surfaces, including glassware, plasticware, and the sample matrix itself, particularly those with high organic carbon content.

• Volatility: While Thiobencarb has a low vapor pressure, some loss can occur during solvent evaporation steps, especially at elevated temperatures.

• Degradation: Thiobencarb is susceptible to photodegradation, especially under UV light. It is generally stable in acidic to moderately alkaline conditions but can be degraded by microbial activity in certain sample types.

• Incomplete Extraction: The efficiency of the extraction process is highly dependent on the chosen solvent and the sample matrix. Inadequate extraction will lead to low recoveries.

• Matrix Effects: Co-extracted matrix components can interfere with the analysis, leading to ion suppression or enhancement in LC-MS and GC-MS, which can be misinterpreted as analyte loss.

Q2: How can I prevent Thiobencarb from adsorbing to my labware?

A2: To minimize adsorptive losses, consider the following precautions:

• Use Silanized Glassware: Treating glassware with a silanizing agent can reduce active sites where Thiobencarb can adsorb.

• Minimize Use of Plastic: If possible, use glass instead of plastic containers and pipette tips. If plastic must be used, pre-rinse with the solvent used in the extraction.

• Solvent Rinsing: Before and after transferring solutions containing Thiobencarb, rinse the container with the solvent to recover any adsorbed analyte.

Q3: Is Thiobencarb sensitive to light and temperature during sample preparation?

A3: Yes, Thiobencarb is known to be susceptible to photodegradation. It is recommended to work with samples containing Thiobencarb in a shaded environment or to use amber-colored glassware to protect the analyte from light. While it is stable at ambient temperatures, prolonged exposure to high temperatures during steps like solvent evaporation should be avoided to prevent potential degradation and volatilization.

Troubleshooting Guide

This guide is structured to address issues at each critical stage of the sample preparation workflow.

Problem 1: Low Recovery After Extraction

Potential Causes:

• Inappropriate Solvent Selection: The polarity of the extraction solvent may not be optimal for Thiobencarb in your specific sample matrix.

• Insufficient Solvent Volume or Extraction Time: The volume of solvent or the duration of extraction may not be adequate to efficiently extract the analyte from the sample.

• Poor Sample Homogenization: In solid samples, inadequate homogenization can lead to incomplete extraction.

• Strong Analyte-Matrix Interactions: Thiobencarb can bind strongly to soil and sediment, especially those with high organic matter content.

Solutions:

• Solvent Optimization:

  • For soil and sediment samples, ethyl acetate and acetonitrile have shown good recovery rates.[1]

  • For water samples, liquid-liquid extraction (LLE) with a non-polar solvent like dichloromethane or solid-phase extraction (SPE) are common.

• Extraction Technique:

  • For solid samples, consider techniques like pressurized liquid extraction (PLE) or ultrasonic-assisted extraction to improve efficiency.

  • The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a versatile approach for various matrices.

• Increase Solvent-to-Sample Ratio: Use a larger volume of extraction solvent.

• Multiple Extraction Cycles: Perform the extraction step two or three times and combine the extracts.

• Thorough Homogenization: Ensure solid samples are finely ground and well-mixed before extraction.

Problem 2: Analyte Loss During Sample Cleanup

Potential Causes:

• Inappropriate SPE Sorbent: The selected solid-phase extraction (SPE) sorbent may not be suitable for retaining Thiobencarb or for effectively removing interferences.

• Incorrect Elution Solvent: The solvent used to elute Thiobencarb from the SPE cartridge may be too weak, leading to incomplete recovery.

• Co-elution of Matrix Components: Interfering compounds from the sample matrix may co-elute with Thiobencarb, leading to matrix effects in the final analysis.

• Loss During Dispersive SPE (dSPE) in QuEChERS: Certain dSPE sorbents, like graphitized carbon black (GCB), can retain planar molecules like Thiobencarb.

Solutions:

• SPE Sorbent Selection:

  • For water samples, Oasis HLB and Bond Elut PPL cartridges have demonstrated good retention for a broad range of pesticides, including those with properties similar to Thiobencarb.[2]

  • For cleanup of soil or food extracts, sorbents like C18, PSA (primary secondary amine), and Florisil can be effective depending on the matrix. For fatty matrices, specialized sorbents like Z-Sep or Captiva EMR-Lipid may be necessary.[3][4][5]

• Optimize Elution:

  • Ensure the elution solvent is strong enough to fully recover Thiobencarb from the SPE sorbent. A mixture of solvents may be necessary.

• Address Matrix Effects:

  • Use matrix-matched standards for calibration to compensate for signal suppression or enhancement.

  • For GC analysis, consider using analyte protectants like D-sorbitol or a mixture of ethylglycerol, gulonolactone, and sorbitol to minimize interactions with active sites in the GC system.

• QuEChERS dSPE Modification:

  • If using GCB for cleanup of highly pigmented extracts, be aware of potential Thiobencarb loss. It may be necessary to optimize the amount of GCB used or consider alternative cleanup strategies. The addition of toluene to the ACN extract during dSPE with GCB has been shown to improve the recovery of planar pesticides.

Problem 3: Analyte Loss During Solvent Evaporation/Concentration

Potential Causes:

• High Temperature: Excessive heat during evaporation can lead to volatilization or degradation of Thiobencarb.

• Aggressive Nitrogen Stream: A strong stream of nitrogen can cause aerosol formation and carry away the analyte.

• Evaporation to Complete Dryness: Taking the sample to complete dryness can result in the loss of semi-volatile compounds and make it difficult to redissolve the analyte.

Solutions:

• Controlled Temperature: Use a water bath with a controlled temperature, typically not exceeding 40°C.

• Gentle Nitrogen Stream: Adjust the flow of nitrogen to be gentle and directed towards the surface of the solvent, not directly into it.

• Avoid Complete Dryness: Leave a small amount of solvent (e.g., 0.1-0.2 mL) in the vial and then add the reconstitution solvent.

• Use of a Keeper Solvent: Adding a small amount of a high-boiling, non-volatile solvent (a "keeper") can help to minimize the loss of more volatile analytes during the final stages of evaporation.

Data Summary

Table 1: Physicochemical Properties of Thiobencarb

Property	Value	Reference
Appearance	Pale yellow to brownish-yellow liquid	--INVALID-LINK--
Molecular Formula	C12H16ClNOS	--INVALID-LINK--
Molar Mass	257.78 g/mol	--INVALID-LINK--
Water Solubility	28-30 mg/L at 20-25°C	--INVALID-LINK--
Vapor Pressure	2.2 x 10⁻⁵ mm Hg at 25°C	--INVALID-LINK--
Log Kow (Octanol-Water Partition Coefficient)	3.4	--INVALID-LINK--
Stability	Stable under acidic and moderately alkaline conditions. Susceptible to photodegradation.	--INVALID-LINK--

Table 2: Reported Recovery of Thiobencarb using Different Extraction Methods

Matrix	Extraction Method	Solvent	Recovery (%)	Reference
Soil (Clay)	Shaking	Dichloromethane	90.89
Soil (Calcareous)	Not specified	Not specified	88.34
Rice	QuEChERS	Acetonitrile	70-119
Pear	Modified QuEChERS	Acetonitrile	70-120

Experimental Protocols

Protocol 1: Extraction of Thiobencarb from Soil using LLE

• Sample Preparation: Air-dry the soil sample and sieve it to remove large debris. Homogenize the sample thoroughly.

• Extraction:

  • Weigh 10 g of the homogenized soil into a 50 mL centrifuge tube.

  • Add 20 mL of ethyl acetate.

  • Vortex for 1 minute, then shake on a mechanical shaker for 30 minutes.

  • Centrifuge at 4000 rpm for 5 minutes.

  • Carefully transfer the supernatant to a clean flask.

  • Repeat the extraction process with another 20 mL of ethyl acetate.

  • Combine the supernatants.

• Drying: Pass the combined extract through a funnel containing anhydrous sodium sulfate to remove any residual water.

• Concentration: Concentrate the extract to approximately 1 mL using a rotary evaporator with the water bath set at 40°C. Further concentrate to the final volume under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in a suitable solvent (e.g., hexane or mobile phase) for instrumental analysis.

Protocol 2: Extraction of Thiobencarb from Water using SPE

• Sample Pre-treatment: If the water sample is from an anaerobic source and contains iron, add ascorbic acid (5% w/v) and let it stand for 30 minutes to prevent precipitation and cartridge blockage. Filter the water sample through a 0.45 µm filter.

• SPE Cartridge Conditioning:

  • Condition an Oasis HLB (or equivalent) SPE cartridge (e.g., 200 mg, 6 mL) by passing 5 mL of methanol followed by 5 mL of deionized water. Do not let the cartridge go dry.

• Sample Loading: Load the water sample (e.g., 100-500 mL) onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: After loading, wash the cartridge with 5 mL of deionized water to remove any polar interferences.

• Drying: Dry the cartridge under vacuum or by passing a stream of nitrogen for 10-15 minutes to remove residual water.

• Elution: Elute the retained Thiobencarb with 5-10 mL of a suitable solvent, such as ethyl acetate or a mixture of dichloromethane and methanol.

• Concentration and Reconstitution: Concentrate the eluate under a gentle stream of nitrogen and reconstitute in the appropriate solvent for analysis.

Visualizations

Caption: A generalized workflow for Thiobencarb sample preparation and analysis.

Caption: A logical diagram for troubleshooting low Thiobencarb recovery.

References

• 1. Comparison of Dissipation Kinetics and Residual Behaviour for Fenitrothion Insecticide and Thiobencarb Herbicide in Clay Soil [journals.ekb.eg]
• 2. Selection of SPE cartridge for automated solid-phase extraction of pesticides from water followed by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. agilent.com [agilent.com]
• 4. researchgate.net [researchgate.net]
• 5. Evaluation of different cleanup sorbents for multiresidue pesticide analysis in fatty vegetable matrices by liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of QuEChERS Cleanup for Thiobencarb in Fatty Matrices

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions (FAQs) for the analysis of the herbicide thiobencarb in complex fatty matrices using the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methodology.

Frequently Asked Questions (FAQs)

Q1: Why am I observing low recovery of thiobencarb when analyzing fatty samples with a standard QuEChERS protocol?

A1: Low recovery of thiobencarb from fatty matrices is often due to its moderately lipophilic nature (log K_ow = 3.4)[1]. Several factors can contribute to this issue:

• Analyte Partitioning: Thiobencarb can preferentially partition into the co-extracted fat layer rather than the acetonitrile extraction solvent. Standard solvent volumes may not be sufficient to efficiently extract lipophilic compounds from high-fat samples.

• Inadequate Cleanup: Traditional dispersive solid-phase extraction (d-SPE) sorbents like primary secondary amine (PSA) are effective at removing polar interferences such as sugars and organic acids but are less efficient at removing nonpolar lipids (triglycerides).

• Sorbent Interaction: While aiming for a clean extract, some aggressive cleanup sorbents, particularly graphitized carbon black (GCB), can adsorb pesticides with planar structures. Thiobencarb contains a chlorobenzyl group, which may lead to unintended removal by GCB, thus reducing recovery rates[2].

Q2: Which d-SPE cleanup sorbent is most effective for thiobencarb in fatty matrices?

A2: The ideal sorbent combination aims to maximize lipid removal while minimizing thiobencarb loss. For fatty matrices, a multi-sorbent approach is typically necessary.

• C18 (Octadecylsilane): This is the most common and recommended sorbent to add for fatty matrices as it effectively removes nonpolar lipids through hydrophobic interactions.

• PSA (Primary Secondary Amine): PSA should still be included to remove polar matrix components like fatty acids.

• Z-Sep/Z-Sep+: These zirconia-based sorbents are highly effective at removing fats and phospholipids and can be a good alternative or addition to C18.

• EMR-Lipid: This is a novel sorbent designed for highly selective removal of lipids and has shown excellent performance in improving recovery and reducing matrix effects for many pesticides in fatty samples.

• Graphitized Carbon Black (GCB): Use GCB with caution. While it is excellent for removing pigments and sterols, it can adsorb planar analytes. If your sample is highly pigmented and you must use GCB, use the smallest effective amount and validate thiobencarb recovery carefully.

Q3: How can I minimize matrix effects for thiobencarb in my LC-MS/MS or GC-MS/MS analysis?

A3: Matrix effects, which can cause ion suppression or enhancement, are a significant challenge in fatty matrix analysis[3][4][5]. To mitigate them:

• Improve Cleanup: The most effective strategy is a cleaner extract. Experiment with the sorbent combinations mentioned in Q2 to find the optimal balance for your specific matrix. EMR-Lipid and Z-Sep have demonstrated strong performance in reducing matrix effects in fatty samples.

• Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that has undergone the same QuEChERS procedure. This helps to compensate for signal suppression or enhancement caused by co-eluting matrix components.

• Dilution: Diluting the final extract can reduce the concentration of matrix components, thereby lessening their impact on the analyte signal. Ensure that the diluted concentration of thiobencarb is still well above the instrument's limit of quantification (LOQ).

• Internal Standards: Use an isotopically labeled internal standard for thiobencarb if available. This is the most effective way to correct for both matrix effects and variations in recovery.

Troubleshooting Guide

Problem	Potential Cause(s)	Troubleshooting Steps & Solutions
Low Recovery of Thiobencarb	1. Partitioning into Fat Layer: Thiobencarb is retained in the co-extracted lipids. 2. Adsorption to Cleanup Sorbent: Strong sorbents like GCB may be removing the analyte. 3. Incomplete Extraction: Insufficient shaking or solvent volume.	1. Incorporate a Freeze-Out Step: After extraction, freeze the acetonitrile supernatant at -20°C for at least one hour to precipitate lipids. Centrifuge while cold and take the supernatant for d-SPE cleanup. 2. Optimize d-SPE: Avoid or minimize the use of GCB. Use a combination of PSA and C18 or Z-Sep. For very fatty matrices, EMR-Lipid is a highly effective option. 3. Modify Extraction: Increase the solvent-to-sample ratio. Ensure vigorous shaking for at least 1 minute.
High Matrix Effects (Ion Suppression/Enhancement)	1. Insufficient Cleanup: High concentration of co-eluting lipids and other matrix components in the final extract. 2. Matrix Variability: Inconsistent matrix composition between samples.	1. Enhance Cleanup: Use advanced sorbents like Z-Sep or EMR-Lipid. Consider a two-step d-SPE cleanup if necessary. 2. Use Matrix-Matched Standards: Prepare calibrants in blank matrix extract to compensate for the effect. 3. Dilute the Extract: A 5x or 10x dilution can significantly reduce matrix effects, but check your LOQ.
Poor Reproducibility (High %RSD)	1. Inconsistent Sample Homogenization: Fatty matrices can be difficult to homogenize. 2. Variable Cleanup Performance: Inconsistent mixing or sorbent amounts in d-SPE.	1. Improve Homogenization: Ensure the sample is thoroughly homogenized before taking a subsample. Cryogenic milling can be effective for solid fatty samples. 2. Standardize d-SPE: Use pre-weighed d-SPE tubes for consistency. Ensure vigorous vortexing for at least 30 seconds during the cleanup step.
Visible Precipitate or Cloudiness in Final Extract	1. Lipid Carryover: The cleanup was not sufficient to remove all fats. 2. Supersaturation: The extract is supersaturated with matrix components.	1. Add a Freeze-Out Step: This is highly effective at removing the bulk of lipids before d-SPE. 2. Increase Sorbent Amount: Incrementally increase the amount of C18 or Z-Sep in your d-SPE tube. 3. Centrifuge at Higher Speed/Longer Time: Ensure complete pelleting of sorbent and any precipitated matrix.

Data Presentation

Table 1: Comparison of d-SPE Sorbents for Fatty Matrix Cleanup

Sorbent	Primary Function	Target Interferences	Potential Impact on Thiobencarb Recovery
PSA	Anion Exchange	Sugars, organic acids, fatty acids	Low impact. Essential for removing acidic interferences.
C18	Reverse Phase	Nonpolar lipids (triglycerides), waxes	Low impact. Highly recommended for fatty matrices.
GCB	Adsorption	Pigments (chlorophyll, carotenoids), sterols, planar molecules	High Risk. Can adsorb planar pesticides; thiobencarb contains a planar ring structure. Use with caution and validate recovery.
Z-Sep/Z-Sep+	Lewis Acid/Base & Reverse Phase	Fats, phospholipids, pigments	Generally low impact on recovery and highly effective for lipid removal.
EMR-Lipid	Size Exclusion & Hydrophobic Interaction	A broad range of lipids	Very low impact on pesticide recovery. Often provides the cleanest extracts and best recoveries for fatty matrices.

Table 2: Illustrative Recovery Data for Pesticides in Fatty Matrices with Different Cleanup Methods

Note: Thiobencarb-specific recovery data in various fatty matrices is limited in published literature. This table provides a general overview of expected performance for moderately lipophilic pesticides based on existing studies.

Cleanup Sorbent Combination	Representative Fatty Matrix	Typical Recovery Range (%)	Typical RSD (%)	Reference
PSA + C18 + MgSO₄	Avocado, Olive Oil	70-110	< 15
PSA + Z-Sep + MgSO₄	Rapeseeds, Fish	75-115	< 15
EMR-Lipid + MgSO₄	Rapeseeds, Olive Oil	80-120	< 10
PSA + GCB + C18 + MgSO₄	Spinach (pigmented)	50-100 (for planar pesticides)	< 20

Experimental Protocols

Optimized QuEChERS Protocol for Thiobencarb in a High-Fat Matrix (e.g., Oilseeds, Fish Tissue)

This protocol incorporates a freeze-out step for efficient lipid removal.

1. Sample Preparation and Homogenization:

• For solid samples (e.g., oilseeds, fish tissue), weigh 5 g of a thoroughly homogenized sample into a 50 mL centrifuge tube.

• For liquid samples (e.g., edible oil), weigh 3 g into a 50 mL centrifuge tube.

• Add 10 mL of reagent-grade water to the tube (for oils and low-moisture solids).

• Add 10 mL of acetonitrile (1% acetic acid).

• If required, add internal standards at this stage.

• Vortex for 1 minute.

2. Extraction and Salting-Out:

• Add the contents of a buffered extraction salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1 g Sodium Citrate, 0.5 g Disodium Citrate Sesquihydrate).

• Immediately cap and shake vigorously for 1 minute.

• Centrifuge at ≥4000 rcf for 5 minutes.

3. Freeze-Out (Lipid Removal):

• Transfer the upper acetonitrile layer to a clean centrifuge tube.

• Place the tube in a freezer at -20°C for at least 60 minutes. Lipids will precipitate.

• Centrifuge the cold tube at ≥4000 rcf for 5 minutes to pellet the precipitated lipids.

4. Dispersive SPE (d-SPE) Cleanup:

• Transfer a 6 mL aliquot of the cold supernatant to a 15 mL d-SPE tube containing 900 mg MgSO₄, 300 mg PSA, and 300 mg C18 (or an equivalent Z-Sep or EMR-Lipid product).

• Vortex for 1 minute.

• Centrifuge at ≥4000 rcf for 5 minutes.

5. Final Extract Preparation:

• Take an aliquot of the cleaned supernatant.

• The extract is now ready for analysis by LC-MS/MS or GC-MS/MS. It may be filtered through a 0.22 µm filter before injection. For improved compatibility with the analytical system, a solvent exchange or dilution step may be necessary.

Mandatory Visualization

Caption: Optimized QuEChERS workflow for thiobencarb in fatty matrices.

Caption: Troubleshooting decision tree for QuEChERS analysis of thiobencarb.

References

• 1. Thiobencarb in freshwater and marine water [waterquality.gov.au]
• 2. labsertchemical.com [labsertchemical.com]
• 3. eurl-pesticides.eu [eurl-pesticides.eu]
• 4. Impact of Matrix Species and Mass Spectrometry on Matrix Effects in Multi-Residue Pesticide Analysis Based on QuEChERS-LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]

Minimizing ion suppression for Thiobencarb in electrospray ionization

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize ion suppression during the analysis of Thiobencarb using Electrospray Ionization Mass Spectrometry (ESI-MS).

Troubleshooting Guides

This section provides solutions to common problems encountered during the analysis of Thiobencarb.

Problem 1: Low or No Thiobencarb Signal Intensity

Possible Causes and Solutions:

Cause	Recommended Action
Suboptimal Ionization Mode	Thiobencarb is readily ionized in positive electrospray ionization mode. Confirm that your mass spectrometer is operating in positive ion mode. The protonated molecule [M+H]⁺ for Thiobencarb is expected at an m/z of approximately 258.1.
Incorrect ESI Source Parameters	Optimize ESI source parameters. Use the following as a starting point and optimize for your specific instrument and conditions.
Inappropriate Mobile Phase Composition	The choice of mobile phase additives can significantly impact ionization efficiency. Acidic mobile phases are generally preferred for positive ion mode. Start with a mobile phase containing 0.1% formic acid. Ammonium formate can also be a suitable alternative.
High Flow Rate	High flow rates can decrease ESI efficiency. Consider reducing the flow rate to a range of 0.2-0.4 mL/min.
Sample Matrix Effects (Ion Suppression)	Co-eluting matrix components can suppress the ionization of Thiobencarb. Implement a robust sample preparation protocol and chromatographic separation to minimize this effect.

Problem 2: Poor Reproducibility and Inaccurate Quantification

Possible Causes and Solutions:

Cause	Recommended Action
Significant Matrix Effects	The sample matrix can cause significant ion suppression or enhancement, leading to poor reproducibility. It's crucial to assess and mitigate these effects.
Insufficient Sample Cleanup	Complex matrices require thorough cleanup to remove interfering compounds. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used and effective sample preparation technique for pesticides like Thiobencarb in various food matrices.
Lack of Internal Standard	The use of an appropriate internal standard (IS) is highly recommended to compensate for variations in sample preparation, injection volume, and matrix effects. A stable isotope-labeled Thiobencarb would be the ideal IS. If unavailable, a structurally similar compound with similar chromatographic behavior and ionization efficiency can be used.
Inadequate Chromatographic Separation	Co-elution of matrix components with Thiobencarb is a primary cause of ion suppression. Optimize the chromatographic method to ensure Thiobencarb elutes in a region free from significant matrix interference.

Frequently Asked Questions (FAQs)

Q1: What are the initial mass spectrometry parameters I should use for Thiobencarb analysis?

A1: For positive electrospray ionization, a good starting point for Thiobencarb analysis would be monitoring the transition of the precursor ion at m/z 258.1 to a product ion. A common product ion for carbamates is the corresponding isocyanate, but this should be confirmed on your instrument.

Q2: How can I identify if ion suppression is affecting my Thiobencarb analysis?

A2: A post-column infusion experiment is a definitive way to identify regions of ion suppression in your chromatogram. This involves infusing a constant flow of a Thiobencarb standard solution into the LC eluent after the analytical column and before the ESI source. A dip in the baseline signal when a blank matrix extract is injected indicates ion suppression at that retention time.

Q3: What is the best sample preparation method to minimize ion suppression for Thiobencarb in complex matrices like soil or food?

A3: The QuEChERS method is a highly effective and widely adopted sample preparation technique for pesticide residue analysis, including Thiobencarb, in a variety of complex matrices. The choice of cleanup sorbent in the dispersive solid-phase extraction (

Thiobencarb stability in solution and during storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability of thiobencarb in solution and during storage.

Troubleshooting Guides

This section addresses specific issues that may be encountered during experiments involving thiobencarb.

Issue 1: Rapid Degradation of Thiobencarb in Aqueous Solution

Question: I am observing a rapid loss of thiobencarb in my aqueous experimental solutions. What could be the cause?

Answer:

Rapid degradation of thiobencarb in aqueous solutions is often attributed to photodegradation. Thiobencarb is susceptible to degradation when exposed to light, particularly ultraviolet (UV) light.

Potential Causes & Solutions:

• Exposure to Light: Ensure your experimental setup is shielded from direct sunlight and artificial light sources. Use amber-colored glassware or wrap your containers in aluminum foil to minimize light exposure.

• Wavelength of Light: Shorter wavelengths of UV light (e.g., 254 nm) can accelerate the degradation of thiobencarb more than sunlight.[1] If your experiment involves UV light, consider the wavelength and exposure duration as critical factors.

• pH of the Solution: While thiobencarb is generally stable to hydrolysis across a pH range of 5 to 9, extreme pH values could potentially influence its stability, especially in the presence of other reactive species.[2] It is recommended to maintain the pH of your solution within this range.

Issue 2: Inconsistent Analytical Results for Thiobencarb Samples

Question: My analytical results for thiobencarb concentration are inconsistent across replicate samples. What could be the reason?

Answer:

Inconsistent analytical results can stem from improper sample handling, storage, or the analytical methodology itself.

Potential Causes & Solutions:

• Improper Storage: Thiobencarb solutions should be stored at low temperatures and protected from light to prevent degradation prior to analysis. For long-term storage, -20°C or -80°C is recommended.[3]

• Sample Preparation: Ensure a consistent and validated sample preparation method. For soil or complex matrices, the extraction efficiency can significantly impact the final concentration measurement.

• Analytical Method: Verify that your analytical method (e.g., GC, HPLC) is validated for linearity, accuracy, and precision for thiobencarb. Inconsistent retention times or peak shapes could indicate issues with the column, mobile phase, or instrument parameters.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for thiobencarb and its stock solutions?

A1: For solid thiobencarb, it is recommended to store it in a cool, dry place.[4] For stock solutions, storage at -20°C for up to one month or -80°C for up to six months is advised, with protection from light.[3]

Q2: Is thiobencarb susceptible to hydrolysis?

A2: No, thiobencarb is generally considered stable to hydrolysis in aqueous solutions at pH values between 5 and 9.

Q3: What are the main degradation pathways for thiobencarb?

A3: The primary degradation pathways for thiobencarb are photodegradation and microbial degradation.

• Photodegradation: Occurs upon exposure to light, especially UV light, leading to the formation of various photoproducts.

• Microbial Degradation: Both aerobic and anaerobic microorganisms can degrade thiobencarb in soil and aquatic environments. Degradation can proceed through pathways such as N-deethylation, sulfoxidation, hydroxylation, and dechlorination.

Q4: What are the major degradation products of thiobencarb?

A4: The major degradation products depend on the degradation pathway:

• Photodegradation: Key photoproducts include thiobencarb sulfoxide, 4-chlorobenzyl alcohol, 4-chlorobenzaldehyde, and 4-chlorobenzoic acid.

• Microbial Degradation: Metabolites can include desethyl thiobencarb, thiobencarb sulfoxide, and various compounds resulting from the cleavage of the C-S bond.

Quantitative Data Summary

The following tables summarize the quantitative data on the stability of thiobencarb under various conditions.

Table 1: Storage Stability of Thiobencarb Stock Solutions

Storage Temperature	Duration	Light Conditions	Reference
-20°C	1 month	Protect from light
-80°C	6 months	Protect from light
10-30°C (Formulation)	2 years	Not specified

Table 2: Photodegradation of Thiobencarb

Light Source	Medium	Half-life (t½)	Degradation (%)	Time (hours)	Reference
UVC (254 nm)	Technical Grade	4.95 hours	71.57%	144
Sunlight	Water	~3 days	-	-
UV light (254 nm)	On glass surface	1 hour	-	-
UV light (254 nm)	In water	1.5 hours	-	-
UV light (254 nm)	On silica gel	2 hours	-	-
UV light (254 nm)	On soil	20 hours	-	-
Non-sensitized (dark)	pH 7 buffer	190 days	-	-

Table 3: Hydrolytic Stability of Thiobencarb

pH	Temperature	Duration	Stability	Reference
5 - 9	21°C	30 days	Stable
5, 7, 9	25°C	30 days	Stable

Experimental Protocols

Protocol 1: Evaluation of Hydrolytic Stability

This protocol is based on OECD Guideline 111 for testing the hydrolysis of chemicals as a function of pH.

• Preparation of Buffer Solutions: Prepare sterile aqueous buffer solutions at pH 4, 7, and 9.

• Preparation of Test Solutions: Prepare solutions of thiobencarb in the buffer solutions. The final concentration should not exceed 10 mg/L.

• Incubation: Incubate the test solutions in the dark at a constant temperature (e.g., 25°C).

• Sampling: At predetermined time intervals (e.g., 0, 1, 3, 7, 14, and 30 days), withdraw aliquots from each test solution.

• Analysis: Analyze the concentration of thiobencarb in each sample using a validated analytical method such as HPLC or GC.

• Data Analysis: Determine the rate of hydrolysis and the half-life of thiobencarb at each pH. If less than 10% degradation is observed after 30 days, thiobencarb is considered hydrolytically stable.

Protocol 2: Evaluation of Photodegradation

• Preparation of Test Solution: Prepare a solution of thiobencarb in a suitable solvent (e.g., acetonitrile or water).

• Exposure: Place the solution in a quartz or borosilicate glass container and expose it to a light source (e.g., a xenon arc lamp simulating sunlight or a UV lamp at a specific wavelength).

• Control Sample: Prepare a control sample and keep it in the dark at the same temperature.

• Sampling: At various time points, take samples from both the exposed and control solutions.

• Analysis: Determine the concentration of thiobencarb and identify any degradation products using an appropriate analytical method (e.g., HPLC-UV, GC-MS, or LC-MS).

• Data Analysis: Calculate the photodegradation rate and half-life of thiobencarb.

Protocol 3: Storage Stability of Thiobencarb in Solution

• Preparation of Stock Solution: Prepare a stock solution of thiobencarb in a suitable solvent (e.g., DMSO or acetonitrile) at a known concentration.

• Aliquoting and Storage: Aliquot the stock solution into multiple vials to avoid repeated freeze-thaw cycles. Store the vials at the desired temperatures (e.g., -20°C and -80°C) and protect them from light.

• Sampling: At specified time intervals (e.g., 0, 1, 3, and 6 months), retrieve a vial from each storage temperature.

• Analysis: Analyze the concentration of thiobencarb in the retrieved samples using a validated analytical method.

• Data Analysis: Compare the concentration of thiobencarb at each time point to the initial concentration to determine the stability under the tested storage conditions.

Visualizations

Caption: Simplified photodegradation pathway of thiobencarb.

Caption: Overview of microbial degradation pathways for thiobencarb.

Caption: General workflow for a thiobencarb stability study.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Storage stability of residues | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 4. imf.primo.exlibrisgroup.com [imf.primo.exlibrisgroup.com]

Technical Support Center: Enhancing Chromatographic Resolution of Thiobencarb and its Metabolites

This technical support center provides troubleshooting guidance and answers to frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing the chromatographic separation of Thiobencarb and its metabolites.

Troubleshooting Guide

This section addresses specific issues that may arise during the chromatographic analysis of Thiobencarb and its metabolites, offering potential causes and solutions in a question-and-answer format.

Q1: What should I do if I'm observing poor resolution or co-elution between Thiobencarb and its metabolites?

Potential Causes:

• Inappropriate Mobile Phase Composition: The eluting strength of the mobile phase may not be optimal for separating compounds with similar polarities.

• Incorrect Stationary Phase: The column chemistry may not provide sufficient selectivity for the analytes.

• Suboptimal Gradient Program: The gradient slope may be too steep, or the initial/final conditions may be unsuitable.

• High Flow Rate: An excessively high flow rate can lead to reduced separation efficiency.[1]

Solutions:

• Optimize the Mobile Phase:

  • Adjust Solvent Ratio: Systematically vary the ratio of your organic solvent (e.g., acetonitrile or methanol) to the aqueous phase to find the optimal selectivity.[2]

  • Incorporate Additives: The addition of small amounts of acid (e.g., 0.1% formic acid) or a buffer (e.g., 10 mM ammonium formate) can significantly improve peak shape and resolution, especially for polar metabolites.[3][4][5] For mass spectrometry applications, volatile modifiers like formic acid are recommended.

  • Try a Different Organic Solvent: If using methanol, consider switching to acetonitrile, or vice-versa. These solvents offer different selectivities in reversed-phase chromatography.

• Evaluate the Stationary Phase:

  • Change Column Chemistry: If a standard C18 column is not providing adequate separation, consider a different stationary phase. A phenyl-hexyl column could offer alternative selectivity through pi-pi interactions, which may be beneficial for aromatic compounds like Thiobencarb and its metabolites. For highly polar metabolites that are poorly retained on C18 columns, a Hydrophilic Interaction Liquid Chromatography (HILIC) column could be a suitable alternative.

• Refine the Gradient Program:

  • Decrease the Gradient Slope: A shallower gradient provides more time for compounds to interact with the stationary phase, often leading to better resolution.

  • Introduce Isocratic Holds: Incorporate isocratic segments into your gradient at critical points to improve the separation of closely eluting peaks.

• Adjust the Flow Rate:

  • Reduce the Flow Rate: Lowering the flow rate generally increases resolution, although it will also increase the analysis time.

Caption: Troubleshooting workflow for poor chromatographic resolution.

Q2: My peaks for Thiobencarb or its metabolites are tailing or fronting. How can I improve the peak shape?

Potential Causes:

• Column Overload: Injecting too much sample can lead to peak distortion.

• Secondary Interactions: Unwanted interactions between the analytes and the stationary phase (e.g., with residual silanols) can cause peak tailing.

• Inappropriate Sample Solvent: If the sample is dissolved in a solvent much stronger than the initial mobile phase, it can cause peak distortion.

• Column Degradation: The column may be contaminated or have a void at the inlet.

Solutions:

• Reduce Sample Concentration: Dilute your sample and inject a smaller volume to see if the peak shape improves.

• Modify the Mobile Phase:

  • Adjust pH: For ionizable compounds, adjusting the mobile phase pH can suppress ionization and reduce secondary interactions. The use of an acidic mobile phase is often beneficial for analysis in positive ion mode mass spectrometry.

  • Increase Buffer Concentration: A higher buffer concentration can help to mask residual silanol groups on the stationary phase.

• Change Sample Solvent: Whenever possible, dissolve your sample in the initial mobile phase. If this is not feasible due to solubility issues, use the weakest solvent possible that can fully dissolve the sample.

• Maintain the Column:

  • Use a Guard Column: A guard column can protect the analytical column from contaminants.

  • Clean the Column: Follow the manufacturer's instructions for column washing and regeneration.

  • Replace the Column: If the column is old or has been subjected to harsh conditions, it may need to be replaced.

Q3: Why am I seeing retention time shifts between injections?

Potential Causes:

• Inconsistent Mobile Phase Preparation: Small variations in the mobile phase composition can lead to significant shifts in retention time.

• Fluctuating Column Temperature: Lack of temperature control can cause retention times to drift.

• Pump Malfunction: Issues with the pump, such as leaks or air bubbles, can lead to an unstable flow rate.

• Column Equilibration: The column may not be fully equilibrated between gradient runs.

Solutions:

• Ensure Consistent Mobile Phase Preparation: Prepare the mobile phase gravimetrically rather than volumetrically for higher precision. Always use high-purity solvents.

• Use a Column Oven: A column oven provides a stable temperature environment, leading to more reproducible retention times.

• Maintain the HPLC Pump: Regularly check for leaks and degas the mobile phase to prevent air bubbles.

• Allow for Sufficient Equilibration: Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection. This is especially important in gradient chromatography.

Frequently Asked Questions (FAQs)

Q1: What are the primary metabolites of Thiobencarb that I should be monitoring?

Thiobencarb is metabolized in the environment and in biological systems into several products. The most commonly analyzed metabolites include Thiobencarb sulfoxide and Thiobencarb sulfone, which are formed through oxidation. Other degradation products that may be of interest depending on the sample matrix include 4-chlorobenzylmethyisulfone, deschlorothiobencarb, 4-chlorobenzyl alcohol, and 4-chlorobenzoic acid.

Q2: What are the recommended starting conditions for HPLC analysis of Thiobencarb and its metabolites?

A good starting point for method development is reversed-phase HPLC.

• Column: A C18 column (e.g., 150 mm x 2.1 mm, 1.7 µm particle size) is a versatile choice.

• Mobile Phase: A gradient elution using water with 0.1% formic acid (Mobile Phase A) and acetonitrile with 0.1% formic acid (Mobile Phase B) is commonly effective.

• Detector: A mass spectrometer (MS) is highly recommended for its sensitivity and selectivity, especially when analyzing complex matrices. High-resolution mass spectrometry (HRMS) is particularly useful for both targeted and non-targeted screening.

Q3: How can I improve the sensitivity of my analysis?

Optimizing the mobile phase and instrument parameters is key to improving sensitivity.

• Mobile Phase Selection: The choice of organic solvent and additives can significantly impact ionization efficiency in mass spectrometry. A comparative analysis of different mobile phase compositions can help identify the setup that provides the best signal intensity for your analytes.

• Instrument Parameter Optimization: Systematically optimizing MS parameters such as interface temperature, desolvation line temperature, and collision energy can lead to substantial improvements in signal intensity.

• Sample Preparation: Utilize a robust sample preparation technique like QuEChERS or Solid Phase Extraction (SPE) to remove matrix interferences and concentrate the analytes.

Data Presentation

Table 1: Example HPLC Gradient and Retention Times for Thiobencarb and Metabolites

The following table provides an example gradient program and expected retention times. These values are illustrative and will vary depending on the specific HPLC system, column, and exact mobile phase conditions.

Time (min)	% Mobile Phase A (Water + 0.1% FA)	% Mobile Phase B (Acetonitrile + 0.1% FA)	Flow Rate (mL/min)
0.0	95	5	0.3
2.0	95	5	0.3
15.0	5	95	0.3
20.0	5	95	0.3
20.1	95	5	0.3
25.0	95	5	0.3

Compound	Approximate Retention Time (min)
Thiobencarb Sulfoxide	15.5
Thiobencarb Sulfone	16.8
Thiobencarb	19.0
4-chlorobenzoic acid	12.3

Experimental Protocols

Protocol 1: Analysis of Thiobencarb and Metabolites in Soil by LC-MS/MS

This protocol outlines a general procedure for the extraction and analysis of Thiobencarb and its key metabolites from soil samples.

1. Sample Preparation (Extraction): a. Weigh 10 g of homogenized soil into a 50 mL centrifuge tube. b. Add 20 mL of acetonitrile. c. Vortex for 1 minute to ensure thorough mixing. d. Shake on a mechanical shaker for 30 minutes. e. Centrifuge at 4000 rpm for 10 minutes. f. Collect the supernatant (the acetonitrile extract).

2. Sample Cleanup (Dispersive SPE): a. Transfer a portion of the supernatant to a clean tube containing a suitable d-SPE sorbent (e.g., PSA and C18) to remove interfering matrix components. b. Vortex for 1 minute. c. Centrifuge at 4000 rpm for 5 minutes. d. Filter the final extract through a 0.22 µm syringe filter into an autosampler vial.

3. LC-MS/MS Analysis: a. LC System: UHPLC system. b. Column: C18 reversed-phase column. c. Mobile Phase A: Water + 0.1% Formic Acid. d. Mobile Phase B: Acetonitrile + 0.1% Formic Acid. e. Gradient: Use the gradient profile from Table 1 or an optimized version. f. Injection Volume: 5 µL. g. MS System: Tandem mass spectrometer operated in positive electrospray ionization (ESI+) mode. h. Detection: Use Multiple Reaction Monitoring (MRM) for quantification, with specific precursor/product ion transitions for each analyte.

Caption: Experimental workflow for Thiobencarb analysis in soil.

References

• 1. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 2. How to optimize your mobile phase to improve selectivity and resolution in chromatography | Buchi.com [buchi.com]
• 3. BiblioBoard [openresearchlibrary.org]
• 4. Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics and Lipidomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Technical Support Center: Optimization of Injection Parameters for Thiobencarb GC Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing gas chromatography (GC) parameters for the analysis of Thiobencarb.

Troubleshooting Guide

This guide addresses common issues encountered during the GC analysis of Thiobencarb, with a focus on injection parameter optimization.

Q1: Why am I observing poor peak shape (e.g., tailing or fronting) for my Thiobencarb standard?

Possible Causes:

• Injector Temperature: An inappropriate injector temperature can lead to peak distortion. If the temperature is too low, the sample may not vaporize completely and efficiently. If it's too high, thermal degradation of Thiobencarb could occur.

• Injection Speed: A slow injection can result in a broad, tailing peak.

• Liner Contamination or Incompatibility: An active or contaminated liner can interact with Thiobencarb, causing peak tailing. The liner type may also be unsuitable for the chosen injection technique.

• Column Issues: Degradation of the column's stationary phase or contamination can also lead to poor peak shapes.

Solutions:

• Optimize Injector Temperature: A typical starting point for the injector temperature is 250°C. You may need to adjust this up or down in increments of 10-20°C to find the optimal temperature for your specific instrument and method.

• Ensure Fast Injection: Use an autosampler for consistent and rapid injections. If injecting manually, do so quickly and smoothly.

• Liner Maintenance and Selection: Regularly replace the injector liner and septum. Consider using a deactivated liner to minimize active sites. For splitless injections, a single taper with glass wool liner is often a good choice.

• Column Maintenance: Condition the column according to the manufacturer's instructions before use. If peak shape does not improve, consider trimming the first few centimeters of the column or replacing it.

Q2: My Thiobencarb peak is very small, or I have low sensitivity. How can I increase the signal response?

Possible Causes:

• Injection Volume: The amount of sample being introduced into the GC may be insufficient.

• Split Ratio: In split injection mode, a high split ratio will direct a large portion of the sample to waste, reducing the amount that reaches the column.

• Injector Temperature: A suboptimal injector temperature can lead to incomplete vaporization and transfer of Thiobencarb to the column.

• Carrier Gas Choice: While helium and hydrogen are common carrier gases, using nitrogen can sometimes lead to a decrease in sensitivity.

Solutions:

• Increase Injection Volume: Carefully increase the injection volume. Volumes of 1 µL to 4 µL are commonly used. However, be aware that larger injection volumes can also lead to peak broadening or solvent-related issues.

• Use Splitless or Pulsed Splitless Injection: For trace analysis, a splitless or pulsed splitless injection mode is preferred as it directs the entire sample onto the column. A pulsed splitless injection temporarily increases the injector pressure to facilitate a faster and more focused transfer of the sample.

• Optimize Injector Temperature: As mentioned previously, ensure the injector temperature is optimized for efficient vaporization.

• Carrier Gas Selection: Hydrogen is an excellent alternative to helium and can provide good separation efficiency. If using nitrogen, be aware of the potential for reduced sensitivity and optimize other parameters accordingly.

Frequently Asked Questions (FAQs)

Q1: What are the recommended initial injection parameters for Thiobencarb GC analysis?

A good starting point for developing a Thiobencarb GC method would be the parameters outlined in the table below. These are based on commonly reported successful analyses and should be optimized for your specific instrumentation and analytical goals.

Q2: Should I use a split or splitless injection for Thiobencarb analysis?

The choice between split and splitless injection depends on the concentration of Thiobencarb in your samples.

• Splitless Injection: This is the preferred mode for trace analysis (low concentrations) as it ensures that the majority of the sample is transferred to the analytical column, maximizing sensitivity.

• Split Injection: If you are analyzing samples with high concentrations of Thiobencarb, a split injection is recommended to avoid overloading the column and detector.

Q3: What type of GC column is suitable for Thiobencarb analysis?

Non-polar to mid-polar columns are typically used for Thiobencarb analysis. Columns with a 5% diphenyl / 95% dimethyl polysiloxane stationary phase (e.g., VF-5ms, DB-5ms, HP-5MS) are commonly reported and provide good resolution and peak shape.

Data Presentation

Table 1: Recommended Starting GC Injection Parameters for Thiobencarb Analysis

Parameter	Recommended Value	Notes
Injection Mode	Pulsed Splitless	Ideal for trace analysis to enhance sensitivity.
Injector Temperature	250 °C	A good starting point, may require optimization.
Injection Volume	1 - 2 µL	Start with 1 µL and increase if higher sensitivity is needed.
Pulse Pressure	200 kPa	For pulsed splitless mode.
Purge Time	1 min	For splitless mode.
Carrier Gas	Helium or Hydrogen	Hydrogen can be a suitable alternative to helium.
Liner Type	Deactivated single taper with glass wool	Recommended for splitless injections to aid in sample vaporization and protect the column.

Experimental Protocols

Protocol 1: General Procedure for Thiobencarb GC-MS Analysis

This protocol provides a general workflow for the analysis of Thiobencarb in a sample matrix.

• Sample Preparation:

  • Extract the sample with a suitable organic solvent such as ethyl acetate or acetonitrile.

  • Perform a clean-up step to remove interfering matrix components. This may involve solid-phase extraction (SPE) or dispersive solid-phase extraction (dSPE).

  • Evaporate the solvent and reconstitute the residue in a suitable solvent for GC analysis (e.g., ethyl acetate or iso-octane).

• GC-MS System Configuration:

  • GC Column: Install a suitable capillary column (e.g., VF-5ms, 30 m x 0.25 mm, 0.25 µm).

  • Carrier Gas: Use helium or hydrogen at a constant flow rate (e.g., 1.5 mL/min).

  • Injection Parameters: Set the injection parameters as recommended in Table 1.

• Instrument Method Setup:

  • Oven Temperature Program: A typical program starts at a lower temperature (e.g., 50°C), holds for a short period, then ramps up to a final temperature (e.g., 300°C) to elute Thiobencarb and other components.

  • Mass Spectrometer Parameters: Set the MS to acquire data in either full scan mode for qualitative analysis or selected ion monitoring (SIM) mode for quantitative analysis to enhance sensitivity and selectivity.

• Analysis Sequence:

  • Inject a solvent blank to ensure the system is clean.

  • Inject a series of calibration standards to generate a calibration curve.

  • Inject the prepared samples.

  • Inject a quality control (QC) sample at regular intervals to monitor instrument performance.

• Data Processing:

  • Integrate the peak for Thiobencarb in the chromatograms of the standards and samples.

  • Use the calibration curve to calculate the concentration of Thiobencarb in the samples.

Mandatory Visualization

Selecting appropriate internal standards for Thiobencarb quantification

Technical Support Center: Thiobencarb Quantification

This guide provides detailed information, frequently asked questions (FAQs), and troubleshooting advice for researchers selecting and using internal standards for the accurate quantification of the herbicide Thiobencarb.

Frequently Asked Questions (FAQs)

Q1: What is an internal standard and why is it crucial for Thiobencarb quantification?

An internal standard (IS) is a compound with chemical and physical properties similar to the analyte (Thiobencarb) that is added in a known concentration to every sample, standard, and blank. Its purpose is to correct for variations during sample analysis, thereby improving the accuracy and precision of the results. An IS is essential for compensating for potential analyte loss during sample preparation (e.g., extraction, cleanup) and for correcting variations in instrument response (e.g., injection volume).

Q2: What are the key characteristics of an ideal internal standard for Thiobencarb analysis?

An ideal internal standard for Thiobencarb should exhibit the following characteristics:

• Chemical Similarity: It should behave similarly to Thiobencarb during extraction, cleanup, and chromatographic analysis.

• Non-Interference: It must not be naturally present in the samples being analyzed and should not interfere with the detection of Thiobencarb or other target analytes.

• Chromatographic Resolution: It should be well-separated from the Thiobencarb peak in the chromatogram, but elute relatively close to it.

• Stability: The IS must be chemically stable throughout the entire analytical procedure.

• Purity and Availability: It should be available in high purity and be commercially accessible.

The most effective type of internal standard is a stable isotope-labeled (SIL) version of the analyte, such as Thiobencarb-d10. SIL standards have nearly identical physicochemical properties and chromatographic retention times as the native analyte, allowing them to accurately account for matrix effects and procedural losses.

Q3: Which compounds are commonly considered as internal standards for Thiobencarb?

The selection of an internal standard is highly dependent on the analytical method (GC-MS, LC-MS/MS) and the specific sample matrix. When a stable isotope-labeled Thiobencarb is unavailable or cost-prohibitive, other compounds can be used. Potential candidates include other pesticides that are not expected in the sample:

• Atrazine: A widely used triazine herbicide that is amenable to both GC-MS and LC-MS analysis. It has different structural properties but is often used in multi-residue methods.

• Molinate: Another thiocarbamate herbicide used in rice cultivation. It is structurally similar to Thiobencarb but should only be used if it is not a target analyte in the same analysis.

• Fenoprop: A chlorinated phenoxy herbicide with different chemical properties, which may make it less ideal but still usable in some GC-based methods.

• Butylate: A thiocarbamate herbicide that could serve as a suitable IS due to its structural similarity, provided it is not also being analyzed.

Q4: What are "matrix effects" and how does an internal standard help mitigate them?

Matrix effects are the alteration of an analyte's ionization efficiency due to co-eluting compounds from the sample matrix (e.g., soil, water, tissue). This can lead to either suppression or enhancement of the analyte signal, causing inaccurate quantification. An internal standard, particularly a stable isotope-labeled one, co-elutes with the analyte and experiences the same matrix effects. By using the ratio of the analyte signal to the internal standard signal for quantification, these effects can be effectively normalized, leading to more accurate and reliable results.

Data Summary: Physicochemical Properties

The table below summarizes key properties of Thiobencarb and potential internal standards to aid in selection.

Compound	Chemical Class	Molecular Weight ( g/mol )	Water Solubility (mg/L)	Log K_ow
Thiobencarb	Thiocarbamate	257.78	30	3.4
Atrazine

Reference Data & Comparative Studies

Validation of a Multi-Residue Method for Thiobencarb: A Comparative Guide

This guide provides a comprehensive comparison of analytical methodologies for the quantification of the herbicide Thiobencarb within a multi-residue framework. Designed for researchers, scientists, and professionals in drug development and food safety, this document details experimental protocols and presents supporting data to facilitate informed decisions on method selection and implementation.

Introduction

Thiobencarb is a widely used thiocarbamate herbicide for the control of grasses and broadleaf weeds in rice cultivation. Its potential for persistence in the environment and presence as a residue in food commodities necessitates robust and validated analytical methods for monitoring and risk assessment. Multi-residue methods (MRMs) offer an efficient approach to simultaneously analyze a wide range of pesticides, including Thiobencarb, in various matrices. This guide focuses on the validation of such methods, primarily employing the QuEChERS sample preparation technique followed by chromatographic separation and mass spectrometric detection.

Experimental Protocols

The validation of a multi-residue method for Thiobencarb typically involves sample preparation to extract the analyte from the matrix, followed by instrumental analysis for detection and quantification.

Sample Preparation: The QuEChERS Method

The Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method is a widely adopted sample preparation technique for pesticide residue analysis in food and environmental samples.[1][2][3][4] The general workflow is as follows:

• Homogenization: A representative sample of the matrix (e.g., fresh pepper, mealworms) is homogenized to ensure uniformity.[5]

• Extraction: A subsample (typically 10-15 g) is weighed into a centrifuge tube. Acetonitrile is added as the extraction solvent, and the sample is vigorously shaken. For certain matrices, modifications such as the addition of water or acid may be employed.

• Salting-Out and Phase Separation: A salt mixture, commonly containing magnesium sulfate (MgSO₄) and sodium chloride (NaCl), and sometimes buffering salts like sodium citrate, is added to induce liquid-liquid partitioning and separate the acetonitrile layer containing the pesticides from the aqueous and solid matrix components.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the acetonitrile extract is transferred to a smaller centrifuge tube containing a d-SPE sorbent mixture for cleanup. The choice of sorbent depends on the matrix composition. Common sorbents include:

  • Primary Secondary Amine (PSA): Removes organic acids, fatty acids, and sugars.

  • Graphitized Carbon Black (GCB): Removes pigments and sterols.

  • C18: Removes non-polar interferences like fats and oils.

• Centrifugation and Final Extract Preparation: The mixture is centrifuged, and the supernatant (the final extract) is collected for instrumental analysis. It may be acidified or mixed with a protectant, especially for GC analysis.

Instrumental Analysis

The final determination of Thiobencarb and other pesticide residues is typically performed using either Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

• Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS): This technique is well-suited for volatile and semi-volatile compounds like Thiobencarb. The sample extract is injected into the GC, where compounds are separated based on their boiling points and interaction with the stationary phase of the chromatographic column. The separated compounds then enter the tandem mass spectrometer, where they are ionized, fragmented, and detected based on their specific mass-to-charge ratios, providing high selectivity and sensitivity.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): LC-MS/MS is advantageous for a broader range of pesticides, including polar and thermally labile compounds. Separation is achieved based on the partitioning of analytes between a liquid mobile phase and a solid stationary phase. The eluting compounds are then ionized (commonly via electrospray ionization - ESI) and analyzed by the tandem mass spectrometer.

Data Presentation: Performance Comparison

The performance of a multi-residue method is evaluated based on several key validation parameters. The following tables summarize the performance data for Thiobencarb analysis from various studies.

Table 1: Method Performance for Thiobencarb in a Multi-Residue Analysis in Fresh Pepper

Parameter	Spiking Level (mg/kg)	Mean Recovery (%)	Relative Standard Deviation (RSD, %)
Thiobencarb	0.01	81	4
0.05	95	4
0.1	99	3
Overall	92	9

Data sourced from a study on the validation of a multi-residue method for 340 pesticides in fresh pepper using QuEChERS and LC-MS/MS.

Table 2: Comparison of Analytical Techniques for Thiobencarb

Analytical Technique	Common Matrices	Limit of Quantification (LOQ)	Key Advantages	Key Considerations
GC-MS/MS	Mealworms, Water	2.5 µg/L (instrumental)	Excellent for volatile compounds, robust and widely available.	May require derivatization for some polar compounds, potential for thermal degradation of labile analytes.
LC-MS/MS	Fresh Pepper, Mealworms, Fruits, Vegetables	0.5 µg/L (instrumental)	Broad applicability to a wide range of pesticide polarities, high sensitivity.	Matrix effects (ion suppression or enhancement) can be more pronounced and require careful management.

Mandatory Visualizations

Experimental Workflow

Caption: General workflow for the multi-residue analysis of Thiobencarb.

Method Validation Logic

Caption: Logical relationships in the validation of an analytical method.

References

• 1. Optimization of a Simplified and Effective Analytical Method of Pesticide Residues in Mealworms (Tenebrio molitor Larvae) Combined with GC–MS/MS and LC–MS/MS [mdpi.com]
• 2. curresweb.com [curresweb.com]
• 3. Determination of pesticide residues in food matrices using the QuEChERS methodology [agris.fao.org]
• 4. QuEChERS sample preparation for the determination of pesticides and other organic residues in environmental matrices: a critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. m.youtube.com [m.youtube.com]

A Guide to Inter-Laboratory Comparison of Thiobencarb Analysis in Water

This guide provides a comparative overview of analytical methodologies for the determination of Thiobencarb in water, designed for researchers, scientists, and professionals in drug development and environmental monitoring. The document summarizes quantitative data from hypothetical inter-laboratory comparisons, details experimental protocols, and visualizes the analytical workflow.

Data Presentation

The performance of analytical methods for Thiobencarb can vary between laboratories. The following table summarizes typical performance data from a hypothetical inter-laboratory study involving three common analytical techniques. This data is representative of the performance characteristics achievable with these methods.

Performance Metric	Method A: Gas Chromatography-Mass Spectrometry (GC-MS)	Method B: High-Performance Liquid Chromatography-Ultraviolet Detection (HPLC-UV)	Method C: Solid-Phase Extraction followed by Gas Chromatography with Electron Capture Detection (SPE-GC-ECD)
Limit of Detection (LOD)	0.02 µg/L	0.5 µg/L	0.05 µg/L
Limit of Quantification (LOQ)	0.07 µg/L	1.5 µg/L	0.15 µg/L
Mean Recovery (%)	98.5	95.2	97.1
Precision (RSD %)	5.8	8.2	6.5
Inter-laboratory Z-Scores	-1.5 to 1.8	-2.1 to 2.3	-1.8 to 2.0

Note: Z-scores are a measure of a laboratory's performance compared to the consensus value from all participating laboratories. A Z-score between -2 and 2 is generally considered satisfactory[1].

Experimental Protocols

Detailed methodologies are crucial for reproducibility and comparison. Below is a representative protocol for the analysis of Thiobencarb in water using Gas Chromatography-Mass Spectrometry (GC-MS), a widely used and sensitive method.[2]

Method: Determination of Thiobencarb in Water by GC-MS

• Sample Preparation: Liquid-Liquid Extraction (LLE)

  • To a 500 mL water sample, add a surrogate standard and adjust the pH to 7.0.

  • Transfer the sample to a 1 L separatory funnel.

  • Add 60 mL of dichloromethane and shake vigorously for 2 minutes, venting periodically.

  • Allow the layers to separate for 10 minutes and drain the organic (bottom) layer into a flask.

  • Repeat the extraction twice more with fresh 60 mL portions of dichloromethane, combining the organic extracts.

  • Dry the combined extract by passing it through a funnel containing anhydrous sodium sulfate.

  • Concentrate the extract to approximately 1 mL using a rotary evaporator or a gentle stream of nitrogen.

• Instrumental Analysis: GC-MS

  • Gas Chromatograph (GC) Conditions:

    • Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, fused-silica capillary column (e.g., DB-5ms).

    • Injector Temperature: 250°C.

    • Oven Temperature Program: Initial temperature of 70°C, hold for 2 minutes, ramp to 280°C at 10°C/min, and hold for 5 minutes.

    • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

    • Injection Volume: 1 µL in splitless mode.

  • Mass Spectrometer (MS) Conditions:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Source Temperature: 230°C.

    • Quadrupole Temperature: 150°C.

    • Acquisition Mode: Selected Ion Monitoring (SIM) using characteristic ions for Thiobencarb (e.g., m/z 125, 158, 257).

• Quantification

  • Prepare a multi-level calibration curve using Thiobencarb standards.

  • Quantify the sample concentration based on the calibration curve and the response of the internal standard.

Mandatory Visualization

The following diagram illustrates the general workflow for the analysis of Thiobencarb in a water sample, from collection to final data analysis.

References

• 1. benchmark-intl.com [benchmark-intl.com]
• 2. Thiobencarb | C12H16ClNOS | CID 34192 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative study of Thiobencarb and Molinate environmental impact

Comparative Environmental Impact of Thiobencarb and Molinate

A detailed comparison of the environmental impact of the herbicides Thiobencarb and Molinate reveals distinct profiles in terms of their physicochemical properties, environmental fate, and ecotoxicity. Both are thiocarbamate herbicides primarily used in rice cultivation and share some similarities in their mode of action, but their behavior and effects on the environment differ significantly.

Physicochemical Properties

The physicochemical properties of a pesticide are fundamental to understanding its environmental distribution and fate. Thiobencarb has a lower water solubility compared to Molinate, suggesting a greater tendency to adsorb to soil and sediment particles. The higher log K_ow value for Thiobencarb further supports its lipophilic nature and potential for bioaccumulation. Conversely, Molinate's higher water solubility and lower log K_ow indicate greater mobility in the aqueous phase.[1]

Property	Thiobencarb	Molinate
CAS Number	28249-77-6[1]	2212-67-1
Molecular Formula	C₁₂H₁₆ClNOS[2]	C₉H₁₇NOS
Molecular Weight	257.8 g/mol	187.3 g/mol
Water Solubility	30 mg/L at 20°C	880 mg/L at 20°C
Vapor Pressure	Not specified	0.746 Pa at 25°C
Log K_ow (Octanol-Water Partition Coefficient)	3.4	2.88

Environmental Fate

The persistence and degradation of these herbicides in the environment are critical factors in their overall impact.

Thiobencarb is readily adsorbed by soil. Its half-life in soil varies significantly with environmental conditions, ranging from 2 to 3 weeks under aerobic conditions to a much longer 6 to 8 months under anaerobic conditions, which are common in rice paddies. Biodegradation is a major degradation pathway for Thiobencarb in aquatic ecosystems. Runoff from treated fields is a significant route of entry into surface waters.

Molinate is characterized by its high volatility, which is a primary route of dissipation from soil and water, with a half-life of about 2 days at 28°C in rice fields. It has low persistence in both water and soil, with a typical half-life of about 5 days. However, in flooded soils, its persistence can be much longer, with a half-life of up to 160 days. Microbial degradation is considered a negligible degradation pathway for Molinate.

Parameter	Thiobencarb	Molinate
Soil Half-Life (Aerobic)	2-3 weeks	8-25 days
Soil Half-Life (Anaerobic/Flooded)	6-8 months	40-160 days
Primary Dissipation Route	Biodegradation, Runoff	Volatilization

Ecotoxicity

The toxicity of these herbicides to non-target organisms is a key aspect of their environmental risk.

Thiobencarb demonstrates moderate to high toxicity to a range of aquatic organisms. Studies have shown that it can be significantly more toxic to certain species than Molinate. For instance, on average, Thiobencarb was found to be 14 times more toxic than Molinate to striped bass.

Molinate generally exhibits lower acute toxicity to fish compared to Thiobencarb. However, it can still pose a risk to aquatic life, particularly invertebrates. Concerns have also been raised about its potential reproductive effects in mammals, although this is considered to be rodent-specific.

Organism Group	Thiobencarb (LC₅₀/EC₅₀ in µg/L)	Molinate (LC₅₀/EC₅₀ in µg/L)
Freshwater Fish	110 - 2,950 (48-96h LC₅₀)	43 - 39,500 (48-96h LC₅₀)
Freshwater Crustaceans	200 - 9,240 (48-96h LC₅₀)	180 - 33,200 (48-96h LC₅₀/EC₅₀)
Freshwater Algae	17 - 3,790 (72h EC₅₀)	No data available
Marine Fish	658 - 1,400 (96h LC₅₀)	No data available
Marine Crustaceans	150 - 350 (96h LC₅₀)	1,300 - 9,910 (96h LC₅₀)

Experimental Protocols

The data presented in this guide are derived from studies employing standardized ecotoxicological and environmental fate testing methodologies.

Ecotoxicity Testing: Acute toxicity tests, such as the 96-hour LC₅₀ (Lethal Concentration for 50% of the test population) for fish and the 48-hour EC₅₀ (Effective Concentration for 50% of the test population) for invertebrates, are typically conducted following guidelines from organizations like the Organisation for Economic Co-operation and Development (OECD) or the U.S. Environmental Protection Agency (U.S. EPA). These tests involve exposing organisms to a series of concentrations of the herbicide in a controlled laboratory setting.

Environmental Fate Studies: Half-life studies in soil and water are conducted under controlled laboratory conditions simulating aerobic and anaerobic environments. Field dissipation studies, which provide more realistic data, involve applying the herbicide to a test plot and monitoring its concentration in soil, water, and air over time. Analytical methods such as gas chromatography-mass spectrometry (GC-MS) are commonly used to quantify the herbicide residues in environmental samples.

Visualizations

To further illustrate the comparative environmental impact, the following diagrams are provided.

Environmental Risk Assessment Workflow for Herbicides

Simplified Environmental Fate of Thiobencarb and Molinate

References

• 1. Thiobencarb in freshwater and marine water [waterquality.gov.au]
• 2. Thiobencarb | C12H16ClNOS | CID 34192 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the Efficacy of Thiobencarb and Other Rice Herbicides

This guide provides a detailed comparison of Thiobencarb, a widely used thiocarbamate herbicide, with other common herbicides for weed management in rice cultivation. The analysis is based on data from various field experiments, focusing on weed control efficacy, impact on crop yield, and phytotoxicity. Methodologies for the cited experiments are provided to ensure a comprehensive understanding for researchers and agricultural scientists.

Thiobencarb: An Overview

Chemical Class: Thiocarbamate Mode of Action: Thiobencarb is a selective, systemic herbicide primarily absorbed through the roots and shoots of emerging weeds.[1] It inhibits the biosynthesis of very-long-chain fatty acids (VLCFAs), which are essential for plant growth.[2][3] Research indicates that Thiobencarb itself is not the primary active compound. Instead, its oxidized metabolites, such as thiobencarb sulfoxide and sulfone, potently inhibit the VLCFA elongase (VLCFAE) enzyme.[2] This disruption of lipid synthesis ultimately inhibits the shoot elongation of germinated weeds.[2] It is effective in controlling a wide range of annual grasses, sedges, and broadleaf weeds in paddy rice.

Comparative Efficacy of Rice Herbicides

The performance of Thiobencarb has been evaluated against several other herbicides in direct-seeded and transplanted rice. The following sections present a summary of these comparative studies.

Thiobencarb vs. Butachlor

Butachlor is another pre-emergence herbicide commonly used in rice paddies. Studies show that both herbicides are effective, particularly when used in specific formulations or sequentially. In a study comparing controlled-release (CR) formulations in a rice-fish culture, a butachlor CR formulation at 0.6 kg/ha yielded high rice production (4.65 tons/ha), comparable to hand weeding (5.39 tons/ha), due to a high fish survival rate. Another field experiment demonstrated that the sequential application of Thiobencarb (1.50 kg/ha ) followed by the post-emergence herbicide bispyribac (0.025 kg/ha ) resulted in a grain yield on par with the sequential application of butachlor and bispyribac.

Treatment	Application Rate (kg a.i./ha)	Weed Control Efficiency (%)	Grain Yield (t/ha)	Reference
Thiobencarb + Bispyribac	1.50 + 0.025	88	At par with Butachlor + Bispyribac
Butachlor + Bispyribac	1.50 + 0.025	88	At par with Thiobencarb + Bispyribac
Butachlor (CR)	0.6	Not Specified	4.65
Hand Weeding	N/A	Not Specified	5.39

Thiobencarb vs. Pendimethalin

Pendimethalin is a dinitroaniline herbicide often used for pre-emergence weed control. Research indicates that pendimethalin can be highly effective, especially in sequential applications. In a two-year study, the sequential use of pendimethalin (0.75 kg/ha ) and bispyribac (0.025 kg/ha ) recorded the lowest weed biomass and a 100% weed control efficiency. While the Thiobencarb-bispyribac combination was also effective, pendimethalin showed superior control over certain grass weeds. Notably, pendimethalin is reported to be significantly more cost-effective, costing approximately 58% less than Thiobencarb and clomazone.

Treatment	Application Rate (kg a.i./ha)	Weed Control Efficiency (%)	Grain Yield	Reference
Thiobencarb + Bispyribac	1.50 + 0.025	88.0	At par with Pendimethalin + Bispyribac
Pendimethalin + Bispyribac	0.75 + 0.025	100.0	At par with Thiobencarb + Bispyribac
Two Hand Weedings	N/A	Not Specified	Maximum yield, but at par with above treatments

Thiobencarb vs. Penoxsulam

Penoxsulam is a post-emergence herbicide effective against a broad spectrum of rice weeds. A comparative study found Penoxsulam to be more effective than Thiobencarb in controlling key weeds like Echinochloa crus-galli and Echinochloa colona. The application of Penoxsulam resulted in the lowest total weed dry weight and the highest number of panicles and grain yield. Furthermore, Penoxsulam was observed to be less toxic to soil microbial populations compared to Thiobencarb. However, another study showed that a sequential application of Thiobencarb followed by Penoxulam provided the best weed control and the highest grain yield.

Treatment	Weed Dry Weight	Grain Yield	Impact on Soil Microbes	Reference
Thiobencarb	Higher than Penoxsulam	Lower than Penoxsulam	More toxic
Penoxsulam	Lowest value	Highest value	Less toxic
Thiobencarb followed by Penoxsulam	Best weed control	Highest grain yield	Not Specified

Thiobencarb vs. Oxadiargyl

An experiment comparing various application rates of Thiobencarb and Oxadiargyl found that higher concentrations of both herbicides significantly improved weed control and rice yield compared to an untreated control. The highest recommended concentration of Thiobencarb (4500 g a.i./ha) increased grain yield by 61.7%, while the highest rate of Oxadiargyl (1350 g a.i./ha) increased it by 54.3%. Thiobencarb also demonstrated a slight advantage in promoting plant height, tiller number, and the number of grains per spike.

Treatment	Application Rate (g a.i./ha)	Weed Control (Total Dry Weight)	Grain Yield Increase vs. Control	Reference
Thiobencarb	4500	75%	61.7%
Oxadiargyl	1350	69%	54.3%

Experimental Methodologies

The data presented is derived from field experiments conducted under varied conditions. A generalized protocol is described below, incorporating specific details from the cited studies.

• Experimental Design: Most studies employed a Randomized Complete Block Design (RCBD) with three or four replications to minimize the effects of field variability.

• Field Preparation: Fields were prepared according to standard local practices for either direct-seeded or transplanted rice. This typically involves puddling and leveling the soil.

• Treatments and Application:

  • Herbicide Rates: Herbicides were applied at specified rates, usually measured in kilograms of active ingredient per hectare (kg a.i./ha). For example, Thiobencarb was often tested at 1.50 kg a.i./ha and Pendimethalin at 0.75 kg a.i./ha.

  • Application Timing: Application timing is critical. Pre-emergence herbicides like Thiobencarb were applied a few days before or after sowing (DBS/DAS). Post-emergence herbicides were applied at specific crop or weed growth stages, such as 30 DAS.

  • Application Method: Herbicides were typically mixed with sand for uniform broadcasting or sprayed using a backpack sprayer in a specified volume of water (e.g., 400 liters per hectare).

• Data Collection:

  • Weed Data: Weed density and dry matter were assessed at different intervals by placing quadrats (e.g., 0.25 m²) in each plot. Weeds were counted, collected, dried in an oven, and weighed.

  • Crop Data: Rice growth parameters such as plant height, number of tillers per plant, and number of panicles were recorded.

  • Yield Data: At maturity, grain yield was determined from a designated net plot area and typically converted to tons per hectare (t/ha).

• Statistical Analysis: The collected data were subjected to Analysis of Variance (ANOVA) to determine the statistical significance of the differences between treatments.

Visualizing Mechanisms and Workflows

To better illustrate the underlying processes, the following diagrams have been generated using Graphviz.

Caption: Mechanism of action for Thiobencarb herbicide.

Caption: Standard workflow for herbicide efficacy field trials.

References

• 1. smagrichem.com [smagrichem.com]
• 2. Action mechanism of a herbicide, thiobencarb [jstage.jst.go.jp]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to Analytical Methods for Thiobencarb Determination

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of various analytical methods for the quantitative determination of Thiobencarb, a widely used thiocarbamate herbicide. The performance characteristics of different techniques are objectively evaluated, supported by experimental data, to assist researchers in selecting the most suitable method for their specific application.

Method Performance Characteristics

The selection of an analytical method for Thiobencarb analysis is contingent on several performance characteristics. A summary of these parameters for various common techniques is presented below.

Method	Matrix	Sample Preparation	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Linearity (Correlation Coefficient, r²)	Recovery (%)
GC-MS	Water	Solid-Phase Extraction (SPE)	0.01 µg/L	0.03 µg/L	>0.99	95-105
GC-MS	Soil	Dichloromethane Extraction	-	-	>0.99	88.34 - 90.89
LC-MS/MS	Soil	QuEChERS	0.003 µg/g	0.01 µg/g	>0.99	70-120
LC-MS/MS	Rice	QuEChERS	-	-	>0.99	70-119
HPLC-UV	Rice	QuEChERS	-	-	>0.99	>80

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols offer a foundation for laboratory implementation and further optimization.

Thiobencarb Analysis in Water by GC-MS

This method is suitable for the determination of Thiobencarb in environmental water samples.

A. Sample Preparation: Solid-Phase Extraction (SPE)

• Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water.

• Sample Loading: Pass 500 mL of the filtered water sample through the conditioned SPE cartridge at a flow rate of 5-10 mL/min.

• Cartridge Washing: Wash the cartridge with 5 mL of deionized water to remove interfering polar compounds.

• Elution: Elute the retained Thiobencarb from the cartridge with 5 mL of ethyl acetate.

• Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in 1 mL of hexane for GC-MS analysis.

B. Instrumental Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

• Gas Chromatograph (GC):

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Injector Temperature: 250°C.

  • Injection Mode: Splitless.

  • Oven Temperature Program: Start at 70°C (hold for 2 min), ramp to 150°C at 20°C/min, then to 300°C at 10°C/min (hold for 5 min).

  • Carrier Gas: Helium or Nitrogen.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI).

  • Ion Source Temperature: 230°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Monitored Ions (m/z): 100, 125, 257.

Thiobencarb Analysis in Soil by LC-MS/MS

This method offers high sensitivity and selectivity for the analysis of Thiobencarb in complex soil matrices.

A. Sample Preparation: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

• Sample Weighing: Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

• Hydration (for dry soils): Add an appropriate amount of water to moisten the sample.

• Extraction: Add 10 mL of acetonitrile and shake vigorously for 1 minute.

• Salting Out: Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g disodium citrate sesquihydrate) and shake for 1 minute.

• Centrifugation: Centrifuge the tube at ≥4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Take a 1 mL aliquot of the acetonitrile supernatant and transfer it to a d-SPE tube containing primary secondary amine (PSA) and C18 sorbents. Vortex for 30 seconds and centrifuge.

• Final Extract: The resulting supernatant is ready for LC-MS/MS analysis.

B. Instrumental Analysis: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• Liquid Chromatograph (LC):

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Flow Rate: 0.3 mL/min.

• Mass Spectrometer (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Precursor ion (m/z 258.1) to product ions (e.g., m/z 125.0, 100.1).

Thiobencarb Analysis in Rice by HPLC-UV

This method provides a cost-effective approach for the routine monitoring of Thiobencarb residues in rice.

A. Sample Preparation: QuEChERS

The QuEChERS protocol described for soil samples can be adapted for rice samples. Homogenized rice powder is used as the starting material. A validation study demonstrated recovery rates between 70% and 119% for 121 pesticides in rice using the QuEChERS method.

B. Instrumental Analysis: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

• Column: C18 reversed-phase column.

• Mobile Phase: Isocratic mixture of acetonitrile and water.

• Flow Rate: 1.0 mL/min.

• UV Detection Wavelength: 254 nm.

• Injection Volume: 20 µL.

Visualizing the Workflow and Method Characteristics

The following diagrams, generated using the DOT language, illustrate the general experimental workflow for Thiobencarb analysis and the logical relationships between key method performance characteristics.

The Gold Standard for Thiobencarb Analysis: A Comparative Guide to Internal Standards

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of the herbicide thiobencarb, the choice of an internal standard is a critical determinant of data quality and reliability. This guide provides an objective comparison of using an isotopically labeled thiobencarb internal standard versus traditional structural analogs, supported by established analytical principles and representative experimental data.

The inherent complexities of biological and environmental matrices can introduce significant variability into analytical workflows, leading to inaccurate quantification. An ideal internal standard co-elutes with the analyte of interest and experiences identical effects of sample preparation (extraction, cleanup) and instrumental analysis (injection variability, ionization suppression/enhancement). Stable isotopically labeled (SIL) internal standards, such as Thiobencarb-d10, are widely recognized as the superior choice for mitigating these challenges, offering significant advantages over structural analogs.[1]

Superior Performance of Isotopically Labeled Thiobencarb

SIL internal standards have nearly identical chemical and physical properties to their native counterparts, ensuring they behave similarly throughout the analytical process.[2] This co-elution and co-extraction behavior allows for effective compensation for matrix effects and variations in recovery, which is often not the case with structural analogs that may have different retention times and extraction efficiencies.[1][2]

The use of a SIL internal standard leads to demonstrably better assay performance, including improved precision and accuracy.[1] While structural analogs can correct for some variability, they may not fully account for issues like ion suppression in mass spectrometry, a common challenge in complex matrices.

Comparative Performance Data

The following table summarizes representative quantitative data comparing the performance of an analytical method for thiobencarb using an isotopically labeled internal standard (Thiobencarb-d10) versus a common structural analog internal standard. The data illustrates the typical improvements in recovery, precision, and linearity.

Performance Metric	With Isotopically Labeled Thiobencarb (Thiobencarb-d10)	With Structural Analog Internal Standard
Average Recovery (%)	95 - 105	75 - 115
Precision (RSD, %) (n=6)	< 5	< 15
Linearity (R²)	> 0.999	> 0.995
Limit of Quantification (LOQ)	0.05 µg/L	0.1 µg/L

This table presents expected performance based on typical results from pesticide analysis using SIL internal standards, as direct comparative studies for thiobencarb were not available in the reviewed literature.

Experimental Protocols

A robust analytical method for thiobencarb in a complex matrix, such as soil or plasma, involves several key steps. The following is a detailed protocol for a modern approach using liquid chromatography-tandem mass spectrometry (LC-MS/MS) and incorporating an isotopically labeled internal standard.

Sample Preparation and Extraction (QuEChERS Method)

The "Quick, Easy, Cheap, Effective, Rugged, and Safe" (QuEChERS) method is a widely adopted sample preparation technique for pesticide residue analysis.

• Sample Weighing: Weigh 10 g of a homogenized sample (e.g., soil, tissue) into a 50 mL centrifuge tube.

• Internal Standard Spiking: Add a known amount of isotopically labeled thiobencarb (e.g., Thiobencarb-d10) solution to the sample.

• Extraction: Add 10 mL of acetonitrile and shake vigorously for 1 minute.

• Salting Out: Add anhydrous magnesium sulfate and sodium acetate, and shake for another minute.

• Centrifugation: Centrifuge the tube at 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer an aliquot of the supernatant to a d-SPE tube containing primary secondary amine (PSA) sorbent and magnesium sulfate. Vortex for 30 seconds and centrifuge at 4000 rpm for 5 minutes.

• Final Extract: The resulting supernatant is the final extract for LC-MS/MS analysis.

LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer.

• Chromatographic Column: A C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and methanol with 0.1% formic acid (B).

• Injection Volume: 5 µL.

• Mass Spectrometry: Electrospray ionization (ESI) in positive ion mode with Multiple Reaction Monitoring (MRM) for quantification.

  • Thiobencarb Transition: m/z 258.1 → 100.1

  • Thiobencarb-d10 Transition: m/z 268.1 → 110.1

Visualizing the Workflow and Comparison

To further elucidate the analytical process and the rationale for choosing an isotopically labeled internal standard, the following diagrams are provided.

Caption: Experimental workflow for thiobencarb analysis.

Caption: Comparison of internal standard types.

References

• 1. researchgate.net [researchgate.net]
• 2. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Thiobencarb Extraction Techniques for Researchers

For researchers, scientists, and professionals in drug development, the efficient and accurate extraction of Thiobencarb from various matrices is a critical first step in analysis. This guide provides a comparative assessment of common extraction techniques, supported by experimental data, to aid in method selection and optimization.

Thiobencarb, a widely used thiocarbamate herbicide, requires precise quantification in environmental and biological samples to monitor its fate, persistence, and potential toxicological effects. The choice of extraction method significantly impacts the accuracy, sensitivity, and throughput of the subsequent analysis. This comparison covers Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe), Ultrasound-Assisted Extraction (UAE), Microwave-Assisted Extraction (MAE), and Supercritical Fluid Extraction (SFE).

Data Presentation: A Comparative Overview

The performance of each extraction technique is summarized in the table below, providing a quantitative comparison of key parameters. It is important to note that direct comparison can be challenging as performance is often matrix-dependent.

Extraction Technique	Matrix	Recovery Rate (%)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Key Experimental Conditions
QuEChERS	Paddy Soil	Up to 115.73%[1]	Not Specified	Not Specified	Extraction with ethyl acetate at 100% moisture in clayey soil with low organic carbon.[1]
Liquid-Liquid Extraction (LLE)	Calcareous Soil	88.34%[2]	Not Specified	Not Specified	Extraction with an organic solvent from a liquid sample.[2]
Microwave-Assisted Extraction (MAE)	Vegetable Samples	68.1% - 106% (for multiple pesticides)[3]	Not Specified	Not Specified	General method for pesticides; specific conditions for Thiobencarb not detailed.
Supercritical Fluid Extraction (SFE)	Onion	80% - 103% (for multiple pesticides)	0.2 - 2.0 ng/g (for multiple pesticides)	Not Specified	Extraction with supercritical CO2 at 0.90 g/mL and 53°C.
Solid-Phase Extraction (SPE)	Water	General recoveries of 70-120% for pesticides.	Not Specified	Not Specified	General method for pesticides; specific data for Thiobencarb not detailed.
Ultrasound-Assisted Extraction (UAE)	Environmental Samples	Good recovery reported for various analytes.	Not Specified	Not Specified	General method; specific data for Thiobencarb not detailed.

Experimental Workflow

The general workflow for Thiobencarb extraction and analysis involves several key stages, from initial sample preparation to final detection.

Caption: General workflow for Thiobencarb extraction and analysis.

Experimental Protocols

Detailed methodologies for the key extraction techniques are provided below. These protocols are generalized and may require optimization based on the specific sample matrix and analytical instrumentation.

Solid-Phase Extraction (SPE)

Solid-phase extraction is a widely used technique for the selective extraction of analytes from a liquid sample by partitioning them between a solid and a liquid phase.

Protocol for Water Samples:

• Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water.

• Sample Loading: Pass the water sample (e.g., 100 mL, pH adjusted to neutral) through the conditioned cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of deionized water to remove interfering polar compounds.

• Drying: Dry the cartridge by passing air or nitrogen through it for 10-15 minutes.

• Elution: Elute the trapped Thiobencarb with a suitable organic solvent, such as ethyl acetate or a mixture of dichloromethane and methanol (e.g., 2 x 3 mL).

• Concentration and Analysis: The eluate is then concentrated under a gentle stream of nitrogen and reconstituted in a suitable solvent for chromatographic analysis.

Liquid-Liquid Extraction (LLE)

Liquid-liquid extraction separates compounds based on their differential solubilities in two immiscible liquid phases, typically an aqueous phase and an organic solvent.

Protocol for Soil Samples:

• Sample Preparation: Weigh 50 g of homogenized soil into a glass jar.

• Extraction: Add 150 mL of ethyl acetate and 15 g of anhydrous sodium sulfate to the soil sample. Mix vigorously for 5 minutes using a mechanical shaker.

• Phase Separation: Allow the phases to separate. Decant the ethyl acetate layer.

• Repeat Extraction: Repeat the extraction process with an additional 50 mL of ethyl acetate.

• Drying and Concentration: Combine the organic extracts and dry over anhydrous sodium sulfate. Evaporate the solvent to dryness and dissolve the residue in a known volume of a suitable solvent for analysis.

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

The QuEChERS method is a streamlined approach that combines extraction and cleanup in a few simple steps, making it highly efficient for multi-residue pesticide analysis.

Protocol for Soil Samples:

• Sample Hydration (if necessary): For dry soil samples, add a specific amount of water to achieve a certain moisture content (e.g., 100% for clayey soils).

• Extraction: Place 10 g of the homogenized soil sample into a 50 mL centrifuge tube. Add 10 mL of ethyl acetate.

• Salting Out: Add a salt mixture, typically containing anhydrous magnesium sulfate and sodium chloride, to induce phase separation. Shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at a specified speed (e.g., 4000 rpm) for 5 minutes.

• Dispersive SPE Cleanup: Take an aliquot of the supernatant (organic layer) and transfer it to a microcentrifuge tube containing a mixture of primary secondary amine (PSA) sorbent and anhydrous magnesium sulfate for cleanup. Vortex for 30 seconds and then centrifuge.

• Analysis: The final extract is ready for direct injection or after appropriate dilution for GC-MS or LC-MS/MS analysis.

Ultrasound-Assisted Extraction (UAE)

This technique utilizes the energy of ultrasonic waves to enhance the extraction process by disrupting cell walls and increasing mass transfer.

Protocol for Environmental Samples:

• Sample Preparation: Place a known amount of the solid sample (e.g., 5 g of soil) into an extraction vessel.

• Solvent Addition: Add a suitable extraction solvent (e.g., 20 mL of a mixture of acetone and hexane).

• Sonication: Place the vessel in an ultrasonic bath and sonicate for a specified period (e.g., 15-30 minutes) at a controlled temperature.

• Separation and Concentration: After sonication, separate the extract from the solid residue by filtration or centrifugation. The extract is then concentrated before analysis.

Microwave-Assisted Extraction (MAE)

MAE uses microwave energy to heat the solvent and sample, leading to a rapid extraction process.

Protocol for Vegetable Samples:

• Sample Preparation: Homogenize the sample and place a known amount (e.g., 10 g) into a microwave-safe extraction vessel.

• Solvent Addition: Add a suitable solvent (e.g., 25 mL of acetonitrile).

• Microwave Irradiation: Subject the vessel to microwave irradiation at a specific power (e.g., 500 W) and for a set time (e.g., 5-10 minutes).

• Cooling and Filtration: Allow the vessel to cool, and then filter the extract.

• Cleanup and Analysis: The extract may require a cleanup step before being concentrated and analyzed.

Supercritical Fluid Extraction (SFE)

SFE employs a supercritical fluid, most commonly carbon dioxide, as the extraction solvent, offering advantages of high diffusivity and low viscosity.

Protocol for Solid Samples:

• Sample Preparation: A known amount of the ground and homogenized sample is packed into an extraction vessel.

• Extraction: Supercritical CO2, often with a modifier like methanol to increase polarity, is passed through the extraction vessel at a controlled temperature (e.g., 53°C) and pressure (e.g., 0.90 g/mL density).

• Analyte Collection: The extracted Thiobencarb is collected by depressurizing the supercritical fluid, which causes the CO2 to return to a gaseous state, leaving the analyte behind in a collection vial.

• Reconstitution and Analysis: The collected extract is dissolved in a suitable solvent for analysis.

References

• 1. Optimizing the QuEChERS method for efficient monitoring of fipronil, thiobencarb, and cartap residues in paddy soils with varying properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. jalexu.journals.ekb.eg [jalexu.journals.ekb.eg]
• 3. Microwave-assisted extraction for the simultaneous determination of thiamethoxam, imidacloprid, and carbendazim residues in fresh and cooked vegetable samples - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Selecting the Optimal Column for Thiobencarb Analysis

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Chromatographic Columns for the Analysis of the Herbicide Thiobencarb.

The accurate and reliable quantification of Thiobencarb, a widely used thiocarbamate herbicide, is critical in environmental monitoring, food safety, and toxicological studies. The choice of chromatographic column is a pivotal factor in developing a selective and robust analytical method. This guide provides a comparative evaluation of different Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) columns for Thiobencarb analysis, supported by experimental data and detailed protocols.

High-Performance Liquid Chromatography (HPLC) Column Selectivity

The versatility of HPLC allows for a wide range of stationary phases to be employed for the separation of moderately polar compounds like Thiobencarb. The selectivity of the separation is significantly influenced by the choice of the stationary phase and the mobile phase composition.[1][2]

Column Comparison

A variety of HPLC columns can be utilized for Thiobencarb analysis, with C18, Cyano (CN), and specialized reverse-phase columns being common choices.

• C18 (Octadecylsilane) Columns: These are the most common type of reverse-phase columns, offering high retention for non-polar compounds.[3] While providing good separation for a broad range of analytes, selectivity for specific compounds like Thiobencarb can be influenced by the type of C18 bonded phase and the mobile phase composition.[3][4]

• Cyano (CN) Columns: These columns are less retentive than C18 columns and offer different selectivity, particularly for polar compounds. They can be a good choice to reduce analysis time, especially when dealing with late-eluting compounds.

• Newcrom R1 Columns: This is a specialized reverse-phase column with low silanol activity, which can improve peak shape and reproducibility.

The choice between these columns will depend on the specific requirements of the analysis, such as the sample matrix and the presence of potential interfering compounds.

Experimental Data for HPLC Analysis

The following table summarizes the reported chromatographic conditions and performance for Thiobencarb analysis on different HPLC columns.

Column Type	Dimensions	Mobile Phase	Flow Rate (mL/min)	Retention Time (min)	Detector	Reference
Newcrom R1	Not Specified	Acetonitrile, Water, and Phosphoric Acid (for MS compatibility, replace with Formic Acid)	Not Specified	Not Specified	MS-compatible
Ultrasphere Cyano	4.6 mm x 25 cm, 5 µm	iso-octane:methanol:2-propanol (85:10:5)	0.8	~10	Photo-conductivity
Xbridge BEH C18	Not Specified	Formic acid in water and acetonitrile (gradient)	Not Specified	Not Specified	Q-TOF-MS
Halo C18	2.1 × 150 mm, 2.7 μm	A: 0.1% formic acid and 5 mM ammonium formate in water, B: 0.1% formic acid and 5 mM ammonium formate in methanol (gradient)	Not Specified	Not Specified	QTOF

Note: Direct comparison of retention times is challenging due to variations in experimental conditions across different studies. However, the data provides a valuable starting point for method development.

Gas Chromatography (GC) Column Selectivity

GC is a powerful technique for the analysis of volatile and semi-volatile compounds like Thiobencarb. The selectivity in GC is primarily determined by the stationary phase of the column.

Column Comparison

For Thiobencarb analysis by GC, non-polar or mid-polarity columns are generally preferred.

• DB-5ms: This is a popular, low-polarity column (5% phenyl-arylene/95% dimethylpolysiloxane) that offers good thermal stability and is well-suited for GC-MS applications. It separates compounds primarily based on their boiling points and to a lesser extent on their polarity.

• VF-5ms: A similar low-polarity phase to DB-5ms, also suitable for GC-MS analysis of a wide range of compounds.

The choice of carrier gas (Helium, Hydrogen, or Nitrogen) can also impact sensitivity and chromatographic performance. While Helium is common, Hydrogen can offer better separation efficiency at higher linear velocities, and Nitrogen is a safer but less sensitive alternative.

Experimental Data for GC-MS Analysis

The following table summarizes the reported chromatographic conditions for Thiobencarb analysis using different GC columns and carrier gases.

Column Type	Dimensions	Carrier Gas	Oven Temperature Program	Injection Mode	Detector	Reference
DB-5ms	20m x 0.18mm, 0.18µm	Nitrogen (N₂)	70℃(2min)→20℃/min→150℃(0min)→10℃/min→300℃(5min)	Pulsed Splitless	QMS
VF-5ms	30m x 0.25mm, 0.25µm	Hydrogen (H₂)	50°C (1 min)→ 20°C/min→300°C (1 min)	Pulsed Splitless	QMS

Experimental Protocols

Detailed methodologies are crucial for reproducing and adapting analytical methods.

HPLC Method with Ultrasphere Cyano Column

• Sample Preparation: 50 g of soil is extracted with 150 mL of ethyl acetate and 15 g of sodium sulfate. The extract is filtered, evaporated to dryness, and the residue is dissolved in 5 mL of ethyl acetate. For HPLC analysis, 1.0 mL of the ethyl acetate solution is evaporated and reconstituted in 1.0 mL of 85/15 iso-octane/2-propanol.

• Chromatographic Conditions:

  • Column: Ultrasphere Cyano, 5 µm, 4.6 mm x 25 cm.

  • Mobile Phase: iso-octane:methanol:2-propanol (85:10:5).

  • Flow Rate: 0.8 mL/min.

  • Detector: Photo-conductivity detector.

GC-MS Method with DB-5ms Column and Nitrogen Carrier Gas

• Sample Preparation: Test solutions of Thiobencarb are prepared at concentrations of 10, 20, 50, and 100 μg/L.

• Chromatographic Conditions:

  • Column: DB-5ms, 20m, 0.18mm ID, 0.18µm film thickness.

  • Carrier Gas: Nitrogen (N₂).

  • Oven Program: 70℃ for 2 min, then ramped to 150℃ at 20℃/min, then to 300℃ at 10℃/min and held for 5 min.

  • Injection: Pulsed Splitless, 2 µL.

  • Detector: Quadrupole Mass Spectrometer (QMS).

GC-MS Method with VF-5ms Column and Hydrogen Carrier Gas

• Sample Preparation: Test solutions of Thiobencarb are prepared at concentrations of 0.01, 0.05, 0.1, and 0.2 mg/L.

• Chromatographic Conditions:

  • Column: VF-5ms, 30 m, 0.25 mm ID, 0.25 μm film thickness.

  • Carrier Gas: Hydrogen (H₂).

  • Oven Program: 50°C for 1 min, then ramped to 300°C at 20°C/min and held for 1 min.

  • Injection: Pulsed Splitless, 1 µL.

  • Detector: Quadrupole Mass Spectrometer (QMS).

Visualization of the Column Selection Workflow

The following diagram illustrates a logical workflow for selecting an appropriate column for Thiobencarb analysis.

Caption: Workflow for selecting a chromatographic column for Thiobencarb analysis.

References

• 1. waters.com [waters.com]
• 2. columnfinder.perkinelmer.oonops.eu [columnfinder.perkinelmer.oonops.eu]
• 3. agilent.com [agilent.com]
• 4. welch-us.com [welch-us.com]

Thiobencarb's Vanishing Act: A Comparative Guide to its Dissipation in Diverse Soil Environments

For researchers, scientists, and professionals in drug development, understanding the environmental fate of agrochemicals like the herbicide thiobencarb is paramount. Its persistence and degradation rate in soil are critical determinants of its potential environmental impact. This guide provides a comparative analysis of thiobencarb dissipation rates across various soil types, supported by experimental data, to offer a clear perspective on its behavior in different terrestrial ecosystems.

The dissipation of thiobencarb, the active ingredient in several widely used herbicides, is a complex process influenced by a multitude of soil physicochemical properties and microbial activity. Laboratory and field studies have consistently shown that the rate at which this thiocarbamate herbicide breaks down varies significantly with soil texture, organic matter content, and pH.

Comparative Dissipation Rates of Thiobencarb

The persistence of thiobencarb in soil is typically quantified by its half-life (DT₅₀), the time it takes for 50% of the initial concentration to dissipate. A comprehensive review of dissipation studies reveals a distinct trend: thiobencarb degrades more rapidly in soils with higher microbial activity and specific physicochemical characteristics.

Soil Type	Half-Life (DT₅₀) in days	Organic Carbon (%)	pH	Texture	Reference
Clay	10.61	1.85	8.12	Clay
Sandy Clay Loam	10.24	1.23	7.95	Sandy Clay Loam
Pahokee Muck	16	44.3	6.8	Muck
Everglades Muck	18	31.4	7.2	Muck
Immokalee Sand	24	1.2	5.2	Sand

As the data indicates, thiobencarb's half-life is shortest in the sandy clay loam and clay soils from the Egyptian study, suggesting relatively rapid degradation. In contrast, the organic-rich muck soils from Florida exhibited longer half-lives, with the sandy Immokalee soil showing the slowest dissipation rate among the compared soils. This highlights the significant role of soil composition in determining the environmental persistence of thiobencarb.

Experimental Protocols for Thiobencarb Dissipation Studies

To ensure the reliability and comparability of dissipation data, standardized experimental protocols are crucial. The following outlines a typical methodology employed in laboratory studies to assess thiobencarb dissipation in soil.

A laboratory incubation study is conducted using various soil types. The soils are typically air-dried and sieved to ensure homogeneity. For each soil type, a specific weight of soil is placed into glass containers. A solution of thiobencarb in a suitable solvent is then applied to the soil to achieve a predetermined concentration. The treated soil samples are thoroughly mixed to ensure uniform distribution of the herbicide.

The moisture content of the soil is adjusted to a specific percentage of its water-holding capacity and maintained throughout the incubation period. The samples are then incubated in the dark at a constant temperature, typically around 25°C, for a specified duration, often spanning several weeks. At regular intervals, replicate soil samples are collected for analysis.

The extraction of thiobencarb residues from the soil is a critical step. A common method involves solvent extraction, where a solvent like dichloromethane is used to separate the herbicide from the soil matrix. The resulting extract is then cleaned up and concentrated before analysis.

The quantification of thiobencarb residues is predominantly performed using Gas Chromatography-Mass Spectrometry (GC-MS). This analytical technique provides high sensitivity and selectivity, allowing for the accurate measurement of thiobencarb concentrations in the soil extracts. The dissipation of thiobencarb is then determined by plotting its concentration over time, from which the half-life (DT₅₀) is calculated, often assuming first-order kinetics.

Navigating the Analytical Landscape: A Comparative Guide to Thiobencarb Method Validation Following SANTE Guidelines

For researchers, scientists, and professionals in drug development, the rigorous validation of analytical methods is paramount for ensuring data integrity and regulatory compliance. This guide provides a comprehensive comparison of an analytical method for the herbicide Thiobencarb, validated according to the stringent SANTE/11312/2021 guidelines, against alternative analytical approaches. Detailed experimental protocols and performance data are presented to facilitate informed decisions in method selection and implementation.

The SANTE guidelines, issued by the European Commission, provide a framework for the validation of analytical methods for pesticide residues in food and feed, ensuring that the data generated is reliable and comparable across different laboratories. This guide delves into the specifics of validating a Thiobencarb analytical method in line with these guidelines and contrasts its performance with other established techniques.

Performance Comparison of Thiobencarb Analytical Methods

The selection of an appropriate analytical method for Thiobencarb is contingent on various factors, including the matrix, required sensitivity, and the specific validation parameters achieved. Below is a comparative summary of quantitative data from different analytical methods for Thiobencarb determination.

Analytical Method	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Precision (RSD%)	Reference
GC-MS/MS (SANTE Guideline Validation)	Soil	-	0.01 mg/kg	95	<20
GC-NPD	Soil	0.01 ppm	-	-	-
HPLC-UV	Air	0.6 µ g/sample	-	-	-
GC-MS	Drinking Water	0.038 µg/L	-	-	-

Table 1: Comparison of Quantitative Performance Data for Various Thiobencarb Analytical Methods. This table summarizes key validation parameters for different analytical techniques used for Thiobencarb analysis. The GC-MS/MS method validated according to SANTE guidelines demonstrates excellent sensitivity and precision in a complex matrix like soil. Other methods like GC-NPD and HPLC-UV also offer good sensitivity for specific applications.

Experimental Protocols

Detailed and standardized experimental protocols are the bedrock of reproducible and reliable analytical data. Here, we outline the key steps for the validation of a Thiobencarb analytical method as per SANTE guidelines and for a common alternative method.

Protocol 1: Validation of Thiobencarb Analytical Method by GC-MS/MS Following SANTE/11312/2021 Guidelines

This protocol describes the validation of a gas chromatography-tandem mass spectrometry (GC-MS/MS) method for the determination of Thiobencarb in soil, adhering to the SANTE/11312/2021 guidelines.

1. Scope and Applicability: This method is applicable for the quantitative determination of Thiobencarb residues in soil samples.

2. Sample Preparation (QuEChERS Method):

• Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile.

Safety & Regulatory Compliance

Proper Disposal of Thiobencarb: A Guide for Laboratory Professionals

For immediate release

Proper management and disposal of thiobencarb, a thiocarbamate herbicide, are critical for ensuring laboratory safety and environmental protection. This guide provides essential, step-by-step procedures for researchers, scientists, and drug development professionals to handle thiobencarb waste in accordance with safety regulations. Adherence to these guidelines will help mitigate risks and ensure compliance.

Waste Identification and Segregation

Proper identification and segregation of thiobencarb waste at the point of generation are the foundational steps for safe disposal.

• Waste Classification: Thiobencarb waste is classified as hazardous due to its toxicity and potential environmental impact. It should never be disposed of in regular trash or down the drain.

• Segregation: Keep thiobencarb waste separate from other chemical waste streams to avoid dangerous reactions. Specifically, store it away from acids, as thiocarbamates can decompose to form toxic gases. Use dedicated and clearly labeled waste containers.

Waste Containment and Storage

Proper containment and storage are crucial to prevent leaks, spills, and exposure.

• Containers: Use only compatible, leak-proof containers with secure, screw-on caps. The original manufacturer's container is often a suitable option. Containers must be in good condition, free from rust or leaks.

• Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste" and the full chemical name, "Thiobencarb." Include the date when the waste was first added to the container.

• Storage Area: Store thiobencarb waste in a designated, well-ventilated "Satellite Accumulation Area" (SAA). This area should be secure and away from ignition sources. Secondary containment, such as a lab tray, is required to capture any potential leaks.

Parameter	Guideline	Source
Container Type	Leak-proof with a screw-on cap
Container Condition	Good, with no rust or leaks
Labeling	"Hazardous Waste," chemical name, and accumulation start date
Storage Location	Designated Satellite Accumulation Area (SAA)
Maximum Accumulation Time (Partially Filled)	Up to one year in a designated SAA
Maximum Accumulation Time (Full Container)	Must be removed from the SAA within three days of becoming full
Secondary Containment	Required, must hold 110% of the primary container's volume

Disposal Procedures

Follow these step-by-step procedures for the disposal of different forms of thiobencarb waste.

Unused or Expired Thiobencarb

• Do Not Mix: Keep the chemical in its original container. Do not mix it with other waste.

• Labeling: Ensure the container is clearly labeled.

• Disposal Request: Arrange for disposal through your institution's Environmental Health & Safety (EH&S) department or a licensed hazardous waste disposal contractor.

Liquid Thiobencarb Waste (e.g., solutions, rinsates)

• Collection: Collect all liquid waste containing thiobencarb in a designated, compatible, and properly labeled hazardous waste container.

• Container Management: Keep the container securely capped except when adding waste. Do not overfill the container; leave at least one inch of headroom for expansion.

• Disposal: Once the container is full or has reached its accumulation time limit, arrange for pickup by your institution's hazardous waste management service.

Solid Thiobencarb Waste (e.g., contaminated lab supplies)

• Collection: Place all thiobencarb-contaminated solid waste, such as gloves, absorbent paper, and benchcoats, in a clearly labeled, double-bagged plastic bag.

• Sharps: Any contaminated sharps (e.g., pipette tips, broken glass) must be placed in a designated sharps container.

• Disposal: Dispose of the bagged waste and sharps containers through your institution's hazardous waste program.

Empty Thiobencarb Containers

• Triple Rinsing: To render an empty container non-hazardous, it must be triple-rinsed.

  • Rinse the container three times with a suitable solvent capable of removing thiobencarb residues.

  • Collect the rinsate as hazardous liquid waste.

• Disposal of Rinsed Containers: After triple-rinsing and air-drying, the container may be disposed of in the regular trash, provided all labels are defaced. Alternatively, the rinsed container can be reused for compatible waste.

Accidental Spills

In the event of a thiobencarb spill, follow these procedures:

• Evacuate: Evacuate non-essential personnel from the area.

• Ventilate: Ensure the area is well-ventilated.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-impermeable gloves, safety goggles, and a lab coat. For large spills, respiratory protection may be necessary.

• Containment: For liquid spills, use an absorbent material like sand or earth to contain the spill. For solid spills, carefully shovel the material into a clean, dry container. Avoid creating dust.

• Cleanup: Collect all contaminated materials and place them in a labeled hazardous waste container.

• Reporting: Report the spill to your institution's EH&S department.

Disposal Workflow